NU9056

Core Science & Biosynthesis

The Selective KAT5/Tip60 Inhibitor NU9056: A Multifaceted Approach to Prostate Cancer Therapy

For Immediate Release

A deep dive into the mechanism of NU9056 reveals a multi-pronged attack on prostate cancer cell proliferation and survival. This technical guide consolidates the current understanding of NU9056's action, presenting key quantitative data, detailed experimental methodologies, and visual representations of the signaling pathways involved.

This document provides a comprehensive overview of the mechanism of action of NU9056, a selective inhibitor of the lysine acetyltransferase KAT5 (also known as Tip60), in the context of prostate cancer. It is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of this promising therapeutic agent.

Core Mechanism: Inhibition of Tip60 Acetyltransferase Activity

NU9056 functions as a potent and selective small molecule inhibitor of the histone acetyltransferase (HAT) Tip60 (KAT5).[1][2][3] In prostate cancer, particularly in aggressive forms, Tip60 is often overexpressed and acts as a co-activator for the androgen receptor (AR), a key driver of prostate cancer growth.[1][3] Tip60 directly acetylates lysine residues within the hinge region of the AR, enhancing its stability and transcriptional activity.[1][3]

By inhibiting Tip60, NU9056 disrupts this crucial co-activation, leading to a cascade of anti-cancer effects. The inhibitory action of NU9056 is not limited to histones; it also affects the acetylation of non-histone proteins, contributing to its overall cellular impact.[1][4]

Key Quantitative Data

The following tables summarize the key in vitro efficacy and cellular effects of NU9056 in prostate cancer models.

Table 1: In Vitro Inhibitory Activity of NU9056 against Histone Acetyltransferases (HATs)

HAT Enzyme	IC50 (μM)	Selectivity vs. Tip60
Tip60 (KAT5)	2 [1][2]	-
p300	60[5]	>30-fold
PCAF	36[5]	>18-fold
GCN5	>100[5]	>50-fold

Table 2: Growth Inhibition (GI50) of NU9056 in Prostate Cancer Cell Lines

Cell Line	Androgen Sensitivity	p53 Status	GI50 (μM)
LNCaP	Androgen-responsive	Wild-type	24[4][6]
LNCaP-AI	Androgen-independent	Wild-type	16[4]
LNCaP-CdxR	Androgen-independent	Wild-type	12[4]
PC3	Androgen-independent	Null	27[6]
CWR22rv1	Androgen-independent	Mutated	7.5[4]

Downstream Cellular Effects of NU9056

The inhibition of Tip60 by NU9056 triggers a series of downstream events that collectively contribute to its anti-tumor activity in prostate cancer cells.

Inhibition of Cell Proliferation and Survival

Treatment with NU9056 leads to a significant inhibition of cellular proliferation in a range of prostate cancer cell lines.[1][2][4] The 50% growth inhibition (GI50) values typically fall within the micromolar range, demonstrating potent cytostatic effects.[1][4]

Induction of Apoptosis

A key mechanism of NU9056-mediated cell death is the induction of apoptosis.[1][5] This is achieved through the activation of the intrinsic apoptotic pathway, as evidenced by the activation of caspase-9 and the executioner caspase-3 in a time- and concentration-dependent manner.[1][4]

Downregulation of Key Signaling Proteins

NU9056 treatment leads to a reduction in the protein levels of several critical drivers of prostate cancer progression. Western blot analyses have demonstrated decreased levels of:

• Androgen Receptor (AR): By inhibiting Tip60-mediated acetylation, NU9056 reduces AR stability, leading to its degradation.[1][4]

• Prostate-Specific Antigen (PSA): As a downstream target of AR signaling, PSA levels are consequently reduced following NU9056 treatment.[1][4]

• p53 and p21: NU9056 has also been shown to decrease the levels of the tumor suppressor protein p53 and its downstream target, the cell cycle inhibitor p21.[1][4]

Inhibition of the DNA Damage Response

Tip60 plays a role in the cellular response to DNA damage. Following ionizing radiation, Tip60 is stabilized and contributes to the phosphorylation of ATM (Ataxia-Telangiectasia Mutated), a key kinase in the DNA damage repair pathway.[1][4] Pre-treatment with NU9056 has been shown to inhibit both the stabilization of Tip60 and the phosphorylation of ATM in response to radiation, suggesting a role for NU9056 in sensitizing cancer cells to radiotherapy.[1][4]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by NU9056 and a typical experimental workflow for its characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rndsystems.com [rndsystems.com]
• 6. researchgate.net [researchgate.net]

NU9056: A Selective KAT5 Inhibitor for Preclinical Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

NU9056 has emerged as a potent and selective small molecule inhibitor of lysine acetyltransferase 5 (KAT5), also known as Tip60. This technical guide provides a comprehensive overview of NU9056, detailing its mechanism of action, selectivity profile, and its effects on key cellular signaling pathways implicated in cancer and other diseases. The guide includes structured quantitative data, detailed experimental protocols for key assays, and visual representations of signaling pathways and experimental workflows to support researchers in the application of NU9056 as a chemical probe to investigate KAT5 biology and its potential as a therapeutic target.

Introduction to NU9056 and KAT5

Histone acetyltransferases (HATs) are a class of enzymes that play a crucial role in the regulation of chromatin structure and gene expression by catalyzing the transfer of an acetyl group to the ε-amino group of lysine residues on histone tails. This post-translational modification is generally associated with a more open chromatin structure, facilitating transcriptional activation. KAT5, a member of the MYST (Moz-Ybf2/Sas3-Sas2-Tip60) family of HATs, is particularly important in a variety of cellular processes, including DNA repair, apoptosis, and transcriptional regulation.[1] Dysregulation of KAT5 activity has been implicated in the development and progression of several cancers, making it an attractive target for therapeutic intervention.

NU9056 is a cell-permeable disulfane compound that has been identified as a highly selective and potent inhibitor of KAT5 acetyltransferase activity.[2] Its favorable physicochemical and pharmacokinetic properties make it a valuable tool for preclinical research and a potential candidate for further clinical development.[2] This guide will delve into the technical details of NU9056's inhibitory profile and its application in cell-based and in vitro studies.

Quantitative Data: Inhibitory Activity and Selectivity

NU9056 exhibits potent and selective inhibition of KAT5 over other histone acetyltransferases. The following tables summarize the key quantitative data reported for NU9056.

Table 1: In Vitro Inhibitory Activity of NU9056 against Histone Acetyltransferases

Enzyme	IC50 (μM)	Fold Selectivity vs. KAT5	Reference
KAT5 (Tip60)	< 2	-	[3]
p300	60	>30	[3]
pCAF	36	>18	[3]
GCN5	>100	>50	[3]

Table 2: Cellular Activity of NU9056 in Prostate Cancer Cell Lines

Cell Line	GI50 (μM)	Reference
LNCaP	24	[4]
PC3	27	[4]
CWR22Rv1	7.5	[4]

Mechanism of Action and Cellular Effects

NU9056 exerts its biological effects by directly inhibiting the acetyltransferase activity of KAT5. This inhibition leads to a variety of downstream cellular consequences, primarily observed in cancer cell lines.

Inhibition of Protein Acetylation

Treatment of cancer cells with NU9056 leads to a dose-dependent decrease in the acetylation of known KAT5 substrates. In prostate cancer cells, NU9056 treatment results in reduced levels of acetylated histone H4 at lysine 16 (H4K16ac), histone H3 at lysine 14 (H3K14ac), and histone H4 at lysine 8 (H4K8ac).[5]

Induction of Apoptosis

A key cellular effect of NU9056 in cancer cells is the induction of apoptosis. In LNCaP prostate cancer cells, NU9056 treatment leads to the time- and concentration-dependent activation of caspase-3 and caspase-9, key executioner and initiator caspases in the apoptotic cascade, respectively.[4]

Cell Cycle Arrest

In extranodal NK/T cell lymphoma cells, NU9056 has been shown to induce G2/M phase cell cycle arrest.[6]

Modulation of Key Signaling Pathways

NU9056 has been demonstrated to impact several critical signaling pathways:

• DNA Damage Response: NU9056 inhibits the activation of Ataxia-Telangiectasia Mutated (ATM), a key kinase in the DNA damage response pathway, following ionizing radiation.[4]

• Androgen Receptor (AR) Signaling: In prostate cancer cells, NU9056 treatment leads to decreased levels of both the androgen receptor and its downstream target, prostate-specific antigen (PSA).[5]

• p53 Signaling: NU9056 treatment also results in reduced levels of the tumor suppressor protein p53 and its downstream target, p21.[5]

• c-Myc Pathway: In anaplastic thyroid carcinoma, NU9056 suppresses tumor progression by inhibiting the KAT5/c-Myc/miR-202 pathway.[2]

• JAK2/STAT3 Pathway: In extranodal NK/T cell lymphoma, NU9056 inhibits the JAK2/STAT3 signaling pathway.[6]

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key signaling pathways and experimental workflows related to the study of NU9056.

References

• 1. Cell Culture Academy [procellsystem.com]
• 2. lncap.com [lncap.com]
• 3. resources.revvity.com [resources.revvity.com]
• 4. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Qualitative and quantitative analysis of phosphorylated ATM foci induced by low-dose ionizing radiation - PubMed [pubmed.ncbi.nlm.nih.gov]

NU9056: A Comprehensive Technical Guide to its Target Protein and Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of NU9056, a potent and selective small molecule inhibitor. It details the compound's primary protein target, its binding affinity, and the key signaling pathways it modulates. This document also includes detailed experimental protocols for assays relevant to the characterization of NU9056 and its biological effects.

Core Target Protein and Binding Affinity

NU9056 is a selective inhibitor of Lysine Acetyltransferase 5 (KAT5) , also known as Tip60 . KAT5 is a histone acetyltransferase (HAT) that plays a crucial role in various cellular processes, including transcriptional regulation, DNA damage repair, and apoptosis.

The inhibitory activity of NU9056 has been quantified through in vitro histone acetyltransferase (HAT) assays, which measure the transfer of radiolabeled acetyl groups to histone substrates. The half-maximal inhibitory concentration (IC50) values demonstrate the potency and selectivity of NU9056.

Target Protein	IC50	Selectivity vs. KAT5 (Tip60)
KAT5 (Tip60)	2 µM [1][2][3]	-
p300	60 µM	>30-fold
PCAF	36 µM	>18-fold
GCN5	>100 µM	>50-fold

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the interaction of NU9056 with its target and its cellular effects.

In Vitro Histone Acetyltransferase (HAT) Assay (Radioactive)

This assay quantifies the enzymatic activity of KAT5 by measuring the incorporation of a radiolabeled acetyl group from [3H]acetyl-CoA onto a histone substrate.

Materials:

• Recombinant human KAT5 (Tip60) enzyme

• Histone H4 peptide or core histones

• [3H]acetyl-CoA

• NU9056 (or other inhibitors)

• HAT assay buffer (50 mM Tris-HCl pH 8.0, 10% glycerol, 1 mM DTT, 1 mM PMSF)

• Scintillation fluid

• P81 phosphocellulose paper

• Wash buffer (50 mM sodium bicarbonate/carbonate, pH 9.2)

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing HAT assay buffer, histone substrate, and recombinant KAT5 enzyme.

• Add NU9056 at various concentrations to the reaction mixture. Include a vehicle control (e.g., DMSO).

• Initiate the reaction by adding [3H]acetyl-CoA.

• Incubate the reaction at 30°C for 30 minutes.

• Spot a portion of each reaction mixture onto P81 phosphocellulose paper.

• Wash the P81 paper three times with wash buffer for 5 minutes each to remove unincorporated [3H]acetyl-CoA.

• Air dry the P81 paper.

• Place the dried paper into a scintillation vial with scintillation fluid.

• Measure the radioactivity using a scintillation counter.

• Calculate the percentage of inhibition for each NU9056 concentration relative to the vehicle control and determine the IC50 value.

Cellular Proliferation Assay (Sulforhodamine B Assay)

The Sulforhodamine B (SRB) assay is a colorimetric method used to determine cell number by staining total cellular protein.[1][4]

Materials:

• Cancer cell lines (e.g., LNCaP, PC3)

• Complete cell culture medium

• NU9056

• Trichloroacetic acid (TCA), cold

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• 1% Acetic acid solution

• 10 mM Tris base solution

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with a serial dilution of NU9056 for the desired duration (e.g., 72 hours). Include a vehicle control.

• After treatment, gently add cold TCA to each well to fix the cells and incubate for 1 hour at 4°C.

• Wash the plates five times with water and allow them to air dry completely.

• Add SRB solution to each well and incubate at room temperature for 30 minutes.

• Wash the plates four times with 1% acetic acid to remove unbound dye and allow them to air dry.

• Add Tris base solution to each well to solubilize the protein-bound dye.

• Measure the absorbance at 510 nm using a microplate reader.

• Calculate the percentage of cell growth inhibition for each NU9056 concentration and determine the GI50 (concentration for 50% growth inhibition) value.

Western Blot for Histone Acetylation

This technique is used to detect the levels of specific acetylated histones in cells treated with NU9056.[5][6]

Materials:

• Cells treated with NU9056

• RIPA buffer (or other suitable lysis buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies against acetylated histones (e.g., anti-acetyl-H3K14, anti-acetyl-H4K16) and total histones (as a loading control)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Lyse the treated and control cells in RIPA buffer on ice.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature the protein samples by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane with TBST.

• Add ECL substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize the levels of acetylated histones to the total histone levels.

Caspase-3/9 Activity Assay (Colorimetric)

This assay measures the activity of caspase-3 and caspase-9, key executioner and initiator caspases in the apoptotic pathway, respectively.[3]

Materials:

• Cells treated with NU9056

• Cell lysis buffer

• Caspase-3 substrate (DEVD-pNA)

• Caspase-9 substrate (LEHD-pNA)

• Reaction buffer

• 96-well plate

• Microplate reader

Procedure:

• Lyse the treated and control cells in the provided cell lysis buffer.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• To separate wells of a 96-well plate, add the cell lysate.

• Add the reaction buffer to each well.

• Add the specific caspase substrate (DEVD-pNA for caspase-3 or LEHD-pNA for caspase-9) to initiate the reaction.

• Incubate the plate at 37°C, protected from light.

• Measure the absorbance at 405 nm at multiple time points using a microplate reader.

• Calculate the caspase activity based on the change in absorbance over time and compare the activity in treated versus untreated cells.

Signaling Pathways Modulated by NU9056

By inhibiting KAT5, NU9056 impacts several critical signaling pathways involved in cancer progression and cell survival.

DNA Damage Response Pathway (ATM/p53)

KAT5 plays a pivotal role in the DNA damage response (DDR). Upon DNA double-strand breaks, KAT5 is activated and acetylates key proteins, including the tumor suppressor p53 and the kinase ATM (Ataxia Telangiectasia Mutated).[7][8][9][10] This acetylation is crucial for their activation and subsequent downstream signaling, leading to cell cycle arrest and apoptosis. NU9056, by inhibiting KAT5, can attenuate this response.[2][5]

NU9056 inhibits KAT5-mediated activation of the DNA damage response pathway.

PI3K/AKT Signaling Pathway

The PI3K/AKT pathway is a central regulator of cell proliferation, survival, and metabolism. Some studies suggest that KAT5 can influence this pathway. Inhibition of KAT5 by NU9056 has been shown to affect downstream signaling in this pathway, contributing to its anti-proliferative effects.[11]

NU9056-mediated inhibition of KAT5 can modulate the PI3K/AKT signaling pathway.

JAK2/STAT3 Signaling Pathway

The JAK2/STAT3 pathway is critical for cytokine signaling and is often dysregulated in cancer, promoting cell proliferation and survival. NU9056 has been demonstrated to inhibit this pathway in certain cancer cell types, suggesting another mechanism for its anti-tumor activity.[12][13][14]

NU9056 can inhibit the JAK2/STAT3 signaling pathway, leading to reduced cell proliferation and survival.

Conclusion

NU9056 is a valuable research tool for studying the biological functions of KAT5 (Tip60). Its selectivity and well-characterized inhibitory activity make it a potent modulator of cellular processes such as DNA damage response, cell proliferation, and apoptosis. The experimental protocols and pathway diagrams provided in this guide offer a comprehensive resource for researchers investigating the therapeutic potential of KAT5 inhibition. Further research into the nuanced effects of NU9056 on various signaling cascades will continue to elucidate the complex roles of protein acetylation in health and disease.

References

• 1. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. scispace.com [scispace.com]
• 5. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. The DNA damage sensor ATM kinase interacts with the p53 mRNA and guides the DNA damage response pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ATM: Main Features, Signaling Pathways, and Its Diverse Roles in DNA Damage Response, Tumor Suppression, and Cancer Development [mdpi.com]
• 10. ATM mediated-p53 signaling pathway forms a novel axis for senescence control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The Acetyltransferase KAT5 Inhibitor NU 9056 Promotes Apoptosis and Inhibits JAK2/STAT3 Pathway in Extranodal NK/T Cell Lymphoma [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Targeting the JAK2/STAT3 signaling pathway for chronic pain - PMC [pmc.ncbi.nlm.nih.gov]

The In Vitro Biological Activity of NU9056: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro biological activity of NU9056, a potent and selective small molecule inhibitor of the lysine acetyltransferase 5 (KAT5), also known as Tip60. This document details its mechanism of action, inhibitory profile, and its effects on various cancer cell lines, supported by quantitative data, experimental protocols, and visual diagrams of key signaling pathways.

Introduction to NU9056

NU9056, chemically identified as 1,2-bis(isothiazol-5-yl)disulfane, is a cell-permeable compound that has emerged as a valuable tool for studying the biological roles of KAT5 and as a potential therapeutic agent, particularly in oncology.[1][2] KAT5 is a member of the MYST family of histone acetyltransferases (HATs) and is involved in crucial cellular processes such as transcriptional regulation, DNA damage repair, and cell signaling.[2][3] Dysregulation of KAT5 activity has been implicated in the progression of several cancers, including prostate and anaplastic thyroid carcinoma, making it an attractive target for drug development.[1][4]

Mechanism of Action

NU9056 exerts its biological effects primarily through the selective inhibition of the acetyltransferase activity of KAT5.[5][6] By binding to KAT5, NU9056 prevents the transfer of acetyl groups from acetyl-CoA to lysine residues on histone and non-histone protein substrates. This inhibition of acetylation disrupts the normal cellular functions regulated by KAT5, leading to downstream effects such as altered gene expression, impaired DNA damage response, and induction of apoptosis.[2][7]

Quantitative In Vitro Activity of NU9056

The following tables summarize the key quantitative data on the in vitro biological activity of NU9056 from published studies.

Table 1: Inhibitory Activity against Histone Acetyltransferases (HATs)

Enzyme	IC50 (µM)	Selectivity vs. KAT5	Reference
KAT5 (Tip60)	2	-	[5][6][8]
p300	60	30-fold	[6]
PCAF	36	18-fold	[6]
GCN5	>100	>50-fold	[6]

Table 2: Growth Inhibition (GI50) in Prostate Cancer Cell Lines

Cell Line	GI50 (µM)	Reference
LNCaP	8 - 27	[2][8]
LNCaP-AI	Not specified	[4]
LNCaP-CdxR	Not specified	[4]

Table 3: Effects on Anaplastic Thyroid Carcinoma (ATC) Cells

Cell Line	Treatment Concentration (µM)	Observed Effects	Reference
8505C	2.5 - 40	Inhibition of survival, growth, migration, and invasion	[1]
CAL-62	2.5 - 40	Inhibition of survival, growth, migration, and invasion; Decreased acetyl-histone H2A and H4	[1]
Nthy-ori 3-1 (Normal)	2.5 - 40	No inhibitory effect on viability	[1]

Key Signaling Pathways and Cellular Processes Affected by NU9056

NU9056 has been shown to modulate several critical signaling pathways and cellular processes in vitro.

DNA Damage Response

NU9056 impairs the DNA damage response (DDR) by inhibiting KAT5-mediated acetylation events. In response to ionizing radiation (IR), KAT5 is activated and acetylates histones, leading to the activation of Ataxia Telangiectasia Mutated (ATM) kinase, a key regulator of the DDR.[3][4] Pre-treatment with NU9056 has been shown to inhibit the phosphorylation of ATM and the stabilization of Tip60 following IR, thereby blocking the downstream signaling cascade.[2][8]

Figure 1: NU9056 inhibits the DNA damage response pathway.

c-Myc/miR-202 Pathway in Anaplastic Thyroid Carcinoma

In anaplastic thyroid carcinoma (ATC) cells, which often overexpress KAT5, NU9056 has been shown to inhibit tumor progression through the c-Myc/miR-202 pathway.[1] KAT5 normally stabilizes the oncoprotein c-Myc.[1] Inhibition of KAT5 by NU9056 leads to a shortened half-life of c-Myc, which in turn downregulates the expression of microRNA-202-5p (miR-202).[1] This cascade ultimately suppresses ATC cell survival, proliferation, migration, and invasion.[1]

Figure 2: NU9056's effect on the c-Myc/miR-202 pathway in ATC.

Induction of Apoptosis in Prostate Cancer

NU9056 induces apoptosis in prostate cancer cells, such as the LNCaP cell line, through the activation of the intrinsic caspase cascade.[2][5] Treatment with NU9056 leads to a time- and concentration-dependent activation of caspase-9 and caspase-3.[4][5] This is accompanied by an increase in the sub-G1 cell population, indicative of apoptotic cells.[2] Furthermore, NU9056 treatment has been shown to decrease the protein levels of the androgen receptor (AR), prostate-specific antigen (PSA), p53, and p21.[3][8]

Experimental Protocols

The following sections outline the general experimental methodologies used to characterize the in vitro activity of NU9056.

In Vitro Histone Acetyltransferase (HAT) Assay

This assay is used to determine the inhibitory activity of NU9056 against KAT5 and other HATs.

• Principle: Recombinant HAT enzyme is incubated with a histone substrate, [3H]-acetyl-CoA, and the test compound (NU9056). The amount of [3H]-acetyl incorporated into the histone is measured, typically by scintillation counting, to determine the enzyme's activity.

• General Protocol:

  • Recombinant HAT enzymes (KAT5, p300, PCAF, GCN5) are incubated in a reaction buffer.

  • Histones are used as the substrate.

  • [3H] acetyl-CoA is added as the acetyl group donor.

  • Various concentrations of NU9056 are added to the reaction mixture.

  • The reaction is allowed to proceed at 30°C for a defined period.

  • The reaction is stopped, and the histones are captured on a filter membrane.

  • The amount of incorporated radioactivity is measured using a scintillation counter.

  • IC50 values are calculated from the dose-response curves.[2]

Cell Culture

• Cell Lines: Prostate cancer cell lines (LNCaP, LNCaP-AI, LNCaP-CdxR), anaplastic thyroid carcinoma cell lines (8505C, CAL-62), and normal thyroid cells (Nthy-ori 3-1) are commonly used.[1][4]

• Culture Conditions: Cells are maintained in appropriate media (e.g., RPMI-1640 or DMEM) supplemented with fetal bovine serum (FBS) and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

Cell Proliferation and Viability Assays

These assays measure the effect of NU9056 on cell growth and survival.

• Principle: Assays like the Sulforhodamine B (SRB) or CCK8 assay are used to quantify cell number or metabolic activity, respectively, as an indicator of cell viability.

• General Protocol (SRB Assay):

  • Cells are seeded in 96-well plates and allowed to attach overnight.

  • Cells are treated with a range of concentrations of NU9056 for a specified duration (e.g., 3 cell doubling times).

  • Cells are fixed with trichloroacetic acid (TCA).

  • The fixed cells are stained with SRB dye.

  • The bound dye is solubilized, and the absorbance is read on a plate reader to determine cell density.[4]

Western Blotting

This technique is used to detect changes in protein expression and post-translational modifications.

• Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and probed with specific antibodies to detect target proteins.

• General Protocol:

  • Cells are treated with NU9056 for the desired time and concentration.

  • Cells are lysed to extract total protein.

  • Protein concentration is determined using an assay like the BCA assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies against target proteins (e.g., acetyl-histone H4, total histone H4, pATM, Tip60, c-Myc, AR, PSA, p53, p21, and a loading control like α-tubulin or β-actin).[1][4][9]

  • The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The signal is detected using an enhanced chemiluminescence (ECL) substrate.[9]

Apoptosis and Cell Cycle Analysis

Flow cytometry is a common method to assess apoptosis and cell cycle distribution.

• Principle:

  • Apoptosis: Cells are stained with fluorescently labeled antibodies against active caspases (e.g., caspase-3, caspase-9) to identify apoptotic cells.[4]

  • Cell Cycle: Cells are stained with a DNA-intercalating dye like propidium iodide (PI). The fluorescence intensity of the dye is proportional to the DNA content, allowing for the quantification of cells in different phases of the cell cycle (G1, S, G2/M, and sub-G1 for apoptotic cells).[4]

• General Protocol:

  • Cells are treated with NU9056.

  • For apoptosis, cells are harvested, fixed, permeabilized, and stained with antibodies against active caspases.

  • For cell cycle analysis, cells are harvested, fixed, and stained with PI in the presence of RNase.

  • The stained cells are analyzed using a flow cytometer.[4][10]

Figure 3: General experimental workflow for NU9056 in vitro analysis.

Conclusion

NU9056 is a selective and potent inhibitor of KAT5 with significant in vitro activity against various cancer cell models. Its ability to induce apoptosis, inhibit cell proliferation, and interfere with critical signaling pathways like the DNA damage response and oncogenic pathways highlights the therapeutic potential of targeting KAT5. The data and protocols summarized in this guide provide a solid foundation for further research and development of NU9056 and other KAT5 inhibitors as novel anticancer agents.

References

• 1. KAT5 Inhibitor NU9056 Suppresses Anaplastic Thyroid Carcinoma Progression through c-Myc/miR-202 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. rndsystems.com [rndsystems.com]
• 7. allgenbio.com [allgenbio.com]
• 8. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]

The Selective KAT5/Tip60 Inhibitor NU9056: A Technical Guide to its Effects on Histone Acetylation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of NU9056, a potent and selective inhibitor of the lysine acetyltransferase 5 (KAT5), also known as Tip60. This document details the effects of NU9056 on histone acetylation, its impact on cellular signaling pathways, and provides comprehensive experimental protocols for its study.

Core Concepts: NU9056 and Histone Acetylation

Histone acetyltransferases (HATs) are a class of enzymes that play a crucial role in epigenetic regulation by catalyzing the transfer of an acetyl group from acetyl-CoA to lysine residues on histone proteins. This process, known as histone acetylation, neutralizes the positive charge of lysine, leading to a more relaxed chromatin structure that is generally associated with transcriptional activation.

NU9056 is a small molecule inhibitor that selectively targets KAT5/Tip60, a member of the MYST family of HATs.[1] Tip60 is involved in a multitude of cellular processes, including transcriptional regulation, DNA damage repair, and cell signaling.[1][2] By inhibiting Tip60, NU9056 provides a powerful tool to probe these functions and presents a potential therapeutic avenue for diseases characterized by aberrant Tip60 activity, such as certain cancers.[1][2]

Quantitative Data on NU9056 Activity

The following tables summarize the quantitative data regarding the inhibitory activity of NU9056.

Table 1: In Vitro Inhibitory Activity of NU9056 against Histone Acetyltransferases

Enzyme	IC50 Value	Selectivity vs. KAT5/Tip60	Reference
KAT5/Tip60	2 µM	-	[2][3]
p300	>50 µM	>25-fold	[2]
PCAF	>32 µM	>16-fold	[4]
GCN5	>32 µM	>16-fold	[4]

Note: Another source reports an IC50 of 2 nM for NU9056 against KAT5/Tip60. This discrepancy may be due to different assay conditions and should be considered in experimental design.

Table 2: Cellular Effects of NU9056 in Prostate Cancer Cell Lines

Cell Line	Effect	Concentration	Time	Reference
LNCaP	50% Growth Inhibition (GI50)	8-27 µM	3 doubling times	[1]
LNCaP	Induction of Apoptosis (Caspase 3/9 activation)	17-36 µM	24-96 hours	[4]
LNCaP	Decreased H4K16, H3K14, H4K8 acetylation	2.5-40 µM	2 hours	[4]
LNCaP	Decreased Androgen Receptor protein levels	24 µM	24-48 hours	[1]
LNCaP	Decreased p53 protein levels	24 µM	24-48 hours	[1]

Signaling Pathways Modulated by NU9056

NU9056, through its inhibition of KAT5/Tip60, impacts several critical signaling pathways.

DNA Damage Response Pathway

Tip60 plays a pivotal role in the DNA damage response (DDR). Upon DNA damage, Tip60 is activated and acetylates histone proteins, leading to the activation of Ataxia Telangiectasia Mutated (ATM) kinase, a central regulator of the DDR.[1] Pre-treatment with NU9056 has been shown to inhibit the phosphorylation of ATM in response to ionizing radiation, thereby attenuating the DNA damage response.[1][3]

NU9056 inhibits the DNA damage response by blocking KAT5-mediated ATM activation.

Androgen Receptor and p53 Signaling

Tip60 is known to acetylate and regulate the activity of non-histone proteins, including the androgen receptor (AR) and the tumor suppressor p53.[1] In prostate cancer cells, NU9056 treatment leads to a decrease in the protein levels of both AR and p53, as well as their downstream targets, prostate-specific antigen (PSA) and p21, respectively.[1] This suggests that Tip60-mediated acetylation is important for the stability and/or activity of these key proteins.

NU9056 downregulates AR and p53 signaling by inhibiting KAT5.

c-Myc/miR-202 Pathway

In anaplastic thyroid carcinoma, NU9056 has been shown to suppress tumor progression by affecting the c-Myc/miR-202 pathway.[5] KAT5-mediated acetylation stabilizes the oncoprotein c-Myc.[5] Inhibition of KAT5 by NU9056 leads to a shortened half-life of c-Myc, resulting in the downregulation of its transcriptional target, microRNA-202-5p (miR-202), which is implicated in tumor progression.[5][6]

NU9056 suppresses tumor progression via the c-Myc/miR-202 pathway.

Experimental Protocols

Detailed methodologies for key experiments to study the effects of NU9056 are provided below.

In Vitro Histone Acetyltransferase (HAT) Assay

This assay measures the ability of NU9056 to inhibit the enzymatic activity of KAT5/Tip60 in a test tube.

References

• 1. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. KAT5 Inhibitor NU9056 Suppresses Anaplastic Thyroid Carcinoma Progression through c-Myc/miR-202 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. KAT5 Inhibitor NU9056 Suppresses Anaplastic Thyroid Carcinoma Progression through c-Myc/miR-202 Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Role of Tip60 Inhibition by NU9056 in Apoptosis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular mechanisms underlying the induction of apoptosis through the inhibition of the histone acetyltransferase (HAT) Tip60 (also known as KAT5) by the small molecule inhibitor, NU9056. We will delve into the signaling pathways, present quantitative data from key studies, and provide detailed experimental protocols for researchers investigating this pathway.

Introduction: Tip60 and the Inhibitor NU9056

Tip60 is a crucial lysine acetyltransferase that belongs to the MYST family. It plays a pivotal role in a multitude of cellular processes, including transcriptional regulation, cell signaling, and, most critically, the DNA damage response (DDR)[1][2]. Tip60 acetylates both histone proteins (notably H2A, H3, and H4) and non-histone proteins, including the tumor suppressor p53[3][4][5]. Its activity is essential for activating ATM kinase in response to DNA double-strand breaks and for modulating the choice between cell cycle arrest and apoptosis[4][5]. In several cancers, such as aggressive prostate cancer, Tip60 is overexpressed and functions as a co-activator for oncogenic pathways like the androgen receptor (AR) signaling pathway[1][2].

NU9056 is a potent and selective small molecule inhibitor of Tip60 acetyltransferase activity[2][6]. Its ability to induce apoptosis in cancer cells has identified Tip60 as a promising therapeutic target[1][2].

Quantitative Data: The Efficacy and Cellular Impact of NU9056

The following tables summarize the key quantitative data regarding NU9056's inhibitory activity and its effects on cancer cell lines.

Table 1: Inhibitory Activity and Selectivity of NU9056

Parameter	Value	Notes	Source
Tip60 IC₅₀	2 µM	In vitro histone acetyltransferase (HAT) assay.	[1][2][3][6][7]
Selectivity	>16-fold	Greater selectivity for Tip60 compared to other HATs such as PCAF, p300, and GCN5.	[6][8][9]

Table 2: Cellular Proliferation and Apoptotic Effects of NU9056 in Prostate Cancer Cells

Cell Line	GI₅₀ (50% Growth Inhibition)	Apoptotic Effect	Source
LNCaP	8-27 µM	Induces apoptosis via activation of Caspase-3 and Caspase-9 in a time- and concentration-dependent manner (at 17-36 µM).	[1][2][3][6]
LNCaP-AI	8-27 µM	Induces apoptosis.	[3]
LNCaP-CdxR	8-27 µM	Induces apoptosis.	[3]

Table 3: Molecular Effects of NU9056 Treatment on Protein Expression and Acetylation

Target Protein/Modification	Effect of NU9056	Cell Line	Concentration/Time	Source
Acetylated Histone H4K16	Decreased	LNCaP	2.5-40 µM; 2 hours	[3][6][8][9]
Acetylated Histone H3K14	Decreased	LNCaP	2.5-40 µM; 2 hours	[3][6][8][9]
Acetylated Histone H4K8	Decreased	LNCaP	2.5-40 µM; 2 hours	[3][6]
Androgen Receptor (AR)	Decreased	LNCaP	24 µM; 48 hours	[1][2][3]
Prostate Specific Antigen (PSA)	Decreased	LNCaP	24 µM; 48 hours	[1][2][3]
p53	Decreased	LNCaP	24 µM; 48 hours	[1][2][3]
p21	Decreased	LNCaP	24 µM; 48 hours	[1][2][3]
Phospho-ATM (pATM)	Inhibited post-IR	LNCaP	24 µM pre-treatment	[1][2][3]
Bax, Bid, Cytochrome C	Increased	ENKTL Cells	Not specified	[10][11]
Bcl-2, Mcl-1, XIAP	Decreased	ENKTL Cells	Not specified	[10][11]

Signaling Pathways Modulated by NU9056

Inhibition of Tip60 by NU9056 triggers apoptosis through multiple interconnected signaling pathways. The primary mechanisms involve the disruption of the DNA damage response and the destabilization of key survival proteins, leading to the activation of intrinsic and extrinsic apoptotic pathways.

Intrinsic Apoptosis Pathway in Prostate Cancer

In prostate cancer cells, NU9056 primarily triggers the intrinsic (mitochondrial) apoptosis pathway. This is characterized by the activation of initiator caspase-9, which in turn activates the executioner caspase-3, leading to programmed cell death.[1][2][3][6][7] Concurrently, NU9056 treatment leads to a decrease in the protein levels of the androgen receptor (AR), for which Tip60 acts as a co-activator, and the tumor suppressor p53.[1][2][3][7] The reduction in p53, despite its pro-apoptotic roles, may be due to the fact that Tip60-mediated acetylation can enhance p53 stability; thus, inhibiting Tip60 leads to p53 degradation.[3][7]

Figure 1. Intrinsic apoptosis pathway induced by NU9056 in prostate cancer cells.

Apoptosis and Related Pathways in NK/T Cell Lymphoma

In extranodal NK/T cell lymphoma (ENKTL), NU9056 induces apoptosis by modulating both intrinsic and extrinsic pathways, as well as the JAK2/STAT3 and MAPK signaling cascades.[10][11] Treatment upregulates death receptors (DR4, DR5) and Caspase-8, key components of the extrinsic pathway.[10] It also shifts the balance of Bcl-2 family proteins to favor apoptosis, increasing pro-apoptotic Bax and Bid while decreasing anti-apoptotic Bcl-2 and Mcl-1, and inhibits the JAK2/STAT3 survival pathway.[10][11]

Figure 2. Multi-pathway induction of apoptosis by NU9056 in ENKTL cells.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are protocols for key experiments used to characterize the effects of NU9056.

Western Blot Analysis for Protein Expression and Acetylation

This protocol is used to determine the levels of total proteins and specific acetylated histone marks following NU9056 treatment.

• Cell Culture and Treatment: Seed LNCaP cells in 6-well plates and allow them to adhere for 24 hours. Treat cells with increasing concentrations of NU9056 (e.g., 2.5, 5, 10, 20, 40 µM) or a vehicle control (DMSO) for specified time points (e.g., 2, 24, or 48 hours).

• Histone Acetylation Enhancement (Optional): To better visualize changes in histone acetylation, which can have low basal levels, pre-treat cells with NU9056 for 2 hours, then add a histone deacetylase (HDAC) inhibitor like Trichostatin A (TSA) at 2 µM for an additional 4 hours before harvesting.[3][12][13]

• Protein Extraction: Wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells, collect the lysate, and centrifuge at 14,000 rpm for 15 minutes at 4°C to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA protein assay.

• SDS-PAGE and Transfer: Denature 20-30 µg of protein per lane by boiling in Laemmli sample buffer. Separate proteins on a 4-20% SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., anti-acetyl-H4K16, anti-p53, anti-AR, anti-Tip60, anti-α-tubulin as a loading control) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash three times with TBST.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band intensity using densitometry software.

Figure 3. Standard workflow for Western Blot analysis.

Flow Cytometry for Caspase Activation

This protocol quantifies the percentage of apoptotic cells by detecting the active forms of caspase-3 and caspase-9.[3][7][12]

• Cell Seeding and Treatment: Seed LNCaP cells in 6-well plates. After 24 hours, treat with various doses of NU9056 (e.g., GI₂₅ concentration of 17 µM or GI₅₀ concentration of 24 µM) for different durations (e.g., 24, 48, 72, 96 hours).

• Cell Harvesting: Collect both adherent and floating cells. Adherent cells can be detached using trypsin. Centrifuge the cell suspension to pellet the cells.

• Fixation and Permeabilization: Resuspend the cell pellet in a fixation/permeabilization solution (e.g., Cytofix/Cytoperm™ from BD Biosciences) according to the manufacturer's protocol. This step is crucial for allowing antibodies to access intracellular targets.

• Staining: Wash the cells with a perm/wash buffer. Resuspend the cells in the perm/wash buffer containing a fluorochrome-conjugated antibody specific for the active form of caspase-3 or caspase-9. Incubate as per the kit's instructions (typically 30 minutes in the dark at room temperature).

• Flow Cytometry Analysis: Wash the cells again to remove unbound antibody. Resuspend the final cell pellet in staining buffer. Analyze the samples on a flow cytometer, detecting the fluorescence signal in the appropriate channel (e.g., FL-1 for FITC).

• Data Analysis: Gate the cell population based on forward and side scatter to exclude debris. Quantify the percentage of fluorescently-positive cells, which represents the population undergoing apoptosis.

In Vitro Histone Acetyltransferase (HAT) Assay

This biochemical assay directly measures the enzymatic activity of Tip60 and its inhibition by NU9056.[1][3]

• Reaction Mixture Preparation: In a 96-well plate, prepare a reaction buffer containing recombinant Tip60 enzyme, a histone substrate (e.g., core histones or a specific histone peptide), and ³H-labeled Acetyl-CoA.

• Inhibitor Addition: Add NU9056 at various concentrations to the wells. Include a vehicle control (DMSO) and a no-enzyme control.

• Incubation: Incubate the reaction plate at 30°C for a defined period (e.g., 30-60 minutes) to allow the enzymatic reaction to proceed.

• Stopping the Reaction: Stop the reaction, typically by adding an acidic solution or by spotting the mixture onto filter paper.

• Quantification of Acetylation:

  • If using filter paper, wash the paper extensively to remove unincorporated ³H-Acetyl-CoA.

  • Measure the amount of ³H incorporated into the histone substrate using a scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each NU9056 concentration relative to the vehicle control. Determine the IC₅₀ value by plotting the percent inhibition against the log of the inhibitor concentration and fitting the data to a dose-response curve.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Tip60-dependent acetylation of p53 modulates the decision between cell-cycle arrest and apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 8. cancer-research-network.com [cancer-research-network.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. The Acetyltransferase KAT5 Inhibitor NU 9056 Promotes Apoptosis and Inhibits JAK2/STAT3 Pathway in Extranodal NK/T Cell Lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benthamdirect.com [benthamdirect.com]
• 12. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 13. researchgate.net [researchgate.net]

The KAT5/Tip60 Inhibitor NU9056: A Technical Guide for Researchers

FOR RESEARCH USE ONLY

Abstract

NU9056 is a potent and selective small molecule inhibitor of the lysine acetyltransferase 5 (KAT5), also known as Tip60.[1][2] With a CAS number of 1450644-28-6, this compound has emerged as a critical tool for investigating the cellular functions of KAT5, particularly in the realms of DNA damage response, gene transcription, and apoptosis.[1] This document provides a comprehensive technical overview of NU9056, including its chemical properties, mechanism of action, and detailed protocols for its use in cell-based assays. It is intended to serve as a valuable resource for researchers, scientists, and drug development professionals exploring the therapeutic potential of KAT5 inhibition.

Chemical Properties of NU9056

NU9056, with the IUPAC name 1,2-di(isothiazol-5-yl)disulfane, is a synthetic compound. Its key chemical and physical properties are summarized in the table below.

Property	Value	Reference
CAS Number	1450644-28-6	[1]
Molecular Formula	C₆H₄N₂S₄	[3][4]
Molecular Weight	232.37 g/mol	[3][4]
Appearance	Solid powder or clear liquid	[3][5]
Solubility	Soluble in DMSO (up to 100 mM)	[4]
Storage	Store at -20°C	[2][4]

Mechanism of Action and Biological Activity

NU9056 is a selective inhibitor of the histone acetyltransferase KAT5 (Tip60).[1][2] It exhibits significantly greater potency against KAT5 compared to other histone acetyltransferases such as p300, PCAF, and GCN5.[2]

Enzymatic Inhibition

In vitro assays have demonstrated that NU9056 inhibits KAT5 with an IC₅₀ value of approximately 2 µM.[2] Its selectivity for KAT5 is over 16-fold higher than for PCAF and p300, and over 50-fold higher than for GCN5.[2]

Enzyme	IC₅₀ (µM)
KAT5 (Tip60)	< 2
p300	60
pCAF	36
GCN5	> 100

Cellular Effects

In cellular contexts, NU9056 has been shown to exert a range of biological effects, primarily stemming from its inhibition of KAT5 activity. These include:

• Inhibition of Protein Acetylation: Treatment of cells with NU9056 leads to a decrease in the acetylation of KAT5 substrates, including histone H4 at lysine 16 (H4K16ac), histone H3 at lysine 14 (H3K14ac), and histone H4 at lysine 8 (H4K8ac).[2]

• Induction of Apoptosis: NU9056 induces apoptosis in various cancer cell lines, particularly in prostate cancer cells.[1][2] This is achieved through the activation of the intrinsic apoptotic pathway, characterized by the activation of caspase-9 and caspase-3.[1][2]

• Inhibition of DNA Damage Response: By inhibiting KAT5, NU9056 impairs the DNA damage response. Specifically, it has been shown to inhibit the phosphorylation of ATM (Ataxia Telangiectasia Mutated) kinase, a critical regulator of the cellular response to DNA double-strand breaks.[1]

• Modulation of Key Signaling Pathways: NU9056 treatment impacts several signaling pathways. It has been observed to decrease the protein levels of the androgen receptor (AR), prostate-specific antigen (PSA), p53, and p21.[1][2]

The signaling pathway affected by NU9056 is depicted in the following diagram:

Caption: NU9056 inhibits KAT5, leading to downstream effects on DNA damage response and apoptosis.

Experimental Protocols

The following are detailed protocols for key experiments involving NU9056.

Cell Proliferation Assay (Sulforhodamine B - SRB Assay)

This protocol outlines the measurement of cell proliferation and cytotoxicity using the SRB assay.

Workflow Diagram:

Caption: Workflow for the Sulforhodamine B (SRB) cell proliferation assay.

Materials:

• 96-well cell culture plates

• NU9056 stock solution (e.g., 10 mM in DMSO)

• Cell culture medium

• Trichloroacetic acid (TCA), 50% (w/v) in H₂O, ice-cold

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Wash solution: 1% (v/v) acetic acid in H₂O

• Solubilization buffer: 10 mM Tris base, pH 10.5

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 2,000-5,000 cells per well in 100 µL of medium and incubate for 24 hours.

• Prepare serial dilutions of NU9056 in cell culture medium.

• Remove the medium from the wells and add 100 µL of the NU9056 dilutions. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plate for 48-72 hours.

• Gently add 25 µL of ice-cold 50% TCA to each well and incubate at 4°C for 1 hour to fix the cells.

• Wash the plate four times with slow-running tap water and allow it to air-dry.

• Add 50 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.

• Quickly rinse the plate four times with 1% acetic acid to remove unbound dye and allow it to air-dry.

• Add 100 µL of 10 mM Tris base to each well to solubilize the bound dye.

• Read the absorbance at 510 nm using a microplate reader.

Western Blot Analysis of Protein Acetylation and Signaling Proteins

This protocol describes the use of Western blotting to analyze changes in protein levels and post-translational modifications following NU9056 treatment.

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with the desired concentrations of NU9056 (e.g., 2.5-40 µM) for the specified time (e.g., 2-24 hours).

• Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C. Recommended primary antibodies include:

  • anti-acetyl-Histone H4 (Lys16)

  • anti-acetyl-Histone H3 (Lys14)

  • anti-pATM (Ser1981)

  • anti-ATM

  • anti-p53

  • anti-p21

  • anti-Androgen Receptor

  • anti-β-actin (as a loading control)

• Wash the membrane three times with TBST.

• Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Caspase Activity Assay by Flow Cytometry

This protocol details the measurement of caspase-3 and caspase-9 activation using a flow cytometry-based assay.

Procedure:

• Seed cells in a 6-well plate and treat with NU9056 (e.g., 17-36 µM) for 24-96 hours.

• Harvest both adherent and floating cells and wash them with cold PBS.

• Resuspend the cells in the binding buffer provided with a commercial caspase activity assay kit (e.g., kits utilizing a fluorescently labeled caspase inhibitor like FITC-VAD-FMK).

• Add the fluorescent caspase substrate and incubate according to the manufacturer's instructions, typically for 30-60 minutes at 37°C, protected from light.

• Wash the cells with the provided wash buffer.

• Resuspend the cells in the wash buffer and analyze them by flow cytometry. Use appropriate laser and filter settings for the specific fluorophore used in the kit.

Safety and Handling

NU9056 is for research use only and is not for human or veterinary use. Standard laboratory safety precautions should be taken when handling this compound. This includes wearing personal protective equipment such as gloves, a lab coat, and safety glasses. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

NU9056 is a valuable chemical probe for studying the biological roles of KAT5. Its selectivity and well-characterized cellular effects make it an essential tool for research in cancer biology, DNA repair, and epigenetics. The protocols provided in this guide offer a starting point for researchers to investigate the effects of NU9056 in their specific experimental systems. As with any chemical inhibitor, it is crucial to include appropriate controls and consider potential off-target effects in the interpretation of experimental results.

References

• 1. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Sulforhodamine B (SRB) Assay in Cell Culture to Investigate Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

NU9056: A Technical Overview for Cancer Research Professionals

An in-depth guide to the initial studies on the selective KAT5 inhibitor, NU9056, for researchers, scientists, and drug development professionals.

Introduction

NU9056 has been identified as a potent and selective small molecule inhibitor of lysine acetyltransferase 5 (KAT5), also known as Tip60.[1][2] KAT5 is a histone acetyltransferase (HAT) that plays a crucial role in various cellular processes, including transcriptional regulation, DNA damage repair, and cell signaling.[1] Notably, KAT5 is overexpressed in several cancers, including aggressive forms of prostate cancer, where it functions as a co-activator for the androgen receptor.[1] This has positioned KAT5 as a promising therapeutic target, and NU9056 as a key tool for investigating its role in oncology and as a potential therapeutic agent. This document provides a comprehensive technical summary of the foundational research on NU9056 in the context of cancer.

Mechanism of Action and In Vitro Efficacy

NU9056 is a 1,2-di(isothiazol-5-yl)disulfane compound that was identified through high-throughput screening as a potent inhibitor of KAT5.[1] In vitro histone acetyltransferase (HAT) assays have demonstrated its selectivity for KAT5 over other HAT enzymes.

Table 1: In Vitro Inhibitory Activity of NU9056 Against Histone Acetyltransferases

Enzyme	IC50 (µM)	Selectivity vs. KAT5
KAT5 (Tip60)	2[1][3][4]	-
p300	60[5]	30-fold
PCAF	36[5]	18-fold
GCN5	>100[5]	>50-fold

Cellular Activity in Cancer Models

Initial research on NU9056 has primarily focused on its effects in prostate cancer cell lines, with subsequent studies exploring its activity in other cancer types such as breast and anaplastic thyroid carcinoma.

Prostate Cancer

In various prostate cancer cell lines, NU9056 has been shown to inhibit cell proliferation and induce apoptosis.[1]

Table 2: Growth Inhibition (GI50) of NU9056 in Prostate Cancer Cell Lines

Cell Line	Description	GI50 (µM)
LNCaP	Androgen-sensitive	24
PC3	Androgen-independent	27
LNCaP-CdxR	Castration-resistant	12
CWR22rv1	Androgen-sensitive	7.5

The anti-proliferative effects of NU9056 are linked to the induction of apoptosis, mediated through the activation of caspase-3 and caspase-9 in a time- and concentration-dependent manner.[1] Furthermore, treatment with NU9056 leads to a decrease in the protein levels of key signaling molecules in prostate cancer, including the androgen receptor (AR), prostate-specific antigen (PSA), p53, and p21.[1]

Other Cancer Types

Subsequent research has demonstrated the potential of NU9056 in other malignancies:

• Breast Cancer: In breast cancer cell lines, particularly triple-negative breast cancer (TNBC), NU9056 has been used to investigate the role of residual KAT5 activity. Treatment with NU9056 led to a decrease in the acetylation of histone H3 at lysine 4 (H3K4ac), suggesting its potential to modulate the epigenetic landscape in these cancers.

• Anaplastic Thyroid Carcinoma (ATC): In ATC cell lines, NU9056 has been shown to inhibit cell survival, proliferation, migration, and invasion. It also increased the sensitivity of ATC cells to both radiation and chemotherapy.

Signaling Pathways and Molecular Effects

NU9056 exerts its anti-cancer effects by modulating key signaling pathways, primarily through the inhibition of KAT5's acetyltransferase activity.

DNA Damage Response

KAT5 plays a critical role in the DNA damage response (DDR). Upon DNA damage, KAT5 is activated and acetylates histone proteins, leading to the activation of ATM (Ataxia-Telangiectasia Mutated) and p53. Pre-treatment with NU9056 has been shown to inhibit the phosphorylation of ATM and the stabilization of KAT5 in response to ionizing radiation, thereby impairing the DNA damage response.[1]

Figure 1: NU9056 inhibits the KAT5-mediated DNA damage response.

Apoptosis Pathway

By inhibiting KAT5, NU9056 triggers the intrinsic pathway of apoptosis. This is evidenced by the activation of initiator caspase-9 and executioner caspase-3.

Figure 2: NU9056 induces apoptosis via caspase activation.

Experimental Protocols

The following are summaries of the key experimental methodologies used in the initial studies of NU9056.

In Vitro Histone Acetyltransferase (HAT) Assay

This assay is used to determine the inhibitory activity of NU9056 against KAT5 and other HATs.

• Principle: Measures the transfer of a radiolabeled acetyl group from acetyl-CoA to a histone substrate by a recombinant HAT enzyme.

• Protocol Outline:

  • A reaction mixture is prepared containing HAT assay buffer (50 mM Tris pH 8, 0.5 mM EDTA pH 8, 10% glycerol), histone proteins (as substrate), and the recombinant HAT enzyme.

  • NU9056 or a vehicle control is added to the reaction mixture and incubated at room temperature for 10 minutes.

  • ³H acetyl-CoA is added to initiate the reaction, followed by incubation at 30°C for 30 minutes.

  • The reaction mixture is then spotted onto filter paper, which is subsequently washed to remove unincorporated ³H acetyl-CoA.

  • The radioactivity retained on the filter paper, corresponding to the acetylated histones, is quantified using a scintillation counter.

  • The percentage of inhibition is calculated relative to the vehicle control, and IC50 values are determined.

Cell Proliferation (Sulforhodamine B) Assay

This colorimetric assay is used to assess the effect of NU9056 on cell growth.

• Principle: Sulforhodamine B (SRB) is a dye that binds to basic amino acid residues of cellular proteins. The amount of bound dye is proportional to the total protein mass, which is indicative of the cell number.

• Protocol Outline:

  • Cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are then treated with various concentrations of NU9056 or a vehicle control and incubated for a defined period (e.g., 3 cell doubling times).

  • After treatment, the cells are fixed with trichloroacetic acid (TCA).

  • The fixed cells are stained with SRB solution.

  • Unbound dye is removed by washing with 1% acetic acid.

  • The protein-bound dye is solubilized with a Tris-based solution.

  • The absorbance is measured at approximately 510 nm using a microplate reader.

  • The GI50 (the concentration required to inhibit cell growth by 50%) is calculated.

Apoptosis Assay (Flow Cytometry)

This assay quantifies the percentage of apoptotic cells following treatment with NU9056.

• Principle: Apoptotic cells are identified by the activation of caspases. Commercially available kits with fluorescently labeled inhibitors of caspases (e.g., FITC-VAD-FMK for pan-caspase activity or specific antibodies for cleaved caspases) are used for detection by flow cytometry.

• Protocol Outline:

  • Cells are treated with NU9056 or a vehicle control for the desired time.

  • Both adherent and floating cells are collected and washed.

  • The cells are then incubated with a fluorescently labeled caspase inhibitor or stained for cleaved caspases according to the manufacturer's protocol.

  • The fluorescence intensity of individual cells is measured using a flow cytometer.

  • The percentage of fluorescently labeled (apoptotic) cells is determined by analyzing the flow cytometry data.

Western Blotting

This technique is used to detect changes in the protein levels of specific targets in response to NU9056 treatment.

• Principle: Proteins from cell lysates are separated by size using gel electrophoresis, transferred to a membrane, and then detected using specific primary antibodies and enzyme-linked secondary antibodies.

• Protocol Outline:

  • Cells are treated with NU9056 and then lysed to extract total protein.

  • Protein concentration is determined using a standard assay (e.g., BCA assay).

  • Equal amounts of protein are loaded and separated on an SDS-PAGE gel.

  • The separated proteins are transferred to a PVDF or nitrocellulose membrane.

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with primary antibodies specific to the proteins of interest (e.g., acetylated histones, pATM, androgen receptor, caspases).

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • The intensity of the bands is quantified using densitometry software.

Figure 3: General experimental workflow for evaluating NU9056 in cancer cell lines.

Clinical Development Status

As of late 2025, there is no publicly available information indicating that NU9056 has entered clinical trials. The initial studies have provided a strong preclinical rationale for its development, particularly in prostate cancer. However, further preclinical studies, including in vivo efficacy and toxicology, would be required before it can be advanced to clinical testing. It is noteworthy that other inhibitors of histone acetyltransferases, such as KAT6 inhibitors, are currently being evaluated in clinical trials for cancer, indicating a broader interest in this class of epigenetic modulators.

Conclusion

NU9056 is a valuable research tool and a potential therapeutic lead that selectively targets the histone acetyltransferase KAT5. Initial studies have robustly demonstrated its ability to inhibit the proliferation of cancer cells, induce apoptosis, and interfere with the DNA damage response in various cancer models, most notably prostate cancer. The detailed experimental protocols and quantitative data from these foundational studies provide a solid framework for further investigation into the therapeutic potential of KAT5 inhibition in oncology. While NU9056 itself has not yet progressed to clinical trials, the ongoing clinical evaluation of other HAT inhibitors underscores the promise of this therapeutic strategy. Future research will likely focus on optimizing the pharmacological properties of NU9056 or developing novel KAT5 inhibitors with improved characteristics for clinical translation.

References

• 1. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. ClinicalTrials.gov [clinicaltrials.gov]

Protocols & Analytical Methods

Application Notes and Protocols for NU9056 In Vitro HAT Activity Assay

For Researchers, Scientists, and Drug Development Professionals

Abstract

NU9056 is a potent and selective small molecule inhibitor of the histone acetyltransferase (HAT) Tip60 (KAT5).[1] Tip60 is a crucial enzyme involved in various cellular processes, including transcriptional regulation, DNA damage repair, and cell signaling.[2] In certain cancers, such as prostate cancer, Tip60 is overexpressed and contributes to disease progression.[2][3] NU9056 exerts its biological effects by inhibiting the acetyltransferase activity of Tip60, leading to a reduction in the acetylation of both histone and non-histone protein targets.[3][4] This inhibition ultimately induces apoptosis in cancer cells, making NU9056 a valuable tool for cancer research and a potential therapeutic agent.[1][3] This document provides a detailed protocol for an in vitro assay to measure the HAT activity of Tip60 in the presence of NU9056, along with a summary of its inhibitory activity and a depiction of the relevant signaling pathways.

Introduction to NU9056

NU9056 is an isothiazole derivative that has been identified as a selective inhibitor of Tip60 HAT activity.[3][4] It demonstrates significant selectivity for Tip60 over other HATs, such as p300, PCAF, and GCN5.[1][5] The mechanism of action of NU9056 involves the direct inhibition of the enzymatic activity of Tip60, which prevents the transfer of acetyl groups from acetyl-CoA to lysine residues on histone and non-histone protein substrates.[3] Key downstream effects of Tip60 inhibition by NU9056 include the decreased acetylation of histone H4 at lysine 16 (H4K16), histone H3 at lysine 14 (H3K14), and histone H4 at lysine 8 (H4K8).[1] This alteration in histone acetylation can modulate gene expression and trigger apoptotic pathways through the activation of caspase-3 and caspase-9.[1][3] Furthermore, in prostate cancer models, NU9056 has been shown to decrease the levels of androgen receptor (AR) and prostate-specific antigen (PSA).[2][3]

Data Presentation: Inhibitory Activity of NU9056

The inhibitory potency of NU9056 against various histone acetyltransferases has been quantified through in vitro assays. The half-maximal inhibitory concentration (IC50) values are summarized in the table below for easy comparison.

Target HAT	IC50 (µM)	Selectivity vs. Tip60
Tip60 (KAT5)	~2	-
p300	60	>30-fold
PCAF	36	>18-fold
GCN5	>100	>50-fold

Note: One source reported an IC50 of 2 nM for Tip60, but the more frequently cited value is approximately 2 µM.[2] Researchers should determine the IC50 under their specific experimental conditions.

Experimental Protocols: In Vitro HAT Activity Assay (Radioactive Filter Binding Assay)

This protocol describes a radioactive filter-binding assay to measure the activity of Tip60 and the inhibitory effect of NU9056. The principle of this assay is based on the transfer of a radiolabeled acetyl group from [³H]-acetyl-CoA to a histone substrate by the HAT enzyme. The resulting radiolabeled histone is then captured on a filter paper, and the amount of radioactivity is quantified using a scintillation counter.

Materials and Reagents

• Recombinant human Tip60 (KAT5) enzyme

• Histone H4 peptide (e.g., corresponding to the first 24 amino acids) or full-length histone H4 protein

• NU9056

• [³H]-acetyl-CoA

• HAT Assay Buffer: 50 mM Tris-HCl (pH 8.0), 10% glycerol, 0.1 mM EDTA, 1 mM DTT

• Stop Solution: Glacial acetic acid

• P81 phosphocellulose filter paper

• Scintillation fluid

• 96-well microplate

• Scintillation counter

Experimental Procedure

• Compound Preparation: Prepare a stock solution of NU9056 in DMSO. Serially dilute the stock solution to obtain a range of desired concentrations for the inhibition assay. Ensure the final DMSO concentration in the assay does not exceed 1%.

• Assay Reaction Setup:

  • In a 96-well microplate, add the following components in the specified order for a final reaction volume of 50 µL:

    • HAT Assay Buffer

    • NU9056 or vehicle control (DMSO)

    • Recombinant Tip60 enzyme

    • Histone H4 substrate

  • Pre-incubate the plate at 30°C for 10 minutes.

• Initiation of HAT Reaction:

  • To start the reaction, add [³H]-acetyl-CoA to each well.

  • Incubate the plate at 30°C for 30-60 minutes with gentle agitation.

• Termination of Reaction:

  • Stop the reaction by adding an equal volume of stop solution (e.g., 10% glacial acetic acid) or by spotting the reaction mixture directly onto the P81 filter paper.

• Filter Binding and Washing:

  • Spot 25 µL of each reaction mixture onto a pre-labeled P81 phosphocellulose filter paper.

  • Allow the spots to air dry completely.

  • Wash the filter paper three times for 5 minutes each in a large volume of wash buffer (e.g., 50 mM sodium bicarbonate, pH 9.0) with gentle agitation.

  • Perform a final wash with acetone for 5 minutes to facilitate drying.[6]

  • Allow the filter paper to air dry completely.

• Quantification:

  • Once dry, place each filter spot into a scintillation vial.

  • Add an appropriate volume of scintillation fluid to each vial.

  • Measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate the percent inhibition of HAT activity for each concentration of NU9056 compared to the vehicle control.

  • Plot the percent inhibition against the logarithm of the NU9056 concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

Controls

• Positive Control: Reaction with Tip60 enzyme and vehicle (DMSO) but no NU9056.

• Negative Control (No Enzyme): Reaction with all components except the Tip60 enzyme.

• Negative Control (No Substrate): Reaction with all components except the histone substrate.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the in vitro HAT activity assay.

Signaling Pathway of NU9056 Action

Caption: NU9056 inhibits Tip60, leading to apoptosis.

References

• 1. Tip60-FOXO regulates JNK signaling mediated apoptosis in Drosophila - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ovid.com [ovid.com]
• 5. researchgate.net [researchgate.net]
• 6. Histone Acetyltransferase Assays in Drug and Chemical Probe Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for NU9056 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing NU9056, a selective inhibitor of the K (lysine) acetyltransferase 5 (KAT5), also known as Tip60, in cell culture experiments.

Introduction to NU9056

NU9056 is a potent and selective small molecule inhibitor of KAT5 (Tip60) histone acetyltransferase.[1][2] It exhibits significant selectivity for Tip60 over other histone acetyltransferases (HATs) such as p300, PCAF, and GCN5.[1][2] The primary mechanism of action of NU9056 is the inhibition of protein acetylation, which plays a crucial role in transcriptional regulation, DNA damage repair, and cell signaling.[3][4] In cancer cells, particularly prostate cancer, inhibition of Tip60 by NU9056 has been shown to impede cell proliferation, block the DNA damage response, and induce apoptosis through caspase activation.[3][4][5]

Mechanism of Action

NU9056 specifically targets the acetyltransferase activity of KAT5 (Tip60). This inhibition leads to a reduction in the acetylation of both histone and non-histone proteins.[3][6] Key downstream effects observed in cancer cell lines include:

• Reduced Histone Acetylation: Decreased levels of acetylated histone H4 at lysines 8 and 16 (H4K8ac, H4K16ac) and histone H3 at lysine 14 (H3K14ac).[1][7][8]

• Induction of Apoptosis: Activation of caspase-3 and caspase-9, leading to programmed cell death.[1][4]

• Downregulation of Key Proteins: Reduced protein levels of the androgen receptor (AR), prostate-specific antigen (PSA), p53, and p21.[4][8][9]

• Inhibition of DNA Damage Response: Prevents the accumulation of Tip60 and the phosphorylation of ATM in response to ionizing radiation.[4][5]

Core Applications in Cell Culture

NU9056 is a valuable tool for investigating the role of KAT5/Tip60 in various cellular processes. Key applications include:

• Cancer Cell Growth Inhibition Studies: Assessing the anti-proliferative effects on various cancer cell lines.

• Apoptosis Induction Assays: Investigating the mechanisms of programmed cell death initiated by KAT5 inhibition.

• DNA Damage Response Research: Studying the role of Tip60 in cellular responses to genotoxic stress.

• Epigenetic Regulation Studies: Examining the impact of specific histone acetylation marks on gene expression.

Quantitative Data Summary

The following tables summarize the effective concentrations and inhibitory activities of NU9056 in various cell culture-based assays.

Table 1: In Vitro Inhibitory Activity of NU9056 against Histone Acetyltransferases

Target HAT	IC₅₀ (μM)	Selectivity vs. KAT5
KAT5 (Tip60)	< 2[5]	-
p300	60[5]	>29-fold[3]
pCAF	36[5]	>16.5-fold[3]
GCN5	>100[5]	>50-fold[3]

Table 2: Effective Concentrations of NU9056 in Prostate Cancer Cell Lines

Cell Line	Assay	Concentration (μM)	Incubation Time	Observed Effect
LNCaP	Growth Inhibition (GI₅₀)	24[3]	96 hours	50% inhibition of cell growth
PC3	Growth Inhibition (GI₅₀)	27[3]	96 hours	50% inhibition of cell growth
LNCaP-CdxR	Growth Inhibition (GI₅₀)	12[3]	96 hours	50% inhibition of cell growth
CWR22rv1	Growth Inhibition (GI₅₀)	7.5[3]	96 hours	50% inhibition of cell growth
LNCaP	Apoptosis (Caspase Activation)	17-36[1]	24-96 hours	Time and concentration-dependent activation of caspase-3 and -9
LNCaP	Histone Acetylation Inhibition	2.5-40[1]	2 hours	Decreased levels of acetylated H4K16, H3K14, and H4K8
LNCaP	Colony Formation Inhibition	24[1]	24 hours (treatment)	Significant reduction in colony forming ability
LNCaP	DNA Damage Response Inhibition	24[1]	1 hour (pretreatment)	Inhibition of ATM phosphorylation and Tip60 accumulation post-IR

Experimental Protocols

Cell Viability Assay (SRB Assay)

This protocol is for determining the effect of NU9056 on cell proliferation.

Materials:

• Prostate cancer cell lines (e.g., LNCaP, PC3)

• Complete culture medium

• NU9056 stock solution (in DMSO)

• 96-well plates

• Sulforhodamine B (SRB) solution

• Trichloroacetic acid (TCA)

• Tris base solution

Procedure:

• Seed cells in 96-well plates at an appropriate density and allow them to attach overnight.

• Treat cells with a range of NU9056 concentrations (e.g., 0-100 µM) for 96 hours.

• Fix the cells by adding cold TCA to a final concentration of 10% and incubate for 1 hour at 4°C.

• Wash the plates five times with water and allow them to air dry.

• Stain the cells with 0.4% SRB solution for 10 minutes at room temperature.

• Wash the plates five times with 1% acetic acid and allow them to air dry.

• Solubilize the bound dye with 10 mM Tris base solution.

• Measure the absorbance at 510 nm using a microplate reader.

• Calculate the GI₅₀ value (the concentration that inhibits cell growth by 50%).

Apoptosis Assay by Flow Cytometry (Caspase Activation)

This protocol measures the induction of apoptosis by detecting activated caspases.

Materials:

• Prostate cancer cell lines (e.g., LNCaP)

• Complete culture medium

• NU9056 stock solution (in DMSO)

• 6-well plates

• Caspase-3 and Caspase-9 assay kits (e.g., from BD Biosciences)

• Cytofix/Cytoperm solution (BD Biosciences)

• Flow cytometer

Procedure:

• Seed LNCaP cells in 6-well plates and allow them to attach for 24 hours.[3]

• Treat the cells with increasing concentrations of NU9056 (e.g., GI₂₅ and GI₅₀ concentrations) for 24 to 96 hours.[1]

• Collect both floating and adherent cells.

• Fix and permeabilize the cells using Cytofix/Cytoperm solution according to the manufacturer's protocol.[3]

• Stain for activated caspase-3 and caspase-9 using the specific fluorescent inhibitors provided in the assay kit.[3]

• Analyze the samples using a flow cytometer, detecting fluorescence on the appropriate channel (e.g., FL-1).[3]

Western Blotting for Histone Acetylation

This protocol is to assess the inhibitory effect of NU9056 on histone acetylation.

Materials:

• Prostate cancer cell lines (e.g., LNCaP)

• Complete culture medium

• NU9056 stock solution (in DMSO)

• Trichostatin A (TSA) - HDAC inhibitor

• Lysis buffer

• Primary antibodies (anti-acetyl-H4K16, anti-acetyl-H3K14, anti-acetyl-H4K8, anti-GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence substrate

Procedure:

• Seed LNCaP cells and allow them to attach.

• Treat cells with increasing concentrations of NU9056 for 2 hours.[7]

• Add the HDAC inhibitor TSA (e.g., 2 µM) for an additional 4 hours to enhance the detection of acetylated histones.[7]

• Lyse the cells and determine the protein concentration.

• Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the signal using a chemiluminescence substrate.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is for analyzing the cell cycle distribution following NU9056 treatment.

Materials:

• Prostate cancer cell lines (e.g., LNCaP)

• Complete culture medium

• NU9056 stock solution (in DMSO)

• 6-well plates

• PBS

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase)

• Flow cytometer

Procedure:

• Seed LNCaP cells in 6-well plates and allow them to attach for 24 hours.[1]

• Treat the cells with NU9056 for the desired time (e.g., 24 or 96 hours).[1]

• Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol while gently vortexing.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS and resuspend in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the cell cycle distribution by flow cytometry. An accumulation of cells in the sub-G1 phase is indicative of apoptosis.[1]

Colony Formation Assay

This protocol assesses the long-term effect of NU9056 on cell survival and proliferation.

Materials:

• Prostate cancer cell lines (e.g., LNCaP)

• Complete culture medium

• NU9056 stock solution (in DMSO)

• 6-well plates

• Crystal violet staining solution

Procedure:

• Treat LNCaP cells with NU9056 (e.g., 24 µM) for 24 hours.[1]

• Harvest the treated cells and seed them at low density (e.g., 500-1000 cells/well) in 6-well plates.[10]

• Incubate the plates for approximately 2 weeks, allowing colonies to form.[1]

• Wash the colonies with PBS, fix with methanol or 4% paraformaldehyde, and stain with 0.5% crystal violet.[1][10]

• Count the number of colonies (typically containing >50 cells).

Visualizations

Signaling Pathway of NU9056 Action

Caption: Mechanism of NU9056 action.

Experimental Workflow for Assessing NU9056 Efficacy

Caption: Workflow for evaluating NU9056 in cell culture.

References

• 1. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Colony formation assay: A tool to study cell survival | Abcam [abcam.com]
• 5. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. cancer-research-network.com [cancer-research-network.com]
• 9. TIP60 enhances cisplatin resistance via regulating ΔNp63α acetylation in SCC - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubcompare.ai [pubcompare.ai]

Application Notes and Protocols: NU9056 Treatment of LNCaP Cells

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the treatment of LNCaP prostate cancer cells with NU9056, a selective inhibitor of the histone acetyltransferase (HAT) Tip60 (KAT5). The protocols detailed below are based on established research to ensure reproducibility and accuracy in experimental design.

Introduction

NU9056 is a potent and selective small molecule inhibitor of Tip60 (KAT5) histone acetyltransferase, with an IC50 of approximately 2 µM. It demonstrates significant selectivity for Tip60 over other HATs such as p300, PCAF, and GCN5.[1] In prostate cancer, particularly in androgen-responsive LNCaP cells, Tip60 acts as a co-activator for the androgen receptor (AR).[2] By inhibiting Tip60, NU9056 disrupts critical cellular processes, leading to decreased proliferation and increased apoptosis in LNCaP cells.[2][3] This makes NU9056 a valuable tool for studying the role of Tip60 in prostate cancer and a potential therapeutic agent.

Mechanism of Action

NU9056 exerts its effects on LNCaP cells primarily through the inhibition of Tip60's acetyltransferase activity. This inhibition leads to a cascade of downstream events:

• Reduced Histone Acetylation: Treatment with NU9056 results in decreased acetylation of key histone residues, including H4K16, H3K14, and H4K8.[4][5] This alteration in histone modification can impact chromatin structure and gene expression.

• Induction of Apoptosis: NU9056 induces apoptosis in LNCaP cells in a time- and concentration-dependent manner.[3] This is mediated through the activation of the intrinsic apoptotic pathway, as evidenced by the activation of caspase-9 and caspase-3.[3][6]

• Downregulation of Key Proteins: The stability and activity of several proteins crucial for LNCaP cell survival are affected by NU9056 treatment. Notably, levels of the Androgen Receptor (AR), Prostate-Specific Antigen (PSA), p53, and p21 have been shown to decrease following treatment.[3][4]

• Impaired DNA Damage Response: NU9056 has been shown to inhibit the phosphorylation of ATM and the stabilization of Tip60 in response to ionizing radiation, suggesting an impairment of the DNA damage repair process.[2][7]

Quantitative Data Summary

The following tables summarize the key quantitative data from studies on NU9056 treatment of LNCaP cells.

Parameter	Value	Reference(s)
IC50 (Tip60 inhibition)	~2 µM
GI50 (LNCaP cells)	24 µM	[3]
GI25 (LNCaP cells)	17 µM	[3]

Treatment Condition	Observed Effect	Reference(s)
Increasing concentrations of NU9056 (up to 40 µM) for 24-96 hours	Time- and concentration-dependent activation of caspase-3 and caspase-9.[3][6]	[3][6]
24 µM NU9056 for 24 hours	2-fold decrease in Androgen Receptor (AR) protein levels.[3] 3-fold decrease in p53 protein levels.[3] 2-fold decrease in Prostate-Specific Antigen (PSA) protein levels.[3] 3-fold decrease in p21 protein levels.[3]	[3]
Increasing concentrations of NU9056	Decreased levels of acetylated histone H4K16, H3K14, and H4K8.[4][5]	[4][5]

Signaling Pathway Diagram

Caption: Signaling pathway of NU9056 in LNCaP cells.

Experimental Protocols

Cell Culture

• Cell Line: LNCaP (androgen-sensitive human prostate adenocarcinoma cells).

• Culture Medium: RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, and 1% Penicillin-Streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

NU9056 Preparation

• Solvent: Dissolve NU9056 in Dimethyl Sulfoxide (DMSO) to prepare a stock solution (e.g., 10 mM).

• Storage: Store the stock solution at -20°C or -80°C.[1]

• Working Dilutions: Prepare fresh dilutions of NU9056 in the complete culture medium immediately before each experiment. Ensure the final DMSO concentration in the culture does not exceed a non-toxic level (typically ≤ 0.1%).

Protocol 1: Cell Viability Assay (SRB Assay)

This protocol is used to determine the effect of NU9056 on cell proliferation and to calculate the GI50 (concentration for 50% growth inhibition).

Materials

• LNCaP cells

• 96-well plates

• NU9056

• Complete culture medium

• Trichloroacetic acid (TCA), cold

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• Tris-base solution (10 mM, pH 10.5)

• Plate reader

Procedure

• Cell Seeding: Seed LNCaP cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere for 24 hours.

• Treatment: Treat the cells with a range of NU9056 concentrations (e.g., 0-50 µM) for the desired duration (e.g., 72 hours). Include a vehicle control (DMSO).

• Cell Fixation: After the incubation period, gently add cold TCA to each well to a final concentration of 10% and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with water and allow them to air dry completely.

• Staining: Add 100 µL of SRB solution to each well and incubate at room temperature for 30 minutes.

• Washing: Quickly wash the plates four times with 1% acetic acid to remove unbound dye. Allow the plates to air dry.

• Solubilization: Add 200 µL of 10 mM Tris-base solution to each well to solubilize the bound dye.

• Measurement: Measure the absorbance at 510 nm using a plate reader.

• Analysis: Calculate the percentage of cell growth inhibition relative to the vehicle control and determine the GI50 value.

Protocol 2: Apoptosis Assay (Flow Cytometry for Activated Caspases)

This protocol quantifies the induction of apoptosis by measuring the activation of caspase-3 and caspase-9.

Materials

• LNCaP cells

• 6-well plates

• NU9056

• Flow cytometry apoptosis detection kit (e.g., BD Cytofix/Cytoperm™ with antibodies for activated caspase-3 and caspase-9)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure

• Cell Seeding: Seed LNCaP cells in 6-well plates and allow them to adhere for 24 hours.[3]

• Treatment: Treat the cells with NU9056 at various concentrations (e.g., GI25 - 17 µM, GI50 - 24 µM) for different time points (e.g., 24, 48, 72, 96 hours).[3][6]

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension and wash the cell pellet with cold PBS.

• Fixation and Permeabilization: Fix and permeabilize the cells according to the manufacturer's protocol of the apoptosis detection kit (e.g., using Cytofix/Cytoperm solution).[3][7]

• Staining: Incubate the cells with fluorescently labeled antibodies specific for activated caspase-3 and caspase-9.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Fluorescence is typically detected in the FL-1 channel.[3][6]

• Data Analysis: Quantify the percentage of cells positive for activated caspase-3 and caspase-9.

Protocol 3: Western Blotting for Protein Expression Analysis

This protocol is used to assess the levels of specific proteins (e.g., AR, PSA, p53, p21, acetylated histones) following NU9056 treatment.

Materials

• LNCaP cells

• 6-well plates

• NU9056

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against AR, PSA, p53, p21, acetyl-H4K16, acetyl-H3K14, acetyl-H4K8, and a loading control like α-tubulin or GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure

• Cell Seeding and Treatment: Seed LNCaP cells in 6-well plates and treat with NU9056 as described in the previous protocols.[7]

• Protein Extraction: After treatment, wash the cells with cold PBS and lyse them in RIPA buffer. Collect the lysates and centrifuge to pellet cell debris.

• Protein Quantification: Determine the protein concentration of the supernatants using a BCA assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein by boiling in Laemmli buffer and separate them on an SDS-PAGE gel. Transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST.

• Detection: Add ECL substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize them to the loading control.

Experimental Workflow Diagram

Caption: General experimental workflow for studying NU9056 in LNCaP cells.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]

Optimal Concentration of NU9056 for Tip60 Inhibition: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive guide for the use of NU9056, a selective inhibitor of the histone acetyltransferase (HAT) Tip60 (also known as KAT5). Tip60 is a crucial enzyme involved in a myriad of cellular processes, including transcriptional regulation, DNA damage repair, and cell signaling.[1][2][3][4] Its dysregulation has been implicated in various diseases, notably cancer, making it a compelling target for therapeutic development.[1][2][3][4] This document outlines the optimal concentrations of NU9056 for in vitro and cellular assays, detailed experimental protocols for its application, and a summary of its effects on key signaling pathways.

Introduction to NU9056

NU9056 is a potent and selective small molecule inhibitor of Tip60 histone acetyltransferase activity.[5] It has been characterized as a valuable chemical tool for elucidating the biological functions of Tip60 and as a potential therapeutic agent.[1][2][4] NU9056 exhibits significantly greater selectivity for Tip60 compared to other HATs such as p300, PCAF, and GCN5.[5][6]

Quantitative Data Summary

The following tables summarize the key quantitative data for NU9056 as a Tip60 inhibitor, derived from various in vitro and cell-based assays.

Table 1: In Vitro Inhibitory Activity of NU9056

Target Enzyme	IC50 Value	Fold Selectivity vs. Tip60	Reference
Tip60 (KAT5)	~2 µM	-	[1][2][4]
p300	60 µM	~30x
PCAF	36 µM	~18x
GCN5	>100 µM	>50x

Table 2: Effective Concentrations of NU9056 in Cellular Assays

Cell Line(s)	Assay Type	Effective Concentration	Observed Effect	Reference
Prostate Cancer (LNCaP, PC3, CWR22rv1)	Cell Proliferation (SRB Assay)	8 - 27 µM (GI50)	Inhibition of cell growth	[1][2][4][6]
LNCaP	Apoptosis Assay (Caspase 3/9 activation)	17 - 36 µM	Induction of apoptosis	[5]
LNCaP	Western Blot	2.5 - 40 µM	Decreased acetylation of Histone H3K14, H4K8, H4K16	[5]
LNCaP	Western Blot	24 µM	Inhibition of ATM phosphorylation post-IR	[1][3][4]
LNCaP	Western Blot	24 µM	Decreased levels of androgen receptor, PSA, p53, and p21	[1][2]

Signaling Pathways Affected by NU9056

NU9056-mediated inhibition of Tip60 impacts several critical signaling pathways. The following diagrams illustrate these interactions.

Caption: NU9056 inhibits Tip60 activation in the DNA damage response pathway.

Caption: NU9056 disrupts Androgen Receptor and p53 signaling by inhibiting Tip60.

Experimental Protocols

The following are detailed protocols for key experiments involving NU9056.

In Vitro Histone Acetyltransferase (HAT) Assay

This protocol is adapted from studies characterizing the inhibitory activity of NU9056 against Tip60.[1][4]

Objective: To determine the IC50 of NU9056 for Tip60.

Materials:

• Recombinant Tip60 enzyme

• Histone H3 or H4 substrate

• [3H]-Acetyl-CoA

• NU9056

• Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 10% glycerol, 0.1 mM EDTA, 1 mM DTT)

• Scintillation fluid and counter

Procedure:

• Prepare serial dilutions of NU9056 in DMSO. The final DMSO concentration in the assay should be kept below 1%.

• In a microplate, combine the recombinant Tip60 enzyme, histone substrate, and varying concentrations of NU9056 or vehicle control (DMSO).

• Pre-incubate the mixture for 10-15 minutes at 30°C.

• Initiate the reaction by adding [3H]-Acetyl-CoA.

• Incubate the reaction for 30-60 minutes at 30°C.

• Stop the reaction by spotting the mixture onto P81 phosphocellulose paper.

• Wash the paper extensively with wash buffer (e.g., 50 mM sodium carbonate/bicarbonate buffer, pH 9.2) to remove unincorporated [3H]-Acetyl-CoA.

• Air-dry the filter paper and measure the incorporated radioactivity using a scintillation counter.

• Calculate the percentage of inhibition for each NU9056 concentration relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Caption: Workflow for the in vitro Histone Acetyltransferase (HAT) assay.

Cellular Proliferation Assay (Sulforhodamine B - SRB Assay)

This protocol is based on studies evaluating the anti-proliferative effects of NU9056 in cancer cell lines.[1][4]

Objective: To determine the GI50 (50% growth inhibition) of NU9056 in a specific cell line.

Materials:

• Prostate cancer cell lines (e.g., LNCaP, PC3)

• Complete cell culture medium

• NU9056

• Sulforhodamine B (SRB) solution

• Trichloroacetic acid (TCA)

• Tris base solution

Procedure:

• Seed cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Treat the cells with a range of concentrations of NU9056 or vehicle control (DMSO) for a specified period (e.g., 72 hours).

• After the treatment period, fix the cells by gently adding cold TCA to a final concentration of 10% and incubate for 1 hour at 4°C.

• Wash the plates five times with water and allow them to air dry.

• Stain the fixed cells with 0.4% (w/v) SRB in 1% acetic acid for 30 minutes at room temperature.

• Wash the plates four times with 1% acetic acid to remove unbound dye and allow them to air dry.

• Solubilize the bound SRB dye with 10 mM Tris base solution.

• Measure the absorbance at 510 nm using a microplate reader.

• Calculate the percentage of growth inhibition for each NU9056 concentration relative to the vehicle control.

• Determine the GI50 value by plotting the percentage of growth inhibition against the inhibitor concentration.

Western Blot Analysis of Histone Acetylation

This protocol is designed to assess the in-cell activity of NU9056 on Tip60-mediated histone acetylation.[1][4]

Objective: To measure the effect of NU9056 on the acetylation levels of specific histone lysine residues.

Materials:

• Cell line of interest (e.g., LNCaP)

• NU9056

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies against acetylated histones (e.g., anti-acetyl-H3K14, anti-acetyl-H4K8, anti-acetyl-H4K16) and a loading control (e.g., anti-Histone H3, anti-GAPDH)

• Secondary antibody conjugated to HRP

• Chemiluminescence substrate

Procedure:

• Culture cells to 70-80% confluency.

• Treat the cells with various concentrations of NU9056 or vehicle control for a defined time (e.g., 2-24 hours).

• Harvest the cells and lyse them in ice-cold lysis buffer.

• Determine the protein concentration of the lysates using a standard protein assay (e.g., BCA assay).

• Denature the protein samples by boiling in SDS-PAGE sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against the acetylated histone of interest overnight at 4°C.

• Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Detect the protein bands using a chemiluminescence substrate and an imaging system.

• Quantify the band intensities and normalize them to the loading control to determine the relative change in histone acetylation.

Conclusion

NU9056 is a specific and potent inhibitor of Tip60, making it an invaluable tool for studying the diverse roles of this enzyme in cellular physiology and disease. The optimal concentration of NU9056 is application-dependent, with low micromolar concentrations being effective in in vitro assays and a broader range required for observing cellular effects. The provided protocols and data serve as a detailed guide for researchers to effectively utilize NU9056 in their investigations of Tip60 biology and its potential as a therapeutic target.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 4. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. apexbt.com [apexbt.com]

Application Notes and Protocols for NU9056: Solubility and In Vivo Preparation

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of NU9056, a potent and selective inhibitor of the Tip60 (KAT5) histone acetyltransferase. The information provided herein is intended to guide researchers in the effective use of NU9056 for both in vitro and in vivo studies.

Introduction to NU9056

NU9056 is a small molecule inhibitor that selectively targets the histone acetyltransferase Tip60 (KAT5), with a reported IC50 of approximately 2 µM.[1] This selectivity is over 16-fold higher than for other histone acetyltransferases such as PCAF, p300, and GCN5.[2] By inhibiting Tip60, NU9056 modulates the acetylation of both histone and non-histone proteins, thereby impacting various cellular processes including gene transcription, DNA damage repair, and apoptosis.[1][3] Its anti-cancer properties have been demonstrated in various cancer models, including prostate and anaplastic thyroid carcinoma.[1][4]

Solubility of NU9056

Proper solubilization of NU9056 is critical for its effective use in experimental settings. Based on available data, NU9056 exhibits high solubility in dimethyl sulfoxide (DMSO).

Solvent	Solubility	Notes
DMSO	≥ 125 mg/mL	Hygroscopic nature of DMSO can affect solubility; use freshly opened solvent.

Note: For long-term storage of stock solutions, it is recommended to aliquot and store at -20°C for up to one month or -80°C for up to six months to prevent degradation from repeated freeze-thaw cycles.[2]

In Vitro Applications

NU9056 has been shown to inhibit the proliferation of various cancer cell lines and induce apoptosis.

Cellular Growth Inhibition

The growth inhibitory effects of NU9056 have been quantified in several prostate cancer cell lines.

Cell Line	GI50 (50% Growth Inhibition)
LNCaP	24 µM ± 2
LNCaP-AI	16 µM ± 1
LNCaP-CdxR	12 µM ± 2.5
CWR22rv1	7.5 µM ± 0.2

Induction of Apoptosis

Treatment with NU9056 leads to the activation of the intrinsic apoptotic pathway.

Effect	Cell Line	Concentration Range	Time Frame
Caspase 3 and 9 Activation	LNCaP	17-36 µM	24-96 hours

Preparation of NU9056 for In Vivo Studies

While a universally validated vehicle for in vivo administration of NU9056 is not explicitly detailed in the currently available literature, a common approach for compounds with similar solubility profiles involves a multi-component solvent system to ensure bioavailability and minimize toxicity. A dose of 2 µg/g has been used in mice.[2]

Recommended Vehicle for Intraperitoneal (IP) Injection

Based on the high solubility of NU9056 in DMSO and common formulation strategies for in vivo studies, the following vehicle is recommended. Note: Researchers should perform their own tolerability and pharmacokinetic studies to validate this formulation for their specific animal model and experimental design.

• Vehicle Composition:

  • 10% DMSO

  • 40% PEG300 (Polyethylene glycol 300)

  • 50% Saline (0.9% NaCl)

Protocol for Preparing NU9056 Injection Solution (1 mg/mL example)

• Prepare the Vehicle:

  • In a sterile container, mix 1 part DMSO, 4 parts PEG300, and 5 parts sterile saline.

  • For example, to prepare 10 mL of the vehicle, mix 1 mL of DMSO, 4 mL of PEG300, and 5 mL of sterile saline.

  • Vortex the mixture until it is a clear, homogenous solution.

• Prepare the NU9056 Stock Solution:

  • Weigh the required amount of NU9056. For a 1 mg/mL final solution, you will need 1 mg of NU9056 for every 1 mL of the final injection volume.

  • Dissolve the NU9056 in the DMSO component of the vehicle first. For example, if preparing 10 mL of a 1 mg/mL solution, dissolve 10 mg of NU9056 in 1 mL of DMSO.

  • Gently warm the mixture if necessary to ensure complete dissolution.

• Prepare the Final Injection Solution:

  • To the NU9056-DMSO solution, add the PEG300 component and mix thoroughly.

  • Finally, add the saline component dropwise while vortexing to prevent precipitation of the compound.

  • The final solution should be clear. If any precipitation is observed, the formulation may need to be adjusted.

• Administration:

  • The prepared NU9056 solution can be administered via intraperitoneal injection.

  • The injection volume should be calculated based on the weight of the animal and the desired dosage. For mice, a typical injection volume is 5-10 mL/kg.

Signaling Pathways Modulated by NU9056

NU9056 exerts its effects by inhibiting the acetyltransferase activity of Tip60, which in turn affects multiple downstream signaling pathways implicated in cancer progression.

Inhibition of Tip60 and Downstream Effects

Caption: Mechanism of NU9056 action via Tip60 inhibition.

NU9056-Mediated Suppression of the c-Myc/miR-202 Pathway

In anaplastic thyroid carcinoma, NU9056 has been shown to suppress tumor progression by destabilizing c-Myc, which in turn downregulates the expression of miR-202.[4][5]

References

• 1. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 4. KAT5 Inhibitor NU9056 Suppresses Anaplastic Thyroid Carcinoma Progression through c-Myc/miR-202 Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. KAT5 Inhibitor NU9056 Suppresses Anaplastic Thyroid Carcinoma Progression through c-Myc/miR-202 Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application of NU9056 in Anaplastic Thyroid Carcinoma Models: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anaplastic thyroid carcinoma (ATC) is a highly aggressive and fatal malignancy with limited therapeutic options.[1][2] Recent research has identified lysine acetyltransferase 5 (KAT5) as a potential therapeutic target in ATC, with its elevated expression correlating with poorer patient outcomes.[1][3] NU9056 is a potent and highly selective small molecule inhibitor of KAT5 histone acetyltransferase.[4][5] In ATC models, NU9056 has been shown to suppress tumor progression by inhibiting the acetyltransferase activity of KAT5. This application note provides a summary of the effects of NU9056 in ATC models, along with detailed protocols for key experiments to evaluate its efficacy.

Mechanism of Action

NU9056 exerts its anti-tumor effects in anaplastic thyroid carcinoma through a defined signaling pathway. By selectively inhibiting KAT5, NU9056 leads to a reduction in the acetylation of histones H2A and H4.[1] This primary action initiates a cascade of downstream effects, most notably the destabilization of the c-Myc oncoprotein, leading to a shortened half-life and reduced protein levels.[1][3] The decrease in c-Myc, a key transcription factor, subsequently downregulates the expression of microRNA-202-5p (miR-202).[1][3] The suppression of this pathway ultimately results in the inhibition of ATC cell survival, proliferation, migration, and invasion, and an increase in sensitivity to both chemotherapy and radiotherapy.[1][3]

Figure 1: NU9056 Signaling Pathway in ATC.

Quantitative Data Summary

The following tables summarize the quantitative effects of NU9056 on anaplastic thyroid carcinoma cell lines based on published data.

Table 1: Effect of NU9056 on Cell Viability of Anaplastic Thyroid Carcinoma (ATC) and Normal Thyroid Cell Lines.

Cell Line	NU9056 Concentration (µM)	Incubation Time (hours)	Cell Viability (% of Control)
8505C (ATC)	2.5	48	~90%
5	48	~75%
10	48	~50%
20	48	~30%
40	48	~20%
CAL-62 (ATC)	2.5	48	~95%
5	48	~80%
10	48	~60%
20	48	~40%
40	48	~25%
Nthy-ori 3-1 (Normal)	2.5 - 40	48	No significant inhibition

Data are approximated from graphical representations in the source literature.[1]

Table 2: Effect of NU9056 on Migration and Invasion of Anaplastic Thyroid Carcinoma (ATC) Cell Lines.

Cell Line	Assay	NU9056 Concentration (µM)	Incubation Time (hours)	Relative Cell Number (% of Control)
8505C (ATC)	Migration	20	24	~40%
Invasion	20	24	~35%
CAL-62 (ATC)	Migration	20	24	~50%
Invasion	20	24	~45%

Data are approximated from graphical representations in the source literature.[1]

Experimental Protocols

The following are detailed protocols for key experiments to assess the efficacy of NU9056 in ATC cell models.

Figure 2: Experimental Workflow for NU9056 Evaluation.

Cell Culture

• Cell Lines:

  • Human anaplastic thyroid carcinoma cell lines: 8505C, CAL-62.

  • Human normal thyroid follicular epithelial cell line: Nthy-ori 3-1.

• Culture Medium:

  • DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions:

  • Incubate cells at 37°C in a humidified atmosphere with 5% CO₂.

  • Subculture cells every 2-3 days or when they reach 80-90% confluency.

Cell Viability Assay (CCK-8 Assay)

This assay is used to determine the effect of NU9056 on the viability and proliferation of ATC cells.

• Materials:

  • 96-well plates

  • ATC cells (8505C, CAL-62) and normal thyroid cells (Nthy-ori 3-1)

  • Complete culture medium

  • NU9056 (dissolved in DMSO)

  • Cell Counting Kit-8 (CCK-8) solution

  • Microplate reader

• Protocol:

  • Seed 5 x 10³ cells per well in 100 µL of complete culture medium in a 96-well plate.

  • Incubate the plate for 24 hours to allow for cell attachment.

  • Prepare serial dilutions of NU9056 in complete culture medium to achieve final concentrations ranging from 2.5 µM to 40 µM. Include a vehicle control (DMSO) at the same concentration as the highest NU9056 dose.

  • Replace the medium in each well with 100 µL of the medium containing the respective NU9056 concentrations or vehicle control.

  • Incubate the plate for 48 hours at 37°C and 5% CO₂.

  • Add 10 µL of CCK-8 solution to each well.

  • Incubate the plate for an additional 1-4 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control cells.

Transwell Migration and Invasion Assay

This assay assesses the effect of NU9056 on the migratory and invasive potential of ATC cells.

• Materials:

  • 24-well Transwell chambers (8 µm pore size)

  • Matrigel (for invasion assay)

  • Serum-free medium

  • Complete culture medium (as a chemoattractant)

  • ATC cells (8505C, CAL-62)

  • NU9056

  • Cotton swabs

  • Methanol (for fixation)

  • Crystal violet solution (for staining)

  • Microscope

• Protocol:

  • For Invasion Assay: Thaw Matrigel on ice and dilute it with cold serum-free medium. Coat the upper surface of the Transwell inserts with the diluted Matrigel solution and incubate at 37°C for 2 hours to allow for polymerization.

  • For Migration Assay: No Matrigel coating is required.

  • Harvest ATC cells and resuspend them in serum-free medium at a concentration of 1 x 10⁵ cells/mL.

  • Add 200 µL of the cell suspension to the upper chamber of the Transwell inserts.

  • Add 600 µL of complete culture medium (containing 10% FBS as a chemoattractant) to the lower chamber.

  • Add NU9056 (e.g., 20 µM) or vehicle control to both the upper and lower chambers.

  • Incubate for 24 hours at 37°C and 5% CO₂.

  • After incubation, remove the non-migrated/non-invaded cells from the upper surface of the membrane with a cotton swab.

  • Fix the cells that have migrated/invaded to the lower surface of the membrane with methanol for 15 minutes.

  • Stain the fixed cells with 0.1% crystal violet for 20 minutes.

  • Gently wash the inserts with water and allow them to air dry.

  • Count the stained cells in several random fields under a microscope.

  • Express the results as the average number of migrated/invaded cells per field or as a percentage relative to the control.

Western Blotting

This technique is used to analyze the expression levels of specific proteins in response to NU9056 treatment.

• Materials:

  • ATC cells (CAL-62)

  • NU9056

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies: anti-KAT5, anti-c-Myc, anti-acetyl-histone H2A, anti-total histone H2A, anti-acetyl-histone H4, anti-total histone H4, and anti-β-actin (as a loading control).

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

  • Chemiluminescence imaging system

• Protocol:

  • Seed CAL-62 cells in 6-well plates and grow them to 70-80% confluency.

  • Treat the cells with various concentrations of NU9056 (e.g., 2.5 µM to 40 µM) or vehicle control for 48 hours.

  • Lyse the cells in RIPA buffer and collect the total protein lysates.

  • Determine the protein concentration of each lysate using a BCA assay.

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the desired primary antibody overnight at 4°C.

  • Wash the membrane with TBST three times for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST three times for 10 minutes each.

  • Add ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities and normalize them to the loading control (β-actin).

References

• 1. Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastas... [protocols.io]
• 2. 2.6. Transwell cell migration and invasion assays [bio-protocol.org]
• 3. clyte.tech [clyte.tech]
• 4. KAT5 Inhibitor NU9056 Suppresses Anaplastic Thyroid Carcinoma Progression through c-Myc/miR-202 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for NU9056-Induced Apoptosis in Lymphoma Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Abstract

NU9056 is a potent and selective small molecule inhibitor of lysine acetyltransferase 5 (KAT5), also known as Tip60.[1][2] Emerging research highlights its potential as a therapeutic agent in oncology by inducing apoptosis in various cancer cells. This document provides detailed application notes and experimental protocols for utilizing NU9056 to induce apoptosis in lymphoma cell lines. It is intended to guide researchers in designing and executing experiments to evaluate the efficacy and mechanism of action of NU9056 in different lymphoma subtypes.

Introduction

Lymphomas, a heterogeneous group of hematologic malignancies, are characterized by the uncontrolled proliferation of lymphocytes. A key mechanism of tumorigenesis and chemoresistance in lymphoma is the evasion of apoptosis. NU9056, by inhibiting the acetyltransferase activity of KAT5, modulates various cellular processes including gene transcription and DNA damage repair, ultimately leading to cell cycle arrest and apoptosis in cancer cells.[1][3] Studies in extranodal NK/T-cell lymphoma (ENKTL) have demonstrated that NU9056 inhibits cell proliferation, induces G2/M phase cell cycle arrest, and promotes apoptosis.[1] The pro-apoptotic effects of NU9056 are mediated through the regulation of key signaling pathways, including the JAK2/STAT3 and MAPK pathways, and the modulation of Bcl-2 family proteins and death receptor expression.[1]

Data Presentation

Table 1: IC50 Values of NU9056 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Citation
LNCaP	Prostate Cancer	8 - 27	[4]
PC3	Prostate Cancer	8 - 27	[4]
DU145	Prostate Cancer	8 - 27	[4]
A431 Pt	Squamous Cell Carcinoma	~75-100 (at 72h)	[5]
CAL-62	Anaplastic Thyroid Carcinoma	Concentration-dependent inhibition (2.5–40 µM)	[6]
SNK-6	Extranodal NK/T-cell Lymphoma	Data not explicitly provided, but effective concentrations for apoptosis induction are in the low micromolar range.	[1]
SNT-16	Extranodal NK/T-cell Lymphoma	Data not explicitly provided, but effective concentrations for apoptosis induction are in the low micromolar range.	[1]

Note: Specific IC50 values for a broad range of lymphoma cell lines are not yet widely published. Researchers are encouraged to determine the IC50 of NU9056 in their specific lymphoma cell line of interest using the protocol provided below.

Table 2: NU9056-Induced Changes in Apoptosis-Related Protein Expression in ENKTL Cell Lines

Protein	Change upon NU9056 Treatment	Pathway/Function	Citation
DR4	Upregulation	Extrinsic Apoptosis	[1]
DR5	Upregulation	Extrinsic Apoptosis	[1]
Caspase 8	Upregulation	Extrinsic Apoptosis	[1]
Caspase 3	Activation (Cleavage)	Executioner Caspase	[4]
Caspase 9	Activation (Cleavage)	Intrinsic Apoptosis	[4]
Bax	Upregulation	Pro-apoptotic Bcl-2 Family	[1]
Bid	Upregulation	Pro-apoptotic Bcl-2 Family	[1]
Cytochrome C	Increased expression	Intrinsic Apoptosis	[1]
Bcl-2	Decreased expression	Anti-apoptotic Bcl-2 Family	[1]
Mcl-1	Decreased expression	Anti-apoptotic Bcl-2 Family	[1]
XIAP	Decreased expression	Inhibitor of Apoptosis	[1]
p-JAK2	Decreased phosphorylation	JAK/STAT Signaling	[1]
p-STAT3	Decreased phosphorylation	JAK/STAT Signaling	[1]
p-p38	Increased phosphorylation	MAPK Signaling	[1]
p-ERK	Decreased phosphorylation	MAPK Signaling	[1]

Mandatory Visualizations

Caption: Mechanism of NU9056-induced apoptosis in lymphoma cells.

Caption: General experimental workflow for studying NU9056 effects.

Experimental Protocols

Cell Viability Assay (IC50 Determination) using Cell Counting Kit-8 (CCK-8)

This protocol is for determining the concentration of NU9056 that inhibits the growth of lymphoma cell lines by 50% (IC50).

Materials:

• Lymphoma cell line of interest

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• NU9056 (stock solution in DMSO)

• Cell Counting Kit-8 (CCK-8)

• 96-well plates

• Microplate reader

Procedure:

• Seed lymphoma cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium.

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

• Prepare serial dilutions of NU9056 in complete culture medium. It is recommended to start with a high concentration (e.g., 100 µM) and perform 2-fold or 3-fold dilutions. Include a vehicle control (DMSO) at the same concentration as the highest NU9056 concentration.

• Add 10 µL of the diluted NU9056 or vehicle control to the respective wells.

• Incubate the plate for 48 to 72 hours at 37°C in a humidified 5% CO₂ incubator.

• Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C. The incubation time may need to be optimized depending on the cell line.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Plot the percentage of cell viability against the log of the NU9056 concentration and determine the IC50 value using a non-linear regression curve fit.

Apoptosis Assay by Flow Cytometry (Annexin V and Propidium Iodide Staining)

This protocol allows for the quantification of apoptotic cells following NU9056 treatment.

Materials:

• Lymphoma cell line of interest

• Complete culture medium

• NU9056

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Seed lymphoma cells in 6-well plates at a density that will not lead to overconfluence during the treatment period.

• Treat the cells with NU9056 at the desired concentrations (e.g., 1x and 2x the IC50 value) for 24 to 48 hours. Include a vehicle-treated control.

• Harvest the cells by centrifugation at 300 x g for 5 minutes.

• Wash the cells twice with cold PBS and resuspend the cell pellet in 1X Binding Buffer.

• Determine the cell density and adjust to 1 x 10⁶ cells/mL in 1X Binding Buffer.

• Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

• Gate the cell populations to distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blot Analysis of Apoptosis-Related Proteins

This protocol is for detecting changes in the expression of key proteins involved in apoptosis and associated signaling pathways following NU9056 treatment.

Materials:

• Lymphoma cell line of interest

• Complete culture medium

• NU9056

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., against Caspase 3, Cleaved Caspase 3, Bcl-2, Bax, p-JAK2, JAK2, p-STAT3, STAT3, p-p38, p38, p-ERK, ERK, and a loading control like GAPDH or β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Seed and treat lymphoma cells with NU9056 as described for the apoptosis assay.

• Harvest cells and lyse them in RIPA buffer on ice for 30 minutes.

• Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C and collect the supernatants.

• Determine the protein concentration of each lysate using the BCA assay.

• Normalize the protein concentrations and prepare samples by adding Laemmli buffer and boiling for 5 minutes.

• Load equal amounts of protein (20-40 µg) per lane onto an SDS-PAGE gel.

• Separate the proteins by electrophoresis and then transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C. Refer to the manufacturer's datasheet for the recommended antibody dilution.

• Wash the membrane three times with TBST.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Add ECL substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize them to the loading control.

Conclusion

NU9056 presents a promising therapeutic strategy for lymphoma by targeting KAT5 and inducing apoptosis through multiple pathways. The protocols and data presented here provide a comprehensive guide for researchers to investigate the potential of NU9056 in various lymphoma cell line models. Further research is warranted to establish the efficacy of NU9056 across a broader spectrum of lymphoma subtypes and to elucidate the precise molecular mechanisms underlying its anti-tumor activity.

References

• 1. The Acetyltransferase KAT5 Inhibitor NU 9056 Promotes Apoptosis and Inhibits JAK2/STAT3 Pathway in Extranodal NK/T Cell Lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Apoptosis assays with lymphoma cell lines: problems and pitfalls - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TIP60 enhances cisplatin resistance via regulating ΔNp63α acetylation in SCC - PMC [pmc.ncbi.nlm.nih.gov]
• 6. KAT5 Inhibitor NU9056 Suppresses Anaplastic Thyroid Carcinoma Progression through c-Myc/miR-202 Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Flow Cytometry Analysis Following NU9056 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

NU9056 is a potent and selective small molecule inhibitor of lysine acetyltransferase 5 (KAT5), also known as Tip60.[1][2] KAT5 is a histone acetyltransferase (HAT) that plays a crucial role in various cellular processes, including transcriptional regulation, DNA damage repair, and cell signaling.[3][4] Dysregulation of KAT5 activity has been implicated in the progression of several cancers, making it an attractive therapeutic target.[3][5] NU9056 exerts its anti-cancer effects by inhibiting the acetyltransferase activity of KAT5, leading to the induction of apoptosis and inhibition of cell proliferation in cancer cells.[1][3][4]

Flow cytometry is an indispensable tool for elucidating the cellular responses to drug treatment. This document provides detailed application notes and protocols for the analysis of apoptosis, cell cycle progression, and DNA damage in cancer cells treated with NU9056 using flow cytometry.

Mechanism of Action of NU9056

NU9056 selectively inhibits the histone acetyltransferase activity of KAT5.[2] This inhibition prevents the transfer of acetyl groups to lysine residues on histone and non-histone proteins.[6][7] The consequences of KAT5 inhibition by NU9056 include:

• Induction of Apoptosis: NU9056 treatment leads to the activation of the intrinsic apoptotic pathway, characterized by the activation of caspase-9 and caspase-3.[3][4][8]

• Cell Cycle Arrest: In some cell lines, NU9056 has been shown to cause cell cycle arrest, preventing cancer cells from progressing through the cell division cycle.[5]

• Inhibition of DNA Damage Response: KAT5 is involved in the DNA damage response (DDR) pathway. NU9056-mediated inhibition of KAT5 can impair the cell's ability to repair DNA double-strand breaks, in part by inhibiting the phosphorylation of ATM and the stabilization of Tip60 itself in response to ionizing radiation.[3][4][9]

• Downregulation of Key Proteins: Treatment with NU9056 has been shown to decrease the protein levels of the androgen receptor (AR), prostate-specific antigen (PSA), p53, and p21 in prostate cancer cells.[3][4][10]

• Modulation of Signaling Pathways: In anaplastic thyroid carcinoma, NU9056 has been shown to suppress tumor progression by targeting the KAT5/c-Myc/miR-202 pathway.[4][5]

Data Presentation

The following tables summarize the quantitative effects of NU9056 treatment on various cancer cell lines as reported in the literature.

Table 1: Dose-Dependent Effect of NU9056 on Cell Proliferation

Cell Line	Cancer Type	50% Growth Inhibition (GI50) in µM	Reference
LNCaP	Prostate Cancer	8 - 27	[3][4]
PC3	Prostate Cancer	Not Specified	[3]
DU145	Prostate Cancer	Not Specified	[3]
8505C	Anaplastic Thyroid Carcinoma	Concentration-dependent inhibition (2.5–40 µM)	[5]
CAL-62	Anaplastic Thyroid Carcinoma	Concentration-dependent inhibition (2.5–40 µM)	[5]

Table 2: Effect of NU9056 on Apoptosis Induction in LNCaP Cells

Treatment Condition	% of Apoptotic Cells (Sub-G1 Population)	Reference
Control (Vehicle)	Baseline	[3]
NU9056 (24 µM for 24 hours)	Significant increase compared to control	[3]
NU9056 (LNCaP-AI cells, 36 µM)	Significant increase in Sub-G1	[11]
NU9056 (LNCaP-CdxR cells)	More sensitive to NU9056, greater Sub-G1 population	[11]

Table 3: Effect of NU9056 on Caspase Activation in LNCaP Cells

Treatment Condition	Caspase Activation	Reference
NU9056 (17-36 μM; 24-96 hours)	Time- and concentration-dependent activation of caspase-3 and caspase-9	[8][12]

Experimental Protocols

Protocol 1: Cell Culture and NU9056 Treatment

• Cell Culture: Culture the desired cancer cell line (e.g., LNCaP, 8505C, CAL-62) in the recommended complete growth medium supplemented with fetal bovine serum and antibiotics. Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Seed the cells in 6-well plates at a density that allows for 70-80% confluency at the time of harvest.

• NU9056 Preparation: Prepare a stock solution of NU9056 in an appropriate solvent, such as DMSO. Further dilute the stock solution in a complete culture medium to achieve the desired final concentrations for treatment.

• Treatment: Replace the culture medium with the medium containing the desired concentrations of NU9056 or vehicle control (DMSO). Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

Protocol 2: Apoptosis Analysis by Annexin V-FITC/PI Staining and Flow Cytometry

This protocol is for the detection of apoptosis by measuring the externalization of phosphatidylserine and membrane integrity.

• Cell Harvesting:

  • Carefully collect the culture medium, which may contain detached apoptotic cells, into a sterile centrifuge tube.

  • Wash the adherent cells with PBS and detach them using a gentle cell scraper or trypsin.

  • Combine the detached cells with the collected culture medium.

• Cell Washing:

  • Centrifuge the cell suspension at 300 x g for 5 minutes.

  • Discard the supernatant and gently resuspend the cell pellet in 1 mL of cold PBS.

  • Repeat the centrifugation and resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution.

  • Gently vortex the tube and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within one hour.

  • Use unstained cells, cells stained only with Annexin V-FITC, and cells stained only with PI to set up compensation and gates.

  • Acquire data for at least 10,000 events per sample.

  • Analyze the data to differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Protocol 3: Cell Cycle Analysis by Propidium Iodide Staining and Flow Cytometry

This protocol is for analyzing the distribution of cells in different phases of the cell cycle based on DNA content.

• Cell Harvesting and Fixation:

  • Harvest the treated and control cells as described in Protocol 2, step 1.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in 500 µL of cold PBS.

  • While vortexing gently, add 4.5 mL of cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells at 850 x g for 5 minutes.

  • Discard the ethanol and wash the cell pellet with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution (containing PI and RNase A).

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • Use a low flow rate to ensure accurate DNA content measurement.

  • Acquire data for at least 20,000 events per sample.

  • Analyze the DNA content histograms to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. The sub-G1 peak represents the apoptotic cell population.

Protocol 4: DNA Damage Analysis by γH2AX Staining and Flow Cytometry

This protocol is for the detection of DNA double-strand breaks by measuring the phosphorylation of histone H2AX.[7]

• Cell Harvesting and Fixation:

  • Harvest and fix the cells in 70% ethanol as described in Protocol 3, step 1.

• Permeabilization and Staining:

  • Centrifuge the fixed cells and wash with PBS.

  • Permeabilize the cells by incubating with a permeabilization buffer (e.g., 0.25% Triton X-100 in PBS) for 15 minutes on ice.

  • Wash the cells with a blocking buffer (e.g., PBS with 1% BSA).

  • Incubate the cells with a primary antibody against phospho-histone H2AX (Ser139) for 1 hour at room temperature.

  • Wash the cells with blocking buffer.

  • Incubate the cells with a fluorescently labeled secondary antibody for 30 minutes at room temperature in the dark.

  • Wash the cells with blocking buffer.

• DNA Staining and Flow Cytometry Analysis:

  • Resuspend the cells in a DNA staining solution (e.g., PI or DAPI).

  • Analyze the samples on a flow cytometer.

  • Measure the fluorescence intensity of the γH2AX signal to quantify the level of DNA damage.

Mandatory Visualization

Caption: Signaling pathway of NU9056 in cancer cells.

Caption: Experimental workflow for flow cytometry analysis.

Caption: Logical relationship of NU9056's effects on cell fate.

References

• 1. Flow cytometry with PI staining | Abcam [abcam.com]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. igbmc.fr [igbmc.fr]
• 4. KAT5 Inhibitor NU9056 Suppresses Anaplastic Thyroid Carcinoma Progression through c-Myc/miR-202 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Acetyltransferase KAT5 Inhibitor NU 9056 Promotes Apoptosis and Inhibits JAK2/STAT3 Pathway in Extranodal NK/T Cell Lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 7. Cytometric Assessment of Histone H2AX Phosphorylation: A Reporter of DNA Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 8. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 9. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 10. cancer-research-network.com [cancer-research-network.com]
• 11. Apoptosis Protocols | USF Health [health.usf.edu]
• 12. benchchem.com [benchchem.com]

Technical Notes & Optimization

NU9056 Technical Support Center: Troubleshooting Off-Target Effects in Cellular Assays

This technical support center provides researchers, scientists, and drug development professionals with guidance on understanding and mitigating the off-target effects of NU9056, a selective inhibitor of KAT5 (Tip60) histone acetyltransferase, in cellular assays.

Frequently Asked Questions (FAQs)

Q1: What is NU9056 and what is its primary target?

NU9056 is a small molecule inhibitor of the histone acetyltransferase KAT5, also known as Tip60.[1][2] It is used in research to study the roles of KAT5 in various cellular processes, including DNA damage repair, transcriptional regulation, and apoptosis.[1][2][3]

Q2: What are the known off-target effects of NU9056?

While NU9056 is a potent inhibitor of KAT5, it has been shown to inhibit other histone acetyltransferases (HATs), particularly at higher concentrations. The primary known off-targets are p300 (EP300), PCAF (KAT2B), and GCN5 (KAT2A).[4][5][6] This off-target activity can lead to cellular effects that are not solely due to the inhibition of KAT5.

Q3: At what concentrations are off-target effects of NU9056 likely to be observed?

Off-target effects are more likely to occur as the concentration of NU9056 increases. While the IC50 for KAT5 is in the low micromolar range, inhibition of other HATs like p300 and PCAF occurs at higher concentrations.[1][4] It is crucial to perform dose-response experiments to determine the optimal concentration for maximizing on-target effects while minimizing off-target activities in your specific cell type.

Q4: What are the potential consequences of NU9056 off-target effects in my experiments?

Troubleshooting Guide

This guide addresses common issues encountered when using NU9056 in cellular assays and provides strategies to identify and mitigate off-target effects.

Problem	Possible Cause	Troubleshooting Steps
Observed phenotype is inconsistent with known KAT5 function.	The phenotype may be due to off-target inhibition of other HATs like p300 or PCAF.	1. Perform a dose-response curve: Test a range of NU9056 concentrations to identify the lowest effective concentration that produces the desired on-target effect (e.g., decreased acetylation of a known KAT5 substrate). 2. Use a structurally different KAT5 inhibitor: Compare the effects of NU9056 with another KAT5 inhibitor that has a different chemical scaffold. If the phenotype is consistent, it is more likely to be an on-target effect. 3. Perform a rescue experiment: If possible, express a drug-resistant mutant of KAT5 in your cells. If the phenotype is reversed, it confirms that the effect is on-target.
High levels of cytotoxicity observed at effective concentrations.	The observed toxicity may be a result of inhibiting multiple cellular targets.	1. Lower the concentration of NU9056: Use the minimum concentration necessary to achieve inhibition of KAT5. 2. Shorten the treatment duration: Reduce the exposure time of the cells to NU9056 to minimize cumulative off-target effects. 3. Use a more selective inhibitor: If available, consider using a more recently developed KAT5 inhibitor with improved selectivity.
Difficulty in confirming on-target engagement in cells.	The antibody for the downstream target of KAT5 may not be optimal, or the cellular context may influence the readout.	1. Validate antibodies: Ensure the antibodies used for detecting changes in protein acetylation are specific and sensitive. 2. Use orthogonal methods: Confirm target engagement using multiple techniques, such as Western blotting for histone acetylation marks and immunoprecipitation followed by mass spectrometry to identify changes in the acetylome. 3. Employ a cellular thermal shift assay (CETSA): This method can directly assess the binding of NU9056 to KAT5 in intact cells.
Unexplained changes in gene expression or signaling pathways.	NU9056's inhibition of other HATs, such as the transcriptional co-activator p300, could be responsible for widespread transcriptional changes.	1. Perform KAT5 knockdown/knockout: Use siRNA, shRNA, or CRISPR/Cas9 to specifically deplete KAT5 and compare the resulting phenotype to that of NU9056 treatment. 2. Analyze the expression of genes known to be regulated by off-targets: For example, examine the expression of p300-regulated genes to see if they are affected by NU9056 treatment.

Quantitative Data Summary

The following table summarizes the in vitro inhibitory activity of NU9056 against its primary target KAT5 and known off-targets. This data is essential for designing experiments with appropriate concentrations to maximize selectivity.

Target	IC50 (µM)	Selectivity vs. KAT5	Reference
KAT5 (Tip60)	2	-	[2][4]
p300	~33 - 60	~16.5 - 30-fold	[1]
PCAF	~36	~18-fold	[1]
GCN5	>100	>50-fold	[1]

Note: IC50 values can vary depending on the assay conditions.

Experimental Protocols

1. Western Blot Analysis of Histone Acetylation

This protocol is used to assess the on-target activity of NU9056 by measuring the acetylation of known KAT5 histone substrates.

• Cell Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with a range of NU9056 concentrations (e.g., 0, 1, 5, 10, 25 µM) for the desired duration (e.g., 24 hours).

• Histone Extraction:

  • Harvest cells and wash with ice-cold PBS.

  • Lyse cells in a hypotonic buffer and isolate the nuclear fraction by centrifugation.

  • Extract histones from the nuclear pellet using a high-salt buffer or acid extraction.

• Western Blotting:

  • Quantify protein concentration using a BCA or Bradford assay.

  • Separate equal amounts of histone extracts on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane and probe with primary antibodies specific for acetylated histone marks (e.g., anti-acetyl-H4K16, a known KAT5 target) and a loading control (e.g., anti-total Histone H3).

  • Incubate with the appropriate HRP-conjugated secondary antibody and visualize using an enhanced chemiluminescence (ECL) substrate.

2. Cell Viability Assay (MTT or CellTiter-Glo®)

This protocol helps determine the cytotoxic effects of NU9056 and establish a therapeutic window.

• Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth over the course of the experiment.

• Compound Treatment: The following day, treat cells with a serial dilution of NU9056. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Assay:

  • For MTT: Add MTT reagent to each well and incubate. Solubilize the formazan crystals and measure the absorbance.

  • For CellTiter-Glo®: Add the reagent to each well and measure the luminescence.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the GI50 (concentration for 50% growth inhibition).

Visualizations

Caption: Workflow for Investigating NU9056 On- and Off-Target Effects.

Caption: On- and Off-Target Signaling of NU9056.

References

• 1. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

NU9056 stability issues in long-term experiments

This technical support center provides troubleshooting guidance and frequently asked questions for researchers using NU9056 in long-term experiments.

Frequently Asked Questions (FAQs)

Q1: What is NU9056 and what is its primary mechanism of action?

A1: NU9056 is a potent and selective inhibitor of the KAT5 (lysine acetyltransferase 5), also known as Tip60, histone acetyltransferase.[1] Its primary mechanism is to block the acetyltransferase activity of Tip60, which is involved in various cellular processes, including DNA damage repair, transcriptional regulation, and cell signaling.[2][3] By inhibiting Tip60, NU9056 can lead to decreased acetylation of histone and non-histone proteins, resulting in cellular effects such as the induction of apoptosis and inhibition of cell proliferation in cancer cell lines.[2][3][4]

Q2: What are the recommended storage conditions for NU9056?

A2: Proper storage is critical for maintaining the stability and activity of NU9056. For long-term storage, it is recommended to store the compound as a solid powder at -20°C for up to three years.[5] Stock solutions, typically prepared in DMSO, should be stored at -80°C for up to one year or at -20°C for shorter periods, ranging from one to three months.[5][6][7] It is advisable to store reconstituted solutions in aliquots to avoid repeated freeze-thaw cycles.[7]

Q3: In which solvents is NU9056 soluble?

A3: NU9056 is readily soluble in dimethyl sulfoxide (DMSO).[8] For in vivo experiments, a common formulation consists of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[5]

Troubleshooting Guide

Issue 1: Diminished or inconsistent compound activity in long-term cell culture experiments.

Possible Cause 1: Degradation of NU9056 in stock solution.

• Troubleshooting Steps:

  • Verify Stock Solution Age and Storage: Confirm that your DMSO stock solution has not exceeded the recommended storage duration and temperature (up to 1 year at -80°C or 1-3 months at -20°C).[5][6][7]

  • Prepare Fresh Stock: If the stock solution is old or has been subjected to multiple freeze-thaw cycles, prepare a fresh solution from the powdered compound.

  • Perform a Potency Test: Compare the activity of the fresh stock solution with the old one in a short-term experiment, for instance, by assessing the levels of acetylated histones (e.g., H4K16) via Western blot.[6]

Possible Cause 2: Instability in aqueous culture media.

• Troubleshooting Steps:

  • Minimize Incubation Time in Media: Prepare working solutions of NU9056 in culture media immediately before use.

  • Replenish Compound: In long-term experiments, consider replenishing the media with freshly diluted NU9056 every 24-48 hours to maintain a consistent effective concentration. One study noted that while histone acetylation was reduced, the effect on acetylated tubulin returned to basal levels by 72 hours, which could suggest compound degradation or a cellular response over time.[4][9]

Issue 2: High variability between experimental replicates.

Possible Cause 1: Inconsistent final concentration due to precipitation.

• Troubleshooting Steps:

  • Ensure Complete Dissolution: When diluting the DMSO stock in aqueous media, ensure thorough mixing to prevent precipitation. Sonication may be recommended for some formulations.[5]

  • Visual Inspection: Before adding the final solution to your cells, visually inspect it for any signs of precipitation.

  • Solubility in Media: If precipitation is suspected, consider preparing an intermediate dilution in a serum-free medium before the final dilution in a serum-containing medium.

Possible Cause 2: Batch-to-batch variability of the compound.

• Troubleshooting Steps:

  • Check Certificate of Analysis: The molecular weight of NU9056 can be batch-specific due to variable water content.[7] Always use the batch-specific molecular weight for calculating concentrations.

  • Perform Quality Control: If you suspect issues with a new batch, perform a simple validation experiment, such as a dose-response curve, and compare the results with those from a previous, validated batch.

Issue 3: Unexpected off-target effects.

Possible Cause: Inhibition of other histone acetyltransferases (HATs).

• Troubleshooting Steps:

  • Adhere to Recommended Concentrations: While NU9056 is selective for Tip60, it can inhibit other HATs like p300, PCAF, and GCN5 at higher concentrations.[1] Use the lowest effective concentration determined from dose-response studies.

  • Include Control Compounds: Where possible, use less selective HAT inhibitors as controls to help differentiate Tip60-specific effects from broader HAT inhibition.

  • Consult Selectivity Data: Refer to the IC50 values for different HATs to understand the selectivity profile of NU9056.

Quantitative Data Summary

Table 1: NU9056 Inhibitory Activity

Target	IC50 Value (µM)
KAT5 (Tip60)	< 2[1]
p300	60[1]
pCAF	36[1]
GCN5	> 100[1]

Table 2: Recommended Storage Conditions for NU9056

Form	Storage Temperature (°C)	Recommended Duration
Powder	-20[5]	Up to 3 years[5]
Stock Solution in DMSO	-80[5][6]	Up to 1 year[5]
Stock Solution in DMSO	-20[6][7][8]	1 to 3 months[6][7]

Experimental Protocols

Protocol 1: Assessment of Histone Acetylation by Western Blot

This protocol is adapted from studies investigating the effect of NU9056 on protein acetylation in cell lines such as LNCaP.

• Cell Seeding: Plate cells at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with varying concentrations of NU9056 (e.g., 2.5 µM to 40 µM) for the desired duration (e.g., 2 to 24 hours).[5][6]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer containing protease and histone deacetylase (HDAC) inhibitors (e.g., Trichostatin A).

• Protein Quantification: Determine the protein concentration of the lysates using a standard method like the BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against acetylated histones (e.g., anti-acetyl-H4K16, anti-acetyl-H3K14) and a loading control (e.g., anti-total Histone H3 or anti-alpha-tubulin).

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Protocol 2: Caspase Activation Assay by Flow Cytometry

This protocol is based on the methodology used to assess NU9056-induced apoptosis.[2]

• Cell Treatment: Seed and treat cells with NU9056 (e.g., 17 µM, 24 µM) for various time points (e.g., 24 to 96 hours).[2][10]

• Cell Harvesting: Collect both adherent and floating cells and wash them with PBS.

• Fixation and Permeabilization: Fix and permeabilize the cells according to the manufacturer's protocol for the chosen caspase assay kit.

• Staining: Stain the cells with fluorescently labeled antibodies specific for activated caspase-3 and caspase-9.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to quantify the percentage of cells positive for activated caspases.

Visualizations

Caption: Mechanism of action for NU9056.

Caption: Troubleshooting workflow for NU9056 stability issues.

References

• 1. NU 9056, KAT5 (Tip60) inhibitor (CAS 1450644-28-6) | Abcam [abcam.com]
• 2. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. NU 9056 | Histone Acetyltransferase | TargetMol [targetmol.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Histone Acetyltransferase Inhibitor VIII, NU9056 | 1450644-28-6 [sigmaaldrich.com]
• 8. medkoo.com [medkoo.com]
• 9. researchgate.net [researchgate.net]
• 10. cancer-research-network.com [cancer-research-network.com]

Technical Support Center: Optimizing NU9056 Dosage for Maximum Efficacy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective use of NU9056, a selective KAT5 (Tip60) histone acetyltransferase inhibitor. This guide includes frequently asked questions (FAQs) and troubleshooting advice to address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for NU9056?

A1: NU9056 is a potent and selective small molecule inhibitor of lysine acetyltransferase 5 (KAT5), also known as Tip60.[1][2] KAT5 is a histone acetyltransferase (HAT) that plays a crucial role in transcriptional regulation, DNA damage repair, and cell signaling.[3][4] By inhibiting KAT5, NU9056 can modulate the acetylation of both histone (e.g., H2A, H4) and non-histone proteins, leading to downstream effects on gene expression and cellular processes.[3][5]

Q2: How selective is NU9056 for KAT5?

A2: NU9056 exhibits high selectivity for KAT5 over other histone acetyltransferases such as PCAF, p300, and GCN5.[1][5] One study reported an in vitro IC50 of 2 µM for KAT5, with significantly higher concentrations required to inhibit other HATs, indicating a selectivity of over 16-fold.[1][4][5]

Q3: What are the typical effective concentrations of NU9056 in cell-based assays?

A3: The optimal concentration of NU9056 is cell-line dependent. For prostate cancer cell lines, concentrations for 50% growth inhibition (GI50) range from 8 to 27 µM.[3][4][6] In anaplastic thyroid carcinoma (ATC) cells, NU9056 has been shown to inhibit cell viability in a concentration-dependent manner within a range of 2.5 to 40 µM.[7] For studies on specific molecular effects, such as the inhibition of histone acetylation, treatment with concentrations around 24 µM for a few hours may be sufficient.[3][8]

Q4: What are the known downstream effects of NU9056 treatment?

A4: Inhibition of KAT5 by NU9056 has been shown to have several downstream effects, including:

• Induction of Apoptosis: NU9056 induces apoptosis in prostate cancer cells through the activation of caspase-3 and caspase-9.[3][4][6]

• Cell Cycle Arrest: In extranodal NK/T cell lymphoma cells, NU9056 can induce G2/M phase arrest.[9]

• Modulation of Signaling Pathways: It can suppress the JAK2/STAT3 signaling pathway in extranodal NK/T cell lymphoma and the c-Myc/miR-202 pathway in anaplastic thyroid carcinoma.[7][9][10]

• Inhibition of DNA Damage Response: NU9056 can inhibit the phosphorylation of ATM and the stabilization of Tip60 in response to ionizing radiation.[3][4]

Troubleshooting Guide

Issue 1: Low or no observed efficacy of NU9056 in my cell line.

Possible Cause	Suggested Solution
Suboptimal Concentration	The effective concentration of NU9056 can vary significantly between cell lines. Perform a dose-response experiment to determine the optimal concentration for your specific cell line. A starting range of 1 µM to 100 µM has been used in preliminary experiments.[7]
Insufficient Incubation Time	The time required to observe an effect can vary depending on the endpoint being measured. For apoptosis induction, time points from 24 to 96 hours have been investigated.[1] For inhibition of histone acetylation, shorter incubation times of 2 to 6 hours may be sufficient.[1][3]
Low KAT5 Expression	The efficacy of NU9056 is dependent on the expression of its target, KAT5. Assess the endogenous KAT5 protein and mRNA levels in your cell line. NU9056 has shown minimal impact on normal cells with low KAT5 expression.[7]
Drug Stability	Ensure proper storage and handling of the NU9056 compound to maintain its activity. For long-term experiments like colony formation assays, it is recommended to change the media containing fresh NU9056 every 3 days to maintain drug concentration.[7]

Issue 2: Observing off-target effects or cellular toxicity.

Possible Cause	Suggested Solution
High Concentration	While NU9056 is selective, very high concentrations may lead to off-target effects. If toxicity is observed, reduce the concentration to the lowest effective dose determined from your dose-response experiments.
Cell Line Sensitivity	Some cell lines may be more sensitive to NU9056 treatment. Consider using a lower concentration range or shorter incubation times.

Quantitative Data Summary

Table 1: In Vitro IC50 and Effective Concentrations of NU9056

Cell Line Type	Assay	Parameter	Concentration	Reference
Prostate Cancer	HAT Assay	IC50	2 µM	[4]
Prostate Cancer	Proliferation	GI50	8 - 27 µM	[3][4][6]
Anaplastic Thyroid Carcinoma	Cell Viability	Effective Range	2.5 - 40 µM	[7]
LNCaP (Prostate)	Apoptosis Induction	17 - 36 µM	[1]
LNCaP (Prostate)	Histone Acetylation Inhibition	2.5 - 40 µM	[1]

Experimental Protocols

1. Cell Viability Assay (CCK-8)

• Seed cells into a 96-well plate at a density of 4 x 10³ cells/well and culture overnight.[7]

• Treat the cells with a range of NU9056 concentrations (e.g., 2.5 µM to 40 µM) for the desired duration (e.g., 48 hours).[7]

• Add 10 µl of Cell Counting Kit-8 (CCK-8) solution to each well and incubate for 2 hours at 37°C.[7]

• Measure the optical density (OD) at a wavelength of 450 nm using a microplate reader.[7]

2. Western Blot for Histone Acetylation

• Seed cells and treat with NU9056 at the desired concentrations and for the appropriate time (e.g., 2 hours).[1]

• Optional: To amplify the signal, you can co-treat with a histone deacetylase (HDAC) inhibitor like Trichostatin A (TSA) for the last few hours of the NU9056 treatment.[3]

• Lyse the cells and quantify protein concentration.

• Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

• Probe the membrane with primary antibodies against acetylated histones (e.g., acetyl-histone H2A, acetyl-histone H4) and total histones as loading controls.[7]

• Incubate with the appropriate secondary antibodies and visualize the protein bands.

3. Colony Formation Assay

• Seed cells into 6-well plates at a low density (e.g., 2000 cells/well) and allow them to adhere overnight.[7]

• Add NU9056 at the indicated doses and incubate for approximately 2 weeks.[7]

• To maintain drug concentration, change the medium containing fresh NU9056 every 3 days.[7]

• After the incubation period, wash the colonies, fix them, and stain with crystal violet.[7]

• Count the colonies, typically defined as those consisting of 50 or more cells.[7]

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. researchgate.net [researchgate.net]
• 7. KAT5 Inhibitor NU9056 Suppresses Anaplastic Thyroid Carcinoma Progression through c-Myc/miR-202 Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 9. The Acetyltransferase KAT5 Inhibitor NU 9056 Promotes Apoptosis and Inhibits JAK2/STAT3 Pathway in Extranodal NK/T Cell Lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. KAT5 Inhibitor NU9056 Suppresses Anaplastic Thyroid Carcinoma Progression through c-Myc/miR-202 Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting NU9056 insolubility in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with NU9056, focusing on its insolubility in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: I am observing precipitation when I dilute my NU9056 stock solution into my aqueous cell culture medium. What is the cause of this?

A1: NU9056 has very low solubility in purely aqueous solutions. Direct dilution of a concentrated DMSO stock into aqueous buffers or media can cause the compound to precipitate out of solution. The organic solvent (DMSO) is rapidly diluted, lowering its solvating capacity for NU9056, which is hydrophobic.

Q2: What is the recommended solvent for preparing a stock solution of NU9056?

A2: The recommended solvent for NU9056 is dimethyl sulfoxide (DMSO).[1][2][3][4] It is highly soluble in DMSO.[5][6]

Q3: How should I store my NU9056 stock solution?

A3: NU9056 stock solutions in DMSO should be stored at -20°C for long-term storage (months to years) or at 0-4°C for short-term storage (days to weeks).[2] For use, it is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.[5] When stored at -80°C, the stock solution should be used within 6 months, and within 1 month if stored at -20°C.[5]

Q4: Can I dissolve NU9056 directly in PBS or other aqueous buffers?

A4: It is not recommended to dissolve NU9056 directly in PBS or other aqueous buffers due to its poor aqueous solubility. A concentrated stock solution should first be prepared in DMSO.

Q5: What is the maximum concentration of DMSO that is generally tolerated by cells in culture?

A5: For most cell lines, the concentration of DMSO in the final culture medium should be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity or off-target effects. However, the tolerance can vary between cell lines, so it is advisable to run a vehicle control experiment to assess the effect of DMSO on your specific cells. For animal studies, the concentration of DMSO should generally be kept below 10%.[1]

Troubleshooting Guide

Issue: Precipitation of NU9056 upon dilution in aqueous media.

This is a common issue due to the hydrophobic nature of NU9056. The following steps can be taken to mitigate this problem:

• Decrease the final concentration: If you are observing precipitation, you may be exceeding the solubility limit of NU9056 in your final aqueous solution. Try working with a lower final concentration of the compound.

• Increase the volume of the final solution: By increasing the final volume of your aqueous solution, you can decrease the required concentration of the DMSO stock, which may help to keep the compound in solution.

• Use a pre-warmed medium: Adding the NU9056 stock solution to a pre-warmed (e.g., 37°C) aqueous medium can sometimes help to improve solubility.

• Sonication: Sonication can be used to aid in the dissolution of NU9056 in some solvent mixtures, as recommended for certain formulations.[1]

• For in vivo studies: A specific formulation of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline has been suggested for in vivo use, with a solubility of 3.3 mg/mL.[1]

Data Presentation

Table 1: Solubility of NU9056 in Various Solvents

Solvent	Concentration	Molarity	Notes
DMSO	≥ 112.5 mg/mL[1]	~484.1 mM[1]	Sonication is recommended.[1]
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	3.3 mg/mL[1]	~14.2 mM[1]	Recommended for in vivo formulation. Sonication is recommended.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM NU9056 Stock Solution in DMSO

• Materials: NU9056 powder (MW: 232.37 g/mol ), anhydrous DMSO, sterile microcentrifuge tubes.

• Procedure:

  • Weigh out 2.32 mg of NU9056 powder and place it in a sterile microcentrifuge tube.

  • Add 1 mL of anhydrous DMSO to the tube.

  • Vortex the solution until the NU9056 is completely dissolved. Gentle warming (to no more than 37°C) or brief sonication may be used to aid dissolution if necessary.

  • Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro Cell-Based Assays

• Materials: 10 mM NU9056 stock solution in DMSO, pre-warmed cell culture medium.

• Procedure:

  • Thaw an aliquot of the 10 mM NU9056 stock solution.

  • To prepare a 10 µM working solution, dilute the stock solution 1:1000 in pre-warmed cell culture medium. For example, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

  • Immediately vortex or mix the solution thoroughly by pipetting to ensure rapid and uniform dispersion, which can help prevent precipitation.

  • Add the final working solution to your cells. Ensure the final DMSO concentration is below the tolerance level for your cell line (typically <0.5%).

  • Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Visualizations

Caption: Workflow for preparing NU9056 solutions to avoid insolubility.

References

• 1. NU 9056 | Histone Acetyltransferase | TargetMol [targetmol.com]
• 2. medkoo.com [medkoo.com]
• 3. NU9056 supplier | CAS 1450644-28-6 | KAT5 Inhibitor | AOBIOUS [aobious.com]
• 4. NU 9056 | Histone Acetyltransferases | Tocris Bioscience [tocris.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]

How to minimize NU9056 toxicity in normal cells

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the use of NU9056, a potent and selective inhibitor of KAT5 (Tip60) histone acetyltransferase. Our resources are designed to help you optimize your experiments while minimizing potential toxicity in normal cells.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NU9056?

A1: NU9056 is a selective inhibitor of the lysine acetyltransferase KAT5, also known as Tip60.[1] KAT5 is a member of the MYST family of histone acetyltransferases (HATs) and plays a crucial role in chromatin remodeling, transcriptional regulation, and the DNA damage response by acetylating histones and other proteins.[1] By inhibiting KAT5, NU9056 can lead to cell cycle arrest, induction of apoptosis, and suppression of tumor growth in cancer cells that are dependent on KAT5 activity.[2][3]

Q2: What are the known off-target effects of NU9056?

A2: While NU9056 is a potent KAT5 inhibitor, it has been reported to have some off-target activity against other histone acetyltransferases, such as p300, PCAF, and GCN5, although with significantly lower potency.[4][5] It is important to consider these off-target effects when interpreting experimental results, especially at higher concentrations.

Q3: Is NU9056 toxic to normal, non-cancerous cells?

A3: The toxicity of NU9056 appears to be highly dependent on the cell type and the expression levels of its target, KAT5. One study on anaplastic thyroid carcinoma (ATC) found that while NU9056 effectively inhibited the growth of ATC cells, it had no significant impact on the viability of normal human thyroid cells (Nthy-ori 3-1) at similar concentrations.[6] This suggests a therapeutic window where NU9056 can be effective against cancer cells with minimal toxicity to normal cells. However, it is crucial to determine the specific toxicity profile for the normal cell lines used in your experiments.

Q4: How can I minimize the potential toxicity of NU9056 in my normal cell lines?

A4: The primary strategy is to exploit the differential sensitivity between your cancer and normal cell lines. This can be achieved by:

• Determining the IC50 values: Perform dose-response experiments to determine the half-maximal inhibitory concentration (IC50) for both your cancer and normal cell lines. This will help you identify a concentration range that is cytotoxic to cancer cells but not to normal cells.

• Optimizing treatment duration: Shorter exposure times may be sufficient to inhibit KAT5 in cancer cells while minimizing long-term stress on normal cells.

• Using the lowest effective concentration: Once the IC50 for your cancer cell line is determined, use the lowest concentration that achieves the desired biological effect to reduce the risk of off-target effects and toxicity in normal cells.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
High toxicity observed in normal control cells.	The concentration of NU9056 is too high for your specific normal cell line.	Perform a dose-response curve to determine the IC50 for your normal cells and select a concentration well below this value for your experiments.
The normal cell line is unusually sensitive to KAT5 inhibition.	Consider using a different normal cell line as a control, if possible. Alternatively, reduce the treatment duration.
Inconsistent results between experiments.	Issues with NU9056 stock solution (degradation, incorrect concentration).	Prepare fresh stock solutions of NU9056 in an appropriate solvent (e.g., DMSO) and store them correctly (e.g., at -80°C for long-term storage).[5]
Variability in cell seeding density or cell health.	Ensure consistent cell seeding densities and that cells are in the logarithmic growth phase before treatment.
No effect observed in cancer cells.	The cancer cell line may not be dependent on KAT5 for survival.	Confirm KAT5 expression in your cancer cell line. Consider using a positive control cell line known to be sensitive to NU9056 (e.g., LNCaP prostate cancer cells).[2]
The concentration of NU9056 is too low.	Perform a dose-response experiment to determine the optimal concentration for your cancer cell line.

Quantitative Data Summary

Table 1: In Vitro Inhibitory Activity of NU9056 against various Histone Acetyltransferases (HATs)

Target HAT	IC50 (µM)	Selectivity vs. KAT5
KAT5 (Tip60)	< 2	-
p300	60	>30-fold
PCAF	36	>18-fold
GCN5	>100	>50-fold

Data compiled from multiple sources indicating the selectivity of NU9056 for KAT5 over other HATs.[4]

Table 2: Growth Inhibition (GI50) of NU9056 in various Cancer Cell Lines

Cell Line	Cancer Type	GI50 (µM)
LNCaP	Prostate Cancer	8 - 27
PC3	Prostate Cancer	27
8505C	Anaplastic Thyroid Carcinoma	~20-30 (estimated from dose-response curves)
CAL-62	Anaplastic Thyroid Carcinoma	~20-30 (estimated from dose-response curves)

GI50 values represent the concentration of NU9056 required to inhibit cell growth by 50%.[2][7]

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is for determining the cytotoxic effects of NU9056 on both normal and cancer cell lines.

Materials:

• 96-well cell culture plates

• NU9056 stock solution (in DMSO)

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells (both normal and cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of NU9056 in complete culture medium. Include a vehicle control (DMSO) at the same final concentration as the highest NU9056 treatment.

• Remove the old medium and add 100 µL of the NU9056 dilutions or vehicle control to the respective wells.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until formazan crystals are visible.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Apoptosis Detection by Flow Cytometry (Annexin V/Propidium Iodide Staining)

This protocol allows for the quantification of apoptotic and necrotic cells following NU9056 treatment.

Materials:

• 6-well cell culture plates

• NU9056 stock solution (in DMSO)

• Complete cell culture medium

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the desired concentrations of NU9056 or vehicle control for the chosen duration.

• Harvest both adherent and floating cells by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour. Healthy cells will be Annexin V and PI negative, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic/necrotic cells will be both Annexin V and PI positive.[6]

Protocol 3: Western Blotting for Histone Acetylation

This protocol is to assess the on-target effect of NU9056 by measuring the levels of acetylated histones.[7][8]

Materials:

• Cell culture dishes

• NU9056 stock solution (in DMSO)

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-acetyl-Histone H3, anti-acetyl-Histone H4, anti-total Histone H3)

• HRP-conjugated secondary antibody

• ECL detection reagent

Procedure:

• Treat cells with NU9056 or vehicle control for the desired time.

• Lyse the cells in RIPA buffer and determine the protein concentration using a BCA assay.

• Denature protein lysates by boiling in Laemmli sample buffer.

• Separate 20-30 µg of protein per lane on an SDS-PAGE gel.

• Transfer the proteins to a nitrocellulose or PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST and visualize the protein bands using an ECL detection reagent.

• Normalize the levels of acetylated histones to the total histone levels.

Visualizations

Caption: Mechanism of action of NU9056 as a KAT5 inhibitor.

Caption: Troubleshooting workflow for minimizing NU9056 toxicity.

Caption: Recommended experimental workflow for using NU9056.

References

• 1. bu.edu [bu.edu]
• 2. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 3. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methods for the analysis of histone H3 and H4 acetylation in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Navigating NU9056: A Technical Guide to Consistent Experimental Outcomes

Welcome to the technical support center for NU9056, a selective inhibitor of the lysine acetyltransferase KAT5 (Tip60). This guide is designed for researchers, scientists, and drug development professionals to address common challenges and ensure reproducible results in their experiments. Here, you will find troubleshooting advice and frequently asked questions (FAQs) in a user-friendly format to help you navigate the complexities of working with this compound.

Frequently Asked Questions (FAQs)

Q1: What is NU9056 and what is its primary mechanism of action?

NU9056 is a potent and selective small molecule inhibitor of the histone acetyltransferase KAT5, also known as Tip60.[1] Its primary mechanism of action is to block the acetyltransferase activity of KAT5, which is involved in the acetylation of histone and non-histone proteins.[2][3] This inhibition disrupts crucial cellular processes such as transcriptional regulation and the DNA damage response.[2][3] In many cancer cell lines, particularly prostate cancer, inhibition of KAT5 by NU9056 leads to decreased cell proliferation and the induction of apoptosis.[2][3][4]

Q2: My experimental results with NU9056 are inconsistent. What are the potential causes?

Inconsistent results with NU9056 can stem from several factors, ranging from reagent handling to experimental design. Here are some of the most common causes:

• Reagent Stability and Handling: Improper storage and handling of NU9056 can lead to its degradation. It is crucial to adhere to the recommended storage conditions and minimize freeze-thaw cycles.

• Cell Line Variability: Different cell lines can exhibit varying sensitivity to NU9056.[4][5] This can be due to differences in the expression levels of KAT5 or variations in downstream signaling pathways.

• Off-Target Effects: While NU9056 is selective for KAT5, it can exhibit off-target activity against other histone acetyltransferases (HATs) such as p300, PCAF, and GCN5 at higher concentrations.[6] This can lead to confounding effects and variability in results.

• Concentration and Treatment Duration: The effects of NU9056 are highly dependent on the concentration and duration of treatment.[1][7] Inconsistent timing or inaccurate concentrations can lead to significant variations in experimental outcomes.

• Experimental Conditions: Factors such as cell density, passage number, and serum concentration in the culture medium can all influence the cellular response to NU9056.

Troubleshooting Guide

Issue 1: Reduced or No Inhibitory Effect on Target Protein Acetylation

Potential Cause	Recommended Solution
Degraded NU9056	Prepare fresh stock solutions of NU9056 in DMSO. Aliquot and store at -80°C for long-term use (up to 6 months) or -20°C for short-term use (up to 1 month) to avoid repeated freeze-thaw cycles.[1]
Suboptimal Concentration	Perform a dose-response experiment to determine the optimal concentration of NU9056 for your specific cell line and assay. Effective concentrations can vary between cell lines.[4][5]
Insufficient Treatment Time	Conduct a time-course experiment to identify the optimal treatment duration. The effect of NU9056 on histone acetylation can be time-dependent.[1][7]
Low KAT5 Expression	Verify the expression level of KAT5 in your cell line of interest via Western blot or qPCR. Cell lines with low KAT5 expression may be less sensitive to NU9056.

Issue 2: High Variability in Cell Viability or Apoptosis Assays

Potential Cause	Recommended Solution
Inconsistent Cell Density	Ensure consistent cell seeding density across all experiments. Cell density can significantly impact the cellular response to inhibitors.
Cell Line Heterogeneity	Use low-passage number cells and ensure a homogenous cell population. Consider single-cell cloning to reduce heterogeneity if necessary.
Off-Target Effects at High Concentrations	Use the lowest effective concentration of NU9056 as determined by your dose-response experiments to minimize off-target effects. Consider using a more specific KAT5 inhibitor if off-target effects are suspected.[8]
Variations in Assay Protocol	Standardize all steps of your cell viability or apoptosis assay, including incubation times, reagent concentrations, and measurement parameters.

Experimental Protocols

General Protocol for NU9056 Stock Solution Preparation

• Reconstitution: Dissolve NU9056 powder in sterile DMSO to create a high-concentration stock solution (e.g., 10 mM).

• Aliquoting: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

• Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1]

Key Experimental Methodologies

Experiment	Methodology
Western Blotting for Histone Acetylation	1. Seed cells and allow them to adhere overnight. 2. Treat cells with the desired concentration of NU9056 for the determined time. 3. Lyse the cells and quantify protein concentration. 4. Separate proteins by SDS-PAGE and transfer to a PVDF membrane. 5. Probe the membrane with primary antibodies against acetylated histones (e.g., Ac-H3, Ac-H4) and total histones as a loading control. 6. Incubate with a secondary antibody and visualize using an appropriate detection system.
Cell Viability Assay (e.g., MTT or SRB)	1. Seed cells in a 96-well plate and allow them to attach. 2. Treat cells with a range of NU9056 concentrations. 3. After the desired incubation period, add the viability reagent (e.g., MTT or SRB) and follow the manufacturer's protocol. 4. Measure the absorbance or fluorescence to determine cell viability relative to a vehicle-treated control.
Apoptosis Assay (e.g., Annexin V/PI Staining)	1. Treat cells with NU9056 at the desired concentration and time. 2. Harvest the cells and wash with PBS. 3. Resuspend the cells in Annexin V binding buffer. 4. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark. 5. Analyze the cells by flow cytometry to distinguish between viable, early apoptotic, and late apoptotic/necrotic cells.

Visualizing NU9056's Mechanism and Experimental Workflow

To further clarify the processes involved, the following diagrams illustrate the signaling pathway affected by NU9056 and a typical experimental workflow.

Caption: Signaling pathway inhibited by NU9056.

Caption: A typical experimental workflow for NU9056.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 6. researchgate.net [researchgate.net]
• 7. cancer-research-network.com [cancer-research-network.com]
• 8. researchgate.net [researchgate.net]

NU9056 degradation and proper storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use and storage of NU9056, a selective inhibitor of KAT5 (Tip60) histone acetyltransferase.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for NU9056?

A1: Proper storage of NU9056 is crucial for maintaining its stability and activity. Recommendations vary slightly between suppliers, so it is always best to consult the product-specific datasheet. General guidelines for storage are summarized below.

Q2: How should I reconstitute and store NU9056 solutions?

A2: NU9056 is typically supplied as a solid or pre-dissolved in DMSO. For solid forms, dissolve in DMSO to create a stock solution.[1] One supplier notes a solubility of 50 mg/mL in DMSO. After reconstitution, it is recommended to aliquot the stock solution into single-use volumes and store them frozen. Stock solutions are reported to be stable for up to 3 months when stored at -20°C. For long-term storage of solutions, -80°C is recommended.[2][3]

Q3: What is the mechanism of action of NU9056?

A3: NU9056 is a potent and selective inhibitor of the Tip60 (KAT5) histone acetyltransferase.[2] It has been shown to have greater than 16-fold selectivity for Tip60 over other histone acetyltransferases such as PCAF, p300, and GCN5.[2] By inhibiting Tip60, NU9056 can block the DNA damage response and inhibit protein acetylation in cancer cell lines. This inhibition leads to the induction of apoptosis through the activation of caspase 3 and caspase 9.[4]

Q4: In what experimental models has NU9056 been used?

A4: NU9056 has been utilized in various in vitro and in vivo studies. In vitro, it has been used to treat prostate cancer cell lines, leading to decreased cell proliferation and induction of apoptosis.[4] In vivo studies have involved injecting mice with NU9056 to investigate its effects on histone acetylation and gene expression in the hippocampus.[2]

Troubleshooting Guide

Q1: I am not observing the expected biological effect after treating my cells with NU9056. What could be the issue?

A1: Several factors could contribute to a lack of biological activity. First, verify the proper storage and handling of the compound to ensure it has not degraded. Improper storage, such as repeated freeze-thaw cycles of stock solutions, can lead to reduced efficacy. Second, confirm the final concentration of NU9056 in your experiment is within the effective range reported in the literature (e.g., 8–27 µM for 50% growth inhibition in prostate cancer cell lines).[4] Lastly, ensure that the cell line you are using is sensitive to Tip60 inhibition.

Q2: My NU9056 solution appears to have precipitated. What should I do?

A2: NU9056 is soluble in DMSO.[1] If precipitation is observed, gentle warming and sonication may be recommended to redissolve the compound.[3] However, be cautious with heating as it may accelerate degradation. It is best to prepare fresh dilutions from a properly stored, concentrated stock solution for each experiment to minimize solubility issues.

Q3: I am observing off-target effects in my experiment. Is this expected with NU9056?

A3: While NU9056 is a selective inhibitor of Tip60, it can exhibit activity against other histone acetyltransferases like p300 and pCAF at higher concentrations. It is crucial to perform dose-response experiments to determine the optimal concentration that provides selective Tip60 inhibition with minimal off-target effects in your specific experimental system.

Quantitative Data

Table 1: Storage Conditions for NU9056

Form	Temperature	Duration	Source
Solid Powder	0 - 4°C	Short-term (days to weeks)	[1]
Solid Powder	-20°C	Long-term (months to years)	[1][3]
Stock Solution in DMSO	-20°C	Up to 1 month	[2]
Stock Solution in DMSO	-20°C	Up to 3 months
Stock Solution in DMSO	-80°C	Up to 6 months	[2]
Stock Solution in DMSO	-80°C	Up to 1 year	[3]

Table 2: In Vitro Activity of NU9056

Target	IC50	Cell Line	Effect	Source
Tip60 (KAT5)	< 2 µM	-	Histone Acetyltransferase Inhibition
p300	60 µM	-	Histone Acetyltransferase Inhibition
pCAF	36 µM	-	Histone Acetyltransferase Inhibition
GCN5	> 100 µM	-	Histone Acetyltransferase Inhibition
Prostate Cancer Cells	8 - 27 µM (GI50)	LNCaP, etc.	Inhibition of Cellular Proliferation	[4]

Experimental Protocols

Protocol: Inhibition of Protein Acetylation in Cell Culture

This protocol provides a general guideline for treating adherent cancer cell lines with NU9056 to assess its effect on protein acetylation.

• Cell Seeding: Plate cells at a density that will allow for logarithmic growth during the treatment period. Allow the cells to adhere and recover for 24 hours.

• Preparation of NU9056 Working Solution: Prepare a fresh dilution of your NU9056 stock solution in the appropriate cell culture medium to achieve the desired final concentration. It is recommended to perform a dose-response experiment (e.g., 2.5 µM to 40 µM) to determine the optimal concentration for your cell line.[2]

• Treatment: Remove the existing medium from the cells and replace it with the medium containing NU9056. Include a vehicle control (medium with the same concentration of DMSO used to dissolve NU9056).

• Incubation: Incubate the cells for the desired time period (e.g., 2 to 96 hours), depending on the endpoint being measured.[2]

• Cell Lysis and Protein Analysis: Following incubation, wash the cells with PBS and lyse them using an appropriate lysis buffer. The resulting protein lysates can be used for downstream analysis, such as Western blotting, to detect changes in the acetylation levels of target proteins like histone H4.[4]

Visualizations

Caption: NU9056 signaling pathway.

Caption: Experimental workflow for NU9056 cell treatment.

References

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. NU 9056 | Histone Acetyltransferase | TargetMol [targetmol.com]
• 4. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming NU9056 Resistance in Cancer Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering resistance to the KAT5 inhibitor, NU9056, in their cancer cell experiments.

Frequently Asked Questions (FAQs)

Q1: What is NU9056 and what is its primary mechanism of action?

NU9056 is a potent and selective small molecule inhibitor of the lysine acetyltransferase 5 (KAT5), also known as Tip60.[1] Its primary mechanism of action is the inhibition of the histone acetyltransferase activity of KAT5.[1] This leads to a decrease in the acetylation of histone H4 at lysine 16 (H4K16), as well as other histone and non-histone protein targets.[1] By inhibiting KAT5, NU9056 can induce apoptosis (programmed cell death), inhibit cell proliferation, and interfere with the DNA damage response in cancer cells.[2][3][4]

Q2: In which cancer types has NU9056 shown efficacy?

NU9056 has demonstrated efficacy in various cancer cell lines, with notable effects in prostate cancer.[3][4][5][6] Studies have shown its ability to reduce the proliferation of both androgen-sensitive (LNCaP) and castration-resistant prostate cancer cells.[3][5] Additionally, it has been investigated for its potential to overcome resistance to other chemotherapeutic agents, such as cisplatin, in squamous cell carcinoma.[7]

Q3: What are the typical working concentrations and treatment times for NU9056 in cell culture?

The effective concentration of NU9056 can vary between cell lines. Generally, GI50 (50% growth inhibition) concentrations in prostate cancer cell lines range from 8 to 27 µM.[3][4][6] For inducing apoptosis, concentrations between 17-36 µM for 24-96 hours have been used.[8] It is recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental endpoint.

Troubleshooting Guide: Investigating Resistance to NU9056

If you are observing a lack of response or the development of resistance to NU9056 in your cancer cell models, the following troubleshooting guide provides potential mechanisms and experimental approaches to investigate them.

Issue 1: Reduced Sensitivity or Acquired Resistance to NU9056

Potential Cause 1: Alterations in the Drug Target (KAT5)

Mutations in the KAT5 gene could potentially alter the drug-binding site, reducing the efficacy of NU9056.

Troubleshooting Protocol:

• Sequence the KAT5 gene: Isolate genomic DNA from both sensitive and resistant cell lines. Perform Sanger or next-generation sequencing of the KAT5 coding region to identify any potential mutations.

• Functional analysis of mutations: If mutations are identified, their functional impact can be assessed through in vitro enzymatic assays using recombinant mutant KAT5 protein.

Potential Cause 2: Activation of Bypass Signaling Pathways

Cancer cells can develop resistance by upregulating parallel signaling pathways that compensate for the inhibition of KAT5.

Troubleshooting Protocol:

• Phospho-protein array: Use a phospho-protein array to compare the phosphorylation status of key signaling proteins in sensitive versus resistant cells treated with NU9056. This can provide a broad overview of activated pathways.

• Western Blot Analysis: Based on array results or known resistance pathways, perform Western blots to assess the expression and phosphorylation of specific proteins (e.g., members of the PI3K/Akt, MAPK, or other survival pathways).

• Combination therapy: Test the effect of combining NU9056 with inhibitors of the identified bypass pathways to see if sensitivity can be restored.

Potential Cause 3: Increased Drug Efflux

Overexpression of ATP-binding cassette (ABC) transporters can lead to increased efflux of NU9056 from the cell, reducing its intracellular concentration and efficacy.

Troubleshooting Protocol:

• Gene expression analysis: Use qPCR or RNA-seq to compare the expression levels of common ABC transporter genes (e.g., ABCB1, ABCC1, ABCG2) in sensitive and resistant cells.

• Co-treatment with efflux pump inhibitors: Treat resistant cells with NU9056 in the presence of known ABC transporter inhibitors (e.g., verapamil, MK-571). A restoration of sensitivity would suggest the involvement of drug efflux.

Potential Cause 4: Upregulation of Acetyl-CoA Biosynthesis

An increase in the intracellular concentration of the KAT5 substrate, acetyl-CoA, could potentially outcompete NU9056 for binding to the enzyme.

Troubleshooting Protocol:

• Measure intracellular acetyl-CoA levels: Utilize commercially available kits to quantify and compare the levels of acetyl-CoA in sensitive and resistant cells.

• Inhibit acetyl-CoA synthesis: Test if inhibitors of key enzymes in acetyl-CoA synthesis can re-sensitize resistant cells to NU9056.

Data Presentation

Table 1: IC50 Values of NU9056 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)	Reference
LNCaP	Prostate Cancer	~24	[5]
PC3	Prostate Cancer	~27	[5]
DU145	Prostate Cancer	Not specified
22Rv1	Prostate Cancer	Not specified
A431 Pt	Squamous Cell Carcinoma	Not specified	[7]
JHU006	Squamous Cell Carcinoma	Not specified	[7]

Experimental Protocols

Protocol 1: Western Blot for Histone Acetylation

• Cell Treatment: Plate cells and treat with varying concentrations of NU9056 for the desired time (e.g., 2-24 hours).

• Histone Extraction: Isolate histones from cell pellets using a histone extraction kit or acid extraction method.

• Protein Quantification: Determine the protein concentration of the histone extracts using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate 15-20 µg of histone extract on a 15% SDS-polyacrylamide gel. Transfer proteins to a PVDF membrane.

• Antibody Incubation: Block the membrane and incubate with primary antibodies against acetylated histones (e.g., anti-acetyl-H4K16, anti-acetyl-H3K14) and a loading control (e.g., anti-H3, anti-H4).

• Detection: Incubate with HRP-conjugated secondary antibodies and visualize using an enhanced chemiluminescence (ECL) substrate.

Mandatory Visualizations

Caption: Mechanism of action of NU9056.

Caption: Potential mechanisms of resistance to NU9056.

References

• 1. Epigenetic basis of cancer drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. TIP60 enhances cisplatin resistance via regulating ΔNp63α acetylation in SCC - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. KATs Off: Biomedical Insights from lysine acetyltransferase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The paradigm of drug resistance in cancer: an epigenetic perspective - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to KAT5 Inhibitors: NU9056 and Beyond

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of NU9056 with other known inhibitors of K (lysine) acetyltransferase 5 (KAT5), also known as Tip60. The information presented herein is intended to assist researchers in selecting the most appropriate inhibitor for their experimental needs, based on potency, selectivity, and cellular effects.

Introduction to KAT5

KAT5 is a histone acetyltransferase (HAT) belonging to the MYST family of enzymes. It plays a crucial role in a variety of cellular processes, including transcriptional regulation, DNA damage repair, and apoptosis.[1][2] Dysregulation of KAT5 activity has been implicated in the development and progression of several cancers, making it an attractive target for therapeutic intervention.[3][4]

Comparative Analysis of KAT5 Inhibitors

The following table summarizes the in vitro inhibitory activities of NU9056 and other selected KAT5 inhibitors. The data highlights the potency (IC50 values) and selectivity against other histone acetyltransferases.

Inhibitor	KAT5 IC50	p300 IC50	PCAF IC50	GCN5 IC50	MOF IC50	Other Targets & Notes
NU9056	< 2 µM[5]	60 µM[5]	36 µM[5]	> 100 µM[5]	-	Selective for KAT5.[5]
TH1834	Specific inhibitor[6][7][8]	-	-	-	Not affected[6][7]	Induces apoptosis and DNA damage in breast cancer cells.[6][7]
MG149	74 µM[9][10]	>200 µM[10]	>200 µM[10]	-	47 µM[9][10]	Also inhibits KAT8. Some reports question its specificity.
Anacardic Acid	-	~8.5 µM[11][12][13]	~5 µM[11][12][13]	-	-	Non-competitive inhibitor of p300 and PCAF.[12][13]
Garcinol	-	7 µM[14]	5 µM[14]	-	-	Potent inhibitor of p300 and PCAF.[14] Also reported to inhibit HDAC11.[15]
Curcumin	-	-	-	-	-	Reported to have anti-cancer activities with IC50 values in the micromolar range in various cancer cell lines.[16][17][18]

Experimental Data and Cellular Effects

NU9056

NU9056 has been shown to be a potent and selective inhibitor of KAT5. In cellular assays, NU9056 treatment leads to:

• Inhibition of Histone Acetylation: Decreased acetylation of histone H4 at lysine 16 (H4K16ac), a known KAT5 target.

• Induction of Apoptosis: Activation of caspase-3 and caspase-9, leading to programmed cell death in cancer cells.[19][20]

• Cell Cycle Arrest: G2/M phase arrest in extranodal NK/T cell lymphoma cells.[20]

• Inhibition of Cancer Cell Proliferation: Demonstrated efficacy in various cancer cell lines, including prostate and anaplastic thyroid cancer.[4]

Other KAT5 Inhibitors

• TH1834: This specific KAT5 inhibitor has been shown to induce apoptosis and increase DNA damage in breast cancer cells.[6][7]

• MG149: While it inhibits KAT5, it also targets KAT8 (MOF) with similar potency.[9][10] It has been shown to suppress anaplastic thyroid cancer progression.

• Natural Products (Anacardic Acid, Garcinol, Curcumin): These compounds exhibit inhibitory activity against multiple HATs, including p300 and PCAF, and are therefore considered less selective for KAT5.[11][12][13][14][21][22] Their cellular effects are broad, encompassing anti-inflammatory and anti-cancer properties.[5][23][24]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental procedures, the following diagrams are provided in Graphviz DOT language.

KAT5 in DNA Damage Response and Apoptosis

References

• 1. KAT5 - Wikipedia [en.wikipedia.org]
• 2. KAT5 | Cancer Genetics Web [cancerindex.org]
• 3. KAT5 silencing induces apoptosis of GBC-SD cells through p38MAPK-mediated upregulation of cleaved Casp9 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Knockdown of KAT5/KIF11 induces autophagy and promotes apoptosis in anaplastic thyroid cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antitumoral Activities of Curcumin and Recent Advances to ImProve Its Oral Bioavailability | MDPI [mdpi.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. TH1834 | Tip60/KAT5 inhibitor | Anticancer | TargetMol [targetmol.com]
• 8. abmole.com [abmole.com]
• 9. MG 149 | Histone Acetyltransferase | TargetMol [targetmol.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Anacardic acid | Histone Acetyltransferases | Tocris Bioscience [tocris.com]
• 13. Anacardic acid | Post-translational Modification Inhibitors: R&D Systems [rndsystems.com]
• 14. adooq.com [adooq.com]
• 15. Garcinol Is an HDAC11 Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. New structural analogues of curcumin exhibit potent growth suppressive activity in human colorectal carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. biorxiv.org [biorxiv.org]
• 19. KAT5 Negatively regulates the proliferation of prostate cancer LNCaP cells via the caspase 3-dependent apoptosis pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. The Acetyltransferase KAT5 Inhibitor NU 9056 Promotes Apoptosis and Inhibits JAK2/STAT3 Pathway in Extranodal NK/T Cell Lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. portlandpress.com [portlandpress.com]
• 22. Garcinol and Anacardic Acid, Natural Inhibitors of Histone Acetyltransferases, Inhibit Rhabdomyosarcoma Growth and Proliferation [mdpi.com]
• 23. Anacardic acid | HAT inhibitor | Hello Bio [hellobio.com]
• 24. Revisiting Curcumin in Cancer Therapy: Recent Insights into Molecular Mechanisms, Nanoformulations, and Synergistic Combinations - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of NU9056 and p300 Inhibitors in Epigenetic Regulation and Cancer Therapy

For Immediate Publication

This guide provides a comprehensive comparison between NU9056, a selective inhibitor of the histone acetyltransferase (HAT) KAT5 (also known as Tip60), and the broader class of p300 inhibitors. Targeting the epigenetic machinery has emerged as a promising strategy in oncology, and understanding the nuances of specific inhibitors is critical for researchers, scientists, and drug development professionals. This document outlines their mechanisms of action, efficacy, and the experimental frameworks used to evaluate them, supported by quantitative data and pathway visualizations.

Introduction to Epigenetic Modulators: NU9056 and p300 Inhibitors

Histone acetyltransferases (HATs) are crucial enzymes that regulate gene expression by adding acetyl groups to lysine residues on histone proteins, leading to a more open chromatin structure that facilitates transcription.[1][2] Dysregulation of HAT activity is a hallmark of many cancers, making them attractive therapeutic targets.[3][4][5]

NU9056 is a potent and selective small molecule inhibitor of KAT5 (Tip60), a member of the MYST family of HATs.[1][6] Tip60 is involved in critical cellular processes, including DNA damage repair, cell signaling, and transcriptional regulation, and is notably over-expressed in aggressive prostate cancer.[6][7]

p300 inhibitors target the homologous histone acetyltransferases p300 (also known as EP300 or KAT3B) and CBP (CREB-binding protein).[2][8] These proteins are key transcriptional co-activators that interact with numerous transcription factors to regulate genes involved in cell growth, differentiation, and survival.[2][9] Their overexpression or over-activity is linked to the progression of various solid tumors and hematological malignancies.[3][4][10]

Mechanism of Action and Signaling Pathways

NU9056 and p300 inhibitors achieve their anti-cancer effects by targeting distinct nodes in the cellular acetylation network.

NU9056 specifically inhibits the catalytic activity of Tip60. This leads to reduced acetylation of both histone (e.g., H4K16, H3K14) and non-histone proteins.[1][11] In prostate cancer, this inhibition disrupts androgen receptor signaling and the DNA damage response, ultimately inducing apoptosis.[6][7]

Caption: NU9056 inhibits KAT5/Tip60, leading to reduced acetylation and apoptosis.

p300 inhibitors work by binding to the HAT domain of p300 and CBP, preventing the acetylation of histone H3 at lysine 27 (H3K27ac), a key marker of active enhancers and promoters.[3][5] This leads to the transcriptional repression of critical oncogenes like MYC and androgen receptor target genes, thereby suppressing cancer cell proliferation and survival.[3][12]

Caption: p300 inhibitors block p300/CBP, reducing H3K27ac and oncogene expression.

Data Presentation: Potency and Selectivity

The efficacy of these inhibitors is defined by their potency (measured as IC50, the concentration required for 50% inhibition) and their selectivity for the intended target over other related enzymes.

Table 1: Inhibitor Potency (IC50) Against Histone Acetyltransferases

Inhibitor	Target	IC50 Value	Selectivity Profile
NU9056	KAT5 (Tip60)	~2 µM [6][13][14]	>29-fold vs. p300, >16.5-fold vs. PCAF, >50-fold vs. GCN5[7][15]
p300	~60 µM[15][16]
pCAF	~36 µM[15][16]
GCN5	>100 µM[15][16]
A-485	p300	9.8 nM [3]	Potent inhibitor of both p300 and CBP[3]
CBP	2.6 nM[3]
C646	p300	400 nM	A well-characterized p300/CBP inhibitor[9]
CBP	-

Note: IC50 values can vary based on assay conditions.

Comparative Efficacy and Cellular Effects

The distinct mechanisms of NU9056 and p300 inhibitors translate to different cellular outcomes and therapeutic potential.

Table 2: Comparison of Cellular and Therapeutic Effects

Feature	NU9056	p300 Inhibitors
Primary Target	KAT5 (Tip60)[1][16]	p300/CBP[2][3]
Key Biomarker	Decreased acetylation of H4K16, H3K14, H4K8[1][11]	Decreased H3K27 acetylation[3][5]
Reported Cellular Effects	- Induces apoptosis via caspase 3/9 activation[6][7][16]- Inhibits proliferation in prostate cancer cells (GI50: 8-27 µM)[6][13][14]- Decreases androgen receptor and PSA protein levels[1][6]- Blocks DNA damage response by inhibiting ATM phosphorylation[6][7]	- Induces cancer cell growth inhibition and cell death[3][5]- Downregulates oncogene transcription (MYC, AR targets)[3]- Overcomes drug resistance[3][5]- Activates anti-tumor immune response[3][17]
Primary Cancer Models	Prostate Cancer[1][6][7]	Hematological malignancies (Leukemia, Myeloma), Prostate Cancer, Breast Cancer, Lung Cancer[3][8][9][10]
Clinical Development	Preclinical research[18]	Multiple inhibitors in Phase I/II clinical trials (e.g., CCS1477, FT-7051)[4]

Experimental Protocols

Reproducible and rigorous experimental design is fundamental to evaluating the efficacy of epigenetic inhibitors. Below are summarized protocols for key assays.

In Vitro Histone Acetyltransferase (HAT) Assay

This assay directly measures the enzymatic activity of a HAT and its inhibition by a compound.

• Objective: To determine the IC50 value of an inhibitor against a recombinant HAT enzyme.

• Methodology:

  • Reaction Setup: In a 96-well plate, combine recombinant HAT enzyme (e.g., Tip60, p300), a histone substrate (e.g., core histones or a specific peptide), and varying concentrations of the inhibitor (e.g., NU9056).

  • Initiation: Start the reaction by adding a solution containing a radiolabeled acetyl donor, [3H]acetyl-CoA.

  • Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 10-30 minutes).

  • Termination & Capture: Stop the reaction and transfer the mixture to a filter paper or membrane that binds the histone substrate.

  • Washing: Wash the membrane extensively to remove unincorporated [3H]acetyl-CoA.

  • Detection: Measure the radioactivity retained on the membrane using a scintillation counter. The amount of incorporated [3H]acetyl is proportional to HAT activity.

  • Analysis: Plot the percentage of inhibition against the inhibitor concentration to calculate the IC50 value.[13]

Cellular Proliferation Assay (Sulforhodamine B - SRB)

This assay assesses the effect of an inhibitor on cancer cell growth.

• Objective: To determine the GI50 (concentration for 50% growth inhibition) of an inhibitor.

• Methodology:

  • Cell Seeding: Plate cancer cells (e.g., LNCaP prostate cancer cells) in 96-well plates and allow them to adhere overnight.

  • Treatment: Treat the cells with a range of inhibitor concentrations for a specified duration (e.g., 72-96 hours).

  • Fixation: Gently fix the cells with trichloroacetic acid (TCA) to attach them to the plate.

  • Staining: Stain the fixed cells with Sulforhodamine B (SRB) dye, which binds to total cellular protein.

  • Washing: Wash away the unbound dye.

  • Solubilization: Solubilize the protein-bound dye with a Tris-base solution.

  • Measurement: Read the absorbance of the solubilized dye on a plate reader at ~510 nm. Absorbance is proportional to cell number.

  • Analysis: Calculate the percentage of growth inhibition relative to untreated controls to determine the GI50.

Western Blotting for Acetylation and Protein Expression

This technique is used to detect changes in specific protein levels and their post-translational modifications.

Caption: Standard workflow for Western blot analysis of protein expression and acetylation.

• Objective: To measure the levels of acetylated histones (e.g., AcH4K16, AcH3K27) or total proteins (e.g., p53, AR) following inhibitor treatment.[7]

• Methodology:

  • Lysate Preparation: Treat cells with the inhibitor, then lyse them to extract total protein.

  • Protein Separation: Separate proteins by molecular weight using SDS-PAGE.

  • Membrane Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Antibody Incubation: Block the membrane and incubate it with a primary antibody specific to the target protein (e.g., anti-H3K27ac).

  • Secondary Antibody & Detection: Wash and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Add a chemiluminescent substrate and detect the signal using an imaging system.

  • Analysis: Quantify band intensity relative to a loading control (e.g., β-actin or total histone H3) to determine changes in protein levels.

Conclusion

NU9056 and p300 inhibitors represent two distinct and valuable strategies for targeting the histone acetyltransferase family in cancer. NU9056 offers high selectivity for KAT5/Tip60, providing a precise tool to investigate Tip60-dependent pathways, particularly in prostate cancer.[6][13] In contrast, p300 inhibitors target the broader and highly interconnected p300/CBP co-activators, which drive a wide array of oncogenic gene expression programs across numerous cancer types.[3][5] The advancement of p300 inhibitors into clinical trials underscores their significant therapeutic potential.[4] The choice between these inhibitors depends on the specific research question and the cancer context, with NU9056 being ideal for focused studies on Tip60 biology and p300 inhibitors offering a broader therapeutic approach to disrupt core oncogenic transcriptional circuits.

References

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. What are p300-CBP transcription factors inhibitors and how do they work? [synapse.patsnap.com]
• 3. Histone acetyltransferases CBP/p300 in tumorigenesis and CBP/p300 inhibitors as promising novel anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The important role of the histone acetyltransferases p300/CBP in cancer and the promising anticancer effects of p300/CBP inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What are EP300 inhibitors and how do they work? [synapse.patsnap.com]
• 9. mdpi.com [mdpi.com]
• 10. aacrjournals.org [aacrjournals.org]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Effects of the Acetyltransferase p300 on Tumour Regulation from the Novel Perspective of Posttranslational Protein Modification - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 15. apexbt.com [apexbt.com]
• 16. rndsystems.com [rndsystems.com]
• 17. p300/CBP inhibition enhances the efficacy of programmed death-ligand 1 blockade treatment in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. TIP60 enhances cisplatin resistance via regulating ΔNp63α acetylation in SCC - PMC [pmc.ncbi.nlm.nih.gov]

Validating NU9056's Impact on Histone H4 Acetylation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of NU9056, a selective inhibitor of histone acetyltransferase (HAT) KAT5 (Tip60), with other HAT inhibitors. We will delve into its effects on histone H4 acetylation, supported by experimental data and detailed protocols to aid in the validation and application of this compound in research and drug development.

Unveiling the Role of NU9056 in Histone Acetylation

Histone acetylation is a critical epigenetic modification that influences chromatin structure and gene expression. Histone acetyltransferases (HATs) catalyze the transfer of an acetyl group to lysine residues on histone tails, generally leading to a more open chromatin conformation and transcriptional activation.[1] NU9056 has emerged as a valuable tool for studying the specific roles of the KAT5 enzyme in these processes.

NU9056 is a selective inhibitor of KAT5, also known as Tip60.[2] In vitro studies have demonstrated its potency and selectivity, with a half-maximal inhibitory concentration (IC50) for KAT5 that is significantly lower than for other HATs like p300, PCAF, and GCN5.[2] This selectivity makes NU9056 a precise instrument for dissecting KAT5-specific pathways. The primary mechanism of NU9056 involves the direct inhibition of KAT5's enzymatic activity, which in turn leads to a decrease in the acetylation of its histone substrates, including histone H4.[2][3] Specifically, treatment with NU9056 has been shown to reduce acetylation at lysines 8 and 16 of histone H4 (H4K8ac and H4K16ac), as well as on histone H3 at lysine 14 (H3K14ac).[3] This reduction in histone acetylation can trigger a cascade of cellular events, including the inhibition of the DNA damage response and the induction of apoptosis in cancer cell lines.[3]

Comparative Analysis of NU9056 and Alternative HAT Inhibitors

While NU9056 offers high selectivity for KAT5, a range of other inhibitors targeting various HATs are available. Understanding their distinct profiles is crucial for selecting the appropriate tool for a specific research question.

NU9056 vs. Other KAT5 Inhibitors:

• TH1834: Another selective inhibitor of KAT5, TH1834 has been shown to induce apoptosis and DNA damage in a manner similar to NU9056.[4] While direct quantitative comparisons of their effects on histone H4 acetylation are limited, both compounds are valuable for studying KAT5-dependent processes.[4]

• MG149: This compound inhibits both KAT5 and another MYST family member, MOF (KAT8).[5] Its dual specificity can be advantageous for studying the combined roles of these two HATs, but it lacks the precise targeting of NU9056 for KAT5-specific functions.

NU9056 vs. Inhibitors of Other HAT Families:

• A-485: A potent and selective inhibitor of the p300/CBP family of HATs. While its primary targets are not KAT5, it provides a means to investigate cellular processes regulated by p300/CBP-mediated acetylation, offering a comparative context to the effects of NU9056.

• Anacardic Acid and Garcinol: These natural product inhibitors target the p300 and PCAF HATs. They are generally less selective than synthetic inhibitors like NU9056 and can have broader effects on cellular acetylation.

Quantitative Data Summary

The following table summarizes the available quantitative data for NU9056 and its alternatives. It is important to note that direct comparative studies on the percentage of histone H4 acetylation inhibition are scarce, and the data presented here are compiled from various sources.

Inhibitor	Target HAT(s)	IC50 Values	Observed Effect on Histone H4 Acetylation
NU9056	KAT5 (Tip60)	KAT5: <2 µM ; p300: 60 µM; PCAF: 36 µM; GCN5: >100 µM[2]	Dose-dependent decrease in H4K8 and H4K16 acetylation.[3]
TH1834	KAT5 (Tip60)	Not explicitly found in searches.	Inhibition of TIP60 acetyltransferase activity.[4]
MG149	KAT5 (Tip60), MOF (KAT8)	KAT5: ~74 µM; MOF: ~47 µM	Indirectly suggested through inhibition of KAT5.
A-485	p300/CBP	Not explicitly found in searches.	Indirectly suggested through inhibition of p300/CBP.
Anacardic Acid	p300, PCAF	Not explicitly found in searches.	General histone hypoacetylation.
Garcinol	p300, PCAF	Not explicitly found in searches.	General histone hypoacetylation.

Experimental Protocols

To facilitate the validation of NU9056's effect on histone H4 acetylation, detailed protocols for key experiments are provided below.

Western Blot for Histone H4 Acetylation

This protocol allows for the semi-quantitative analysis of changes in histone H4 acetylation levels in cells treated with NU9056.

• Cell Culture and Treatment: Plate cells at a suitable density and treat with varying concentrations of NU9056 for a predetermined time. Include a vehicle-treated control.

• Histone Extraction:

  • Lyse cells in a buffer containing a histone deacetylase (HDAC) inhibitor (e.g., Trichostatin A or sodium butyrate) to preserve the acetylation state.

  • Isolate nuclei by centrifugation.

  • Extract histones from the nuclear pellet using an acid extraction method (e.g., with 0.2 N HCl).

• Protein Quantification: Determine the protein concentration of the histone extracts using a standard protein assay (e.g., Bradford or BCA assay).

• SDS-PAGE and Electrotransfer:

  • Separate equal amounts of histone proteins on a 15% SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for acetylated histone H4 (e.g., anti-acetyl-H4K16) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Quantification:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Capture the image using a chemiluminescence imaging system.

  • Quantify the band intensities using densitometry software. Normalize the acetyl-H4 signal to a loading control (e.g., total histone H4 or β-actin).[6]

In Vitro Histone Acetyltransferase (HAT) Assay

This assay directly measures the enzymatic activity of KAT5 and its inhibition by NU9056.

• Reaction Setup:

  • In a reaction tube, combine recombinant KAT5 enzyme, a histone H4 substrate (peptide or full-length protein), and acetyl-CoA.

  • For the inhibition assay, pre-incubate the enzyme with varying concentrations of NU9056 before adding the substrates.

• Reaction Incubation: Incubate the reaction mixture at 30°C for a specified time (e.g., 30-60 minutes).

• Detection of Acetylation: The level of histone H4 acetylation can be measured using several methods:

  • Radiolabeling: Use [³H]-acetyl-CoA and measure the incorporation of radioactivity into the histone substrate.

  • ELISA-based: Use an antibody specific for the acetylated histone H4 to detect the product.

  • Fluorescence-based: Use a fluorescently labeled substrate or a coupled enzymatic reaction that produces a fluorescent signal.

• Data Analysis: Calculate the percentage of KAT5 activity inhibition at each concentration of NU9056 to determine the IC50 value.

Chromatin Immunoprecipitation (ChIP)

ChIP allows for the analysis of histone H4 acetylation at specific genomic loci in response to NU9056 treatment.

• Cell Cross-linking and Lysis:

  • Treat cells with NU9056 or a vehicle control.

  • Cross-link proteins to DNA using formaldehyde.

  • Lyse the cells to release the chromatin.

• Chromatin Shearing: Shear the chromatin into smaller fragments (typically 200-1000 bp) using sonication or enzymatic digestion.

• Immunoprecipitation:

  • Incubate the sheared chromatin with an antibody specific for acetylated histone H4 (e.g., anti-acetyl-H4K16).

  • Use protein A/G beads to pull down the antibody-chromatin complexes.

• Washing and Elution: Wash the beads to remove non-specific binding and then elute the chromatin from the antibody-bead complex.

• Reverse Cross-linking and DNA Purification: Reverse the formaldehyde cross-links and purify the immunoprecipitated DNA.

• Quantitative PCR (qPCR):

  • Perform qPCR using primers specific for the promoter or other regulatory regions of target genes.

  • Quantify the amount of immunoprecipitated DNA to determine the level of histone H4 acetylation at those specific sites.

Visualizing the Pathways and Processes

The following diagrams illustrate the signaling pathway affected by NU9056 and a typical experimental workflow for its validation.

Caption: Signaling pathway of histone H4 acetylation by KAT5 and its inhibition by NU9056.

Caption: Experimental workflow for validating the effect of NU9056 on histone H4 acetylation.

References

• 1. benchchem.com [benchchem.com]
• 2. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 3. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TIP60 enhances cisplatin resistance via regulating ΔNp63α acetylation in SCC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Methods for the analysis of histone H3 and H4 acetylation in blood - PMC [pmc.ncbi.nlm.nih.gov]

NU9056: A Comparative Analysis of its Selectivity for Tip60 Over Other Histone Acetyltransferases

For researchers, scientists, and drug development professionals, understanding the selectivity profile of a small molecule inhibitor is paramount. This guide provides a detailed comparison of NU9056's inhibitory activity against the histone acetyltransferase (HAT) Tip60 (KAT5) versus other HATs, specifically PCAF and GCN5. The information presented is supported by experimental data to aid in the evaluation of NU9056 as a specific tool for research and potential therapeutic development.

Selectivity Profile of NU9056

NU9056 has been identified as a potent and selective inhibitor of the Tip60 (KAT5) histone acetyltransferase.[1] Experimental data demonstrates that NU9056 exhibits significantly greater potency against Tip60 compared to other HATs, including p300, PCAF, and GCN5.

A key study characterizing NU9056 reported an IC50 value of 2 µM for Tip60.[2][3][4][5] In contrast, the IC50 values for PCAF and GCN5 were found to be greater than 100 µM, indicating a high degree of selectivity.[6] This translates to a selectivity of 16.5-fold for Tip60 over PCAF and over 50-fold for Tip60 over GCN5.[6] While some reports have mentioned an IC50 of 2 nM for Tip60, the primary research article clearly establishes the value at 2 µM.[2][7]

The selective inhibition of Tip60 by NU9056 has been shown to induce apoptosis in prostate cancer cells and decrease the levels of acetylated histones H3 and H4, which are known targets of Tip60-mediated acetylation.[1]

Data Summary

The following table summarizes the quantitative data on the inhibitory activity of NU9056 against Tip60, PCAF, and GCN5.

Histone Acetyltransferase (HAT)	IC50 (µM)	Selectivity vs. Tip60
Tip60 (KAT5)	2[2][3][4][5]	-
PCAF	>100[6]	16.5-fold[6]
GCN5	>100[6]	>50-fold[6]

Experimental Protocols

The selectivity of NU9056 was determined using an in vitro histone acetyltransferase (HAT) assay. The general principles and a typical protocol for such an assay are outlined below.

In Vitro Histone Acetyltransferase (HAT) Assay (Radiometric)

This assay measures the transfer of a radiolabeled acetyl group from acetyl-Coenzyme A (acetyl-CoA) to a histone substrate.

Materials:

• Recombinant HAT enzymes (Tip60, PCAF, GCN5)

• Histone H3 or H4 peptide substrate

• [3H]-acetyl-CoA (radiolabeled acetyl coenzyme A)

• NU9056 inhibitor (or other test compounds)

• Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 10% glycerol, 1 mM DTT, 1 mM PMSF)

• Scintillation fluid

• Filter paper (e.g., P81 phosphocellulose paper)

• Phosphoric acid wash buffer

• Microplate

• Scintillation counter

Procedure:

• Reaction Setup: In a microplate, combine the assay buffer, recombinant HAT enzyme, and varying concentrations of NU9056.

• Substrate Addition: Add the histone peptide substrate to the wells.

• Initiation of Reaction: Start the enzymatic reaction by adding [3H]-acetyl-CoA.

• Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 30-60 minutes).

• Stopping the Reaction: Spot the reaction mixture onto the filter paper to stop the reaction.

• Washing: Wash the filter paper multiple times with phosphoric acid wash buffer to remove unincorporated [3H]-acetyl-CoA.

• Scintillation Counting: Place the washed filter paper in scintillation fluid and measure the radioactivity using a scintillation counter. The amount of radioactivity is proportional to the HAT activity.

• Data Analysis: Plot the HAT activity against the concentration of NU9056 to determine the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme activity by 50%.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the selectivity profile of a HAT inhibitor like NU9056.

Caption: Workflow for determining HAT inhibitor selectivity.

Signaling Pathway Context

Histone acetyltransferases play a crucial role in the regulation of gene expression by modifying chromatin structure. The diagram below illustrates the basic principle of histone acetylation and its impact on transcription.

Caption: Histone acetylation signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 4. journals.plos.org [journals.plos.org]
• 5. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cancer-research-network.com [cancer-research-network.com]

Unveiling the Anti-Cancer Potential of NU9056: A Comparative Guide for Researchers

A Comprehensive Analysis of the Tip60/KAT5 Inhibitor, NU9056, and its Differential Effects Across Various Cancer Cell Lines.

This guide provides a detailed comparison of the anti-cancer effects of NU9056, a potent and selective inhibitor of the lysine acetyltransferase Tip60 (KAT5), across different cancer cell lines. It is designed to offer researchers, scientists, and drug development professionals a comprehensive resource, including quantitative data, detailed experimental protocols, and visual representations of the underlying molecular pathways.

Comparative Efficacy of NU9056 Across Cancer Cell Lines

NU9056 has demonstrated significant anti-proliferative and pro-apoptotic effects in a range of cancer cell lines, with varying degrees of potency. The following tables summarize the key quantitative data on its efficacy.

Table 1: In Vitro Inhibitory Activity of NU9056 Against Tip60 and Other HATs

Enzyme	IC50 (µM)	Selectivity vs. Tip60	Reference
Tip60 (KAT5)	2	-	[1][2]
p300	>58	>29-fold	[1]
PCAF	33	16.5-fold	[1]
GCN5	>100	>50-fold	[1]

Table 2: Anti-Proliferative Activity (GI50) of NU9056 in Various Cancer Cell Lines

Cancer Type	Cell Line	GI50 (µM)	Notes	Reference
Prostate Cancer	LNCaP	24 ± 2	Androgen-sensitive	[1]
LNCaP-AI	16 ± 1	Androgen-independent subline of LNCaP	[1]
LNCaP-CdxR	12 ± 2.5	Bicalutamide-resistant	[1]
CWR22rv1	7.5 ± 0.2	Androgen-sensitive, expresses AR	[1]
PC3	27 ± 2	Androgen-independent, AR-null, p53-null	[3]
Anaplastic Thyroid Carcinoma	8505C	Concentration-dependent inhibition (2.5-40 µM)	Specific GI50 not provided
CAL-62	Concentration-dependent inhibition (2.5-40 µM)	Specific GI50 not provided
Squamous Cell Carcinoma	A431 Pt	Dose-dependent decrease in proliferation (75-100 µM)	Cisplatin-resistant	[4]
Breast Cancer	MCF-7	Investigated, but specific GI50 not provided	Estrogen receptor-positive
MDA-MB-231	Investigated, but specific GI50 not provided	Triple-negative

Comparison with Other Anti-Cancer Agents

NU9056 has been shown to be a more specific inhibitor of Tip60 compared to other histone acetyltransferase (HAT) inhibitors like anacardic acid, garcinol, and curcumin, which target a broader range of HATs.[5] In studies on squamous cell carcinoma, the pharmacological inhibition of Tip60 by NU9056, as well as another Tip60 inhibitor TH1834, sensitized cisplatin-resistant cells to cisplatin, suggesting a potential synergistic effect.[4] This indicates that targeting the TIP60/ΔNp63α axis could be a promising strategy to overcome cisplatin resistance.[4]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Viability Assessment: Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric method used to determine cell density, based on the measurement of cellular protein content.

• Cell Seeding: Plate cells in 96-well plates at an appropriate density and allow them to attach overnight.

• Drug Treatment: Treat the cells with various concentrations of NU9056 or other compounds for the desired duration (e.g., 72 hours).

• Fixation: Discard the culture medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plates five times with slow-running tap water to remove the TCA.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Destaining: Wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.

• Solubilization: Air-dry the plates and add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to dissolve the protein-bound dye.

• Measurement: Read the absorbance at 510 nm using a microplate reader. The GI50 value, the concentration that inhibits cell growth by 50%, can then be calculated.

Apoptosis Analysis: Flow Cytometry with Annexin V and Propidium Iodide (PI) Staining

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with NU9056 for the indicated time.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and combine with the supernatant.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Protein Expression Analysis: Western Blotting

Western blotting is used to detect specific proteins in a cell lysate.

• Cell Lysis: Lyse the treated and untreated cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

Signaling Pathways and Mechanisms of Action

NU9056 exerts its anti-cancer effects by inhibiting the acetyltransferase activity of Tip60, which plays a crucial role in various cellular processes, including DNA damage repair, cell cycle control, and apoptosis.

NU9056-Induced Apoptosis Pathway

NU9056 treatment has been shown to induce apoptosis in prostate cancer cells through the activation of the intrinsic caspase cascade.[1]

References

• 1. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. TIP60 enhances cisplatin resistance via regulating ΔNp63α acetylation in SCC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]

A Comparative Analysis of NU9056 and Other DNA Damage Response Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The DNA Damage Response (DDR) is a complex network of signaling pathways essential for maintaining genomic integrity. Defects in these pathways are a hallmark of cancer, creating vulnerabilities that can be exploited for therapeutic intervention. This guide provides a comparative analysis of NU9056, a specific inhibitor of the histone acetyltransferase Tip60 (KAT5), with other key classes of DDR inhibitors. The comparison focuses on their mechanisms of action, target specificity, and reported efficacy, supported by experimental data and detailed laboratory protocols.

Introduction to NU9056 and the DNA Damage Response

NU9056 is a potent and selective small molecule inhibitor of the lysine acetyltransferase Tip60 (KAT5). Tip60 is a crucial player in the DDR, particularly in the response to DNA double-strand breaks (DSBs). It directly acetylates and activates the ATM kinase, a central regulator of the DSB repair pathway.[1][2] By inhibiting Tip60, NU9056 disrupts this activation cascade, leading to impaired DNA repair and subsequent cancer cell death.[3][4][5] This unique mechanism of action positions NU9056 as a promising therapeutic agent, distinct from other DDR inhibitors that target different nodes in the response pathway.

The DDR can be broadly categorized into several key signaling axes, each orchestrated by a primary kinase:

• ATM (Ataxia-Telangiectasia Mutated) and DNA-PK (DNA-dependent Protein Kinase): Key initiators of the response to DNA double-strand breaks (DSBs).

• ATR (Ataxia-Telangiectasia and Rad3-related): Primarily activated by single-strand DNA (ssDNA) and replication stress.

• Checkpoint Kinases (CHK1 and CHK2): Downstream effectors of ATR and ATM, respectively, that regulate cell cycle progression.

• WEE1 Kinase: A critical regulator of the G2/M cell cycle checkpoint.

• Poly(ADP-ribose) Polymerase (PARP): Essential for the repair of single-strand breaks (SSBs).

This guide will compare NU9056 to inhibitors targeting these key DDR proteins.

Comparative Analysis of DDR Inhibitors

The following sections provide a detailed comparison of NU9056 with other major classes of DDR inhibitors. A summary of their key characteristics is presented in the tables below.

Table 1: Mechanism of Action and Cellular Effects of DDR Inhibitors

Inhibitor Class	Primary Target	Key Mechanism of Action	Downstream Cellular Effects
Tip60 Inhibitor (NU9056)	Tip60 (KAT5)	Inhibits histone acetyltransferase activity, preventing ATM activation and histone acetylation required for DNA repair.[1][2][3]	Inhibition of ATM phosphorylation, impaired DSB repair, induction of apoptosis, G2/M phase arrest.[3][6]
PARP Inhibitors (e.g., Olaparib)	PARP1/2	Traps PARP at sites of single-strand DNA breaks, leading to the formation of toxic double-strand breaks during replication.[7][8][9][10][11]	Synthetic lethality in cells with homologous recombination deficiency (e.g., BRCA1/2 mutations), cell cycle arrest, apoptosis.
ATM Inhibitors (e.g., AZD0156)	ATM	Directly inhibits the kinase activity of ATM, preventing the phosphorylation of downstream targets involved in cell cycle control and DNA repair.[12][13][14][15]	Abrogation of the G1/S and G2/M checkpoints, radiosensitization, chemosensitization.
ATR Inhibitors (e.g., Berzosertib)	ATR	Inhibits the kinase activity of ATR, disrupting the response to replication stress and single-strand DNA breaks.[16][17][18][19]	Cell cycle checkpoint abrogation, induction of mitotic catastrophe, particularly in p53-deficient cells.
DNA-PK Inhibitors (e.g., NU7441)	DNA-PKcs	Blocks the kinase activity of the catalytic subunit of DNA-PK, a key enzyme in the non-homologous end joining (NHEJ) pathway of DSB repair.	Inhibition of NHEJ, radiosensitization, chemosensitization.
CHK1/CHK2 Inhibitors (e.g., Prexasertib)	CHK1, CHK2	Inhibit the kinase activity of CHK1 and/or CHK2, overriding cell cycle checkpoints and forcing cells with DNA damage to enter mitosis.[20][21][22][23]	Abrogation of G2/M checkpoint, premature mitotic entry, apoptosis.
WEE1 Inhibitors (e.g., Adavosertib)	WEE1	Inhibits the tyrosine kinase activity of WEE1, leading to premature activation of CDK1 and mitotic entry, regardless of DNA damage.[24][25][26][27][28]	Mitotic catastrophe, particularly in p53-deficient tumors.

Table 2: Comparative Efficacy of DDR Inhibitors (Reported IC50 Values)

Inhibitor	Target	Cancer Cell Line(s)	Reported IC50
NU9056	Tip60 (KAT5)	Prostate Cancer Cell Lines	8-27 µM (GI50)[3][29]
Olaparib	PARP	Various	~1-10 µM (in sensitive lines)
AZD0156	ATM	Various	<1 nM[30]
Berzosertib (VX-970)	ATR	Various	~10-50 nM
NU7441	DNA-PK	Various	~0.1-1 µM
Prexasertib	CHK1/CHK2	Ovarian Cancer, ALL	1-10 nM[4][31][32][33][34]
Adavosertib (AZD1775)	WEE1	Various	~5-50 nM

Note: IC50 values can vary significantly depending on the cell line, assay conditions, and duration of treatment. This table provides a general range for comparative purposes.

Signaling Pathways and Experimental Workflows

Visualizing the complex interactions within the DDR and the workflows for their study is crucial for a deeper understanding.

Figure 1: Simplified DDR signaling pathway showing targets of various inhibitors.

Figure 2: General experimental workflow for evaluating DDR inhibitors.

Detailed Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of DDR inhibitors on cancer cell proliferation and viability.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well plates

• DDR inhibitors (e.g., NU9056)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[35][36]

• Solubilization solution (e.g., 4 mM HCl, 0.1% NP40 in isopropanol, or DMSO)[35]

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of the DDR inhibitor(s) for the desired duration (e.g., 24, 48, 72 hours). Include a vehicle-only control.

• MTT Addition: After the treatment period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[35][36]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 570 nm or 590 nm using a microplate reader.[35]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 or GI50 values.

Western Blotting for DDR Protein Expression and Phosphorylation

This protocol is used to analyze changes in the expression and phosphorylation status of key DDR proteins following inhibitor treatment.

Materials:

• Treated and untreated cell lysates

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-ATM, anti-γH2AX, anti-cleaved PARP)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Protein Extraction and Quantification: Lyse cells and quantify the protein concentration.

• SDS-PAGE: Denature protein samples and separate them by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities to determine relative protein expression or phosphorylation levels.

Immunofluorescence for γH2AX Foci Formation

This protocol visualizes and quantifies DNA double-strand breaks by staining for γH2AX, a phosphorylated form of histone H2AX that accumulates at DSB sites.

Materials:

• Cells grown on coverslips

• Fixative (e.g., 4% paraformaldehyde)

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 5% BSA in PBS)

• Primary antibody (anti-γH2AX)

• Fluorescently labeled secondary antibody

• DAPI (for nuclear counterstaining)

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment: Grow cells on coverslips and treat with DDR inhibitors as required.

• Fixation and Permeabilization: Fix the cells with paraformaldehyde and then permeabilize them with Triton X-100.

• Blocking: Block non-specific antibody binding sites.

• Antibody Incubation: Incubate with the primary anti-γH2AX antibody, followed by the fluorescently labeled secondary antibody.

• Counterstaining and Mounting: Stain the nuclei with DAPI and mount the coverslips on microscope slides with antifade medium.

• Imaging and Analysis: Acquire images using a fluorescence microscope and quantify the number of γH2AX foci per nucleus using image analysis software.

In Vitro Histone Acetyltransferase (HAT) Assay

This assay directly measures the enzymatic activity of a HAT, such as Tip60, and its inhibition by compounds like NU9056.

Materials:

• Recombinant HAT enzyme (e.g., Tip60)

• Histone substrate (e.g., histone H3 or H4 peptide)

• Acetyl-CoA (cofactor)

• Radioactively labeled Acetyl-CoA ([³H]-Acetyl-CoA) or a fluorescent detection system

• Reaction buffer

• Inhibitor compound (e.g., NU9056)

• Scintillation counter or fluorescence plate reader

Procedure:

• Reaction Setup: In a microplate, combine the reaction buffer, recombinant HAT enzyme, and varying concentrations of the inhibitor.

• Initiate Reaction: Add the histone substrate and Acetyl-CoA (containing a tracer of [³H]-Acetyl-CoA) to start the reaction.

• Incubation: Incubate the reaction at 30°C for a defined period.

• Stop Reaction: Stop the reaction (e.g., by adding acid).

• Detection:

  • Radiometric: Spot the reaction mixture onto a filter paper, wash away unincorporated [³H]-Acetyl-CoA, and measure the incorporated radioactivity using a scintillation counter.

  • Fluorometric: Use a coupled enzyme system to detect the production of CoA, the byproduct of the acetyl-transfer reaction, which generates a fluorescent signal.

• Data Analysis: Calculate the percentage of HAT activity inhibition at each inhibitor concentration and determine the IC50 value.

Conclusion

NU9056 represents a distinct class of DDR inhibitors by targeting the histone acetyltransferase Tip60, a key upstream activator of the ATM-mediated DNA damage response. This mechanism contrasts with other DDR inhibitors that target downstream kinases or enzymes involved in different repair pathways. While direct comparative studies are limited, the available data suggest that NU9056 is a potent and selective inhibitor that effectively induces apoptosis in cancer cells.

The choice of a particular DDR inhibitor for therapeutic development or as a research tool will depend on the specific genetic background of the cancer and the desired therapeutic strategy (e.g., monotherapy in synthetically lethal contexts or combination with DNA damaging agents). The experimental protocols provided in this guide offer a framework for the preclinical evaluation and comparison of NU9056 and other DDR inhibitors, enabling researchers to make informed decisions in the advancement of novel cancer therapies.

References

• 1. Tip60 in DNA damage response and growth control: many tricks in one HAT - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The Acetyltransferase KAT5 Inhibitor NU 9056 Promotes Apoptosis and Inhibits JAK2/STAT3 Pathway in Extranodal NK/T Cell Lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. drugtargetreview.com [drugtargetreview.com]
• 10. Mechanism of PARP inhibitor resistance and potential overcoming strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. What are PARP inhibitors and how do they work? [synapse.patsnap.com]
• 12. What are ATM inhibitors and how do they work? [synapse.patsnap.com]
• 13. scbt.com [scbt.com]
• 14. The Development of ATM Inhibitors in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. JCI - Radiation and ATM inhibition: the heart of the matter [jci.org]
• 16. What are ATR inhibitors and how do they work? [synapse.patsnap.com]
• 17. What are ATR inhibitors and how do you quickly get the latest development progress? [synapse.patsnap.com]
• 18. Ataxia telangiectasia and Rad3 related - Wikipedia [en.wikipedia.org]
• 19. Emerging strategies for cancer therapy by ATR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. What are Chk inhibitors and how do they work? [synapse.patsnap.com]
• 21. researchgate.net [researchgate.net]
• 22. Mechanism of radiosensitization by the Chk1/2 inhibitor AZD7762 involves abrogation of the G2 checkpoint and inhibition of homologous recombinational DNA repair - PMC [pmc.ncbi.nlm.nih.gov]
• 23. What are Chk2 inhibitors and how do they work? [synapse.patsnap.com]
• 24. What are WEE1 inhibitors and how do they work? [synapse.patsnap.com]
• 25. What WEE1 inhibitors are in clinical trials currently? [synapse.patsnap.com]
• 26. researchgate.net [researchgate.net]
• 27. Wee1 kinase as a target for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 28. WEE1 Inhibitor: Clinical Development - PMC [pmc.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. researchgate.net [researchgate.net]
• 31. The CHK1 Inhibitor Prexasertib Exhibits Monotherapy Activity in High-Grade Serous Ovarian Cancer Models and Sensitizes to PARP Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 32. Preclinical efficacy of prexasertib in acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 33. researchgate.net [researchgate.net]
• 34. Prexasertib, a Chk1/Chk2 inhibitor, increases the effectiveness of conventional therapy in B-/T- cell progenitor acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 35. MTT assay protocol | Abcam [abcam.com]
• 36. broadpharm.com [broadpharm.com]

In Vivo Therapeutic Potential of NU9056: A Comparative Analysis with Alternative KAT5 Inhibitors

A detailed examination of the preclinical efficacy of NU9056, a potent and selective inhibitor of lysine acetyltransferase 5 (KAT5/Tip60), reveals its significant therapeutic potential in oncology. This guide provides a comparative analysis of NU9056 with other KAT5 inhibitors, MG149 and TH1834, focusing on their in vivo validation, experimental protocols, and underlying mechanisms of action.

NU9056 has demonstrated notable anti-tumor activity in preclinical models of anaplastic thyroid carcinoma (ATC), a highly aggressive form of cancer. Its mechanism of action involves the inhibition of KAT5, a histone acetyltransferase crucial for various cellular processes, including DNA repair and gene transcription. By inhibiting KAT5, NU9056 disrupts key signaling pathways that promote cancer cell survival and proliferation.

Comparative In Vivo Efficacy of KAT5 Inhibitors

The therapeutic potential of NU9056 has been substantiated in xenograft models of anaplastic thyroid carcinoma. When administered to mice bearing ATC tumors, NU9056 led to a significant reduction in tumor growth. This effect is attributed to its ability to shorten the half-life of c-Myc, a potent oncogene, and subsequently downregulate the expression of microRNA-202 (miR-202), which is involved in cancer progression.[1][2]

Alternative KAT5 inhibitors, such as MG149 and TH1834, have also shown promise in preclinical cancer models. MG149 has been shown to inhibit tumor growth and lung metastasis in anaplastic thyroid cancer xenografts, similarly by suppressing KAT5-mediated c-Myc acetylation.[1] TH1834 has demonstrated efficacy in reducing breast cancer progression in xenograft models.[2][3] While direct comparative studies with NU9056 are limited, the available data suggests that these inhibitors share a common mechanism of targeting KAT5, but their efficacy may vary depending on the cancer type and specific tumor microenvironment.

Inhibitor	Cancer Model	Animal Model	Key Efficacy Findings
NU9056	Anaplastic Thyroid Carcinoma (ATC)	BALB/c nude mice	Significantly slower tumor growth; Reduced tumor weight
MG149	Anaplastic Thyroid Carcinoma (ATC)	Not specified in abstract	Inhibited tumor growth and lung metastasis
TH1834	Breast Cancer	Not specified in abstract	Slowed xenograft growth
TH1834	Lung Cancer (A549 cells)	Nude mice	Statistically significant reduction in tumor volume

Experimental Protocols for In Vivo Validation

Detailed methodologies are crucial for the reproducibility and validation of preclinical findings. The following protocols outline the in vivo experiments conducted for NU9056 and TH1834.

NU9056 in Anaplastic Thyroid Carcinoma Xenograft Model

• Cell Line: CAL-62 (human anaplastic thyroid carcinoma)

• Animal Model: Male BALB/c nude mice (4-6 weeks old)

• Tumor Implantation: 5 x 10^6 CAL-62 cells were subcutaneously injected into the right flank of each mouse.

• Treatment Group: Intraperitoneal injection of NU9056 at a dose of 200 µ g/100 g body weight.

• Control Group: Intraperitoneal injection of vehicle control.

• Treatment Schedule: Injections were administered every 2 days for a total of 21 days.

• Efficacy Evaluation: Tumor growth was monitored, and tumor weights were measured at the end of the study.[1]

TH1834 in Lung Cancer Xenograft Model

• Cell Line: A549 (human lung carcinoma)

• Animal Model: Nude mice

• Tumor Implantation: A549 cells were implanted to form xenograft tumors.

• Treatment Group: Intraperitoneal injection of TH1834 at a dose of 10 mg/kg body weight.

• Control Group: Intraperitoneal injection of vehicle control.

• Treatment Schedule: Injections were administered once daily, five times a week, for 21 days.

• Efficacy Evaluation: Changes in tumor volume were monitored throughout the study.

Signaling Pathways and Experimental Workflow

The therapeutic effects of NU9056 are mediated through its impact on specific signaling pathways. The diagrams below illustrate the mechanism of action of NU9056 and the general workflow for in vivo validation studies.

NU9056 Signaling Pathway

Experimental Workflow for In Vivo Validation

References

• 1. MG149 suppresses anaplastic thyroid cancer progression by inhibition of lysine acetyltransferase KAT5-mediated c-Myc acetylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. TIP60 Inhibitor TH1834 Reduces Breast Cancer Progression in Xenografts in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Role of Tip60 Inhibition: A Comparative Guide on NU9056 and siRNA-Mediated Knockdown

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of two key methods for studying the function of the histone acetyltransferase Tip60 (KAT5): chemical inhibition using NU9056 and genetic knockdown via small interfering RNA (siRNA). This analysis is supported by experimental data and detailed protocols to aid in the design and interpretation of studies targeting Tip60.

Tip60 is a crucial enzyme involved in a multitude of cellular processes, including transcriptional regulation, DNA damage repair, and apoptosis.[1][2][3] Its dysregulation has been implicated in various diseases, particularly cancer, making it an attractive therapeutic target.[1][2][4] This guide explores the effects of both the selective chemical inhibitor NU9056 and siRNA-mediated silencing of Tip60, providing a framework for understanding their comparative efficacy and mechanistic insights.

Performance Comparison: NU9056 vs. Tip60 siRNA

The following tables summarize the quantitative data from studies utilizing NU9056 and Tip60 siRNA to probe Tip60 function. These data highlight the impact of Tip60 inhibition on cell viability, apoptosis, and downstream signaling pathways.

Parameter	NU9056	Reference
IC50 (in vitro HAT assay)	2 µM	[1][2]
Cellular Proliferation (GI50)	8-27 µM in prostate cancer cell lines	[1][2]
Selectivity	>16-fold selective for Tip60 over PCAF, p300, and GCN5	[5]

Cellular Effect	NU9056 Treatment	Tip60 siRNA Knockdown	Reference
Apoptosis	Induces apoptosis via activation of caspase 3 and caspase 9.[1][2]	Induces apoptosis and suppresses tumor cell proliferation, invasion, and migration.[6]	[1][2][6]
Cell Cycle	Induces G2/M phase arrest in extranodal NK/T cell lymphoma cells.[7]	Can lead to G1 and G2/M phase arrest in response to radiation.[8]	[7][8]
Protein Expression	Decreases androgen receptor, prostate-specific antigen (PSA), p53, and p21 protein levels.[1][2][5]	Reduces PSA expression.[9] Downregulates MDM2 and BCL2, and upregulates p21 and cleaved-caspase 3.[6]	[1][2][5][6][9]
Histone Acetylation	Decreases levels of acetylated histone H4K16, H3K14, and H4K8.[5]	Reduces acetylation of histone H2A.[10]	[5][10]
DNA Damage Response	Inhibits ATM phosphorylation and Tip60 stabilization in response to ionizing radiation.[1][2]	Results in lower levels of ATM phosphorylation.[8]	[1][2][8]

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and aid in experimental design.

siRNA Transfection Protocol

This protocol outlines the general steps for transiently knocking down Tip60 expression using siRNA.

Materials:

• siRNA targeting Tip60 (and a non-silencing control siRNA)

• Transfection reagent (e.g., Lipofectamine™ RNAiMAX)

• Opti-MEM™ I Reduced Serum Medium

• Appropriate cell culture plates and complete growth medium

• Cells to be transfected

Procedure:

• Cell Seeding: The day before transfection, seed cells in the desired culture vessel to ensure they are 30-50% confluent at the time of transfection.[11]

• siRNA Preparation: Dilute the Tip60 siRNA and control siRNA in Opti-MEM™ I Reduced Serum Medium.[11]

• Transfection Reagent Preparation: In a separate tube, dilute the transfection reagent in Opti-MEM™ I Reduced Serum Medium.[11]

• Complex Formation: Combine the diluted siRNA and diluted transfection reagent, mix gently, and incubate at room temperature for 5-10 minutes to allow for the formation of siRNA-lipid complexes.[11]

• Transfection: Add the complexes to the cells.

• Incubation: Incubate the cells for 24-72 hours before proceeding with downstream analysis.[11] The optimal time should be determined empirically.

• Validation of Knockdown: Assess the knockdown efficiency at the mRNA level (qRT-PCR) or protein level (Western blotting).[9][12]

Western Blotting Protocol

This protocol is for analyzing protein expression levels following NU9056 treatment or siRNA transfection.

Materials:

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Tip60, anti-p53, anti-cleaved caspase 3, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Lysis: Wash cells with cold PBS and then lyse them on ice with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature protein samples by boiling in Laemmli buffer and load equal amounts of protein onto an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and detect the protein bands using a chemiluminescent substrate and an imaging system.

Visualizing the Mechanisms of Action

The following diagrams, generated using Graphviz, illustrate the key signaling pathways affected by Tip60 inhibition and the experimental workflow for comparing NU9056 and siRNA.

Caption: Signaling pathways affected by Tip60 inhibition.

Caption: Experimental workflow for comparing NU9056 and Tip60 siRNA.

Discussion and Conclusion

Both NU9056 and Tip60 siRNA have proven to be valuable tools for elucidating the cellular functions of Tip60. NU9056, as a small molecule inhibitor, offers the advantage of temporal control over Tip60 activity.[1][2] Its effects are reversible, which can be advantageous for studying dynamic cellular processes. However, potential off-target effects, although shown to be minimal for NU9056 against other histone acetyltransferases, should always be considered.[5]

On the other hand, siRNA-mediated knockdown provides a highly specific method for reducing Tip60 protein levels.[9][12] This genetic approach is crucial for validating the on-target effects of chemical inhibitors like NU9056. However, the knockdown effect is transient and its efficiency can vary between cell types. Incomplete knockdown can also lead to ambiguous results.

References

• 1. researchgate.net [researchgate.net]
• 2. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tip60: Connecting chromatin to DNA damage signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Tip60-siRNA regulates ABCE1 acetylation to suppress lung cancer growth via activation of the apoptotic signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benthamdirect.com [benthamdirect.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 10. researchgate.net [researchgate.net]
• 11. genscript.com [genscript.com]
• 12. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of NU9056 and Vorinostat in Prostate Cancer Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two epigenetic modifiers, NU9056 and Vorinostat, in the context of prostate cancer. By examining their mechanisms of action, efficacy in preclinical models, and the signaling pathways they modulate, this document aims to inform research and development decisions in the pursuit of novel prostate cancer therapies.

At a Glance: NU9056 vs. Vorinostat

Feature	NU9056	Vorinostat (SAHA)
Target	Selective inhibitor of Tip60 (KAT5) histone acetyltransferase (HAT)[1][2][3][4]	Broad inhibitor of Class I and II histone deacetylases (HDACs)[5][6]
Mechanism	Prevents the acetylation of histones and non-histone proteins by Tip60, leading to altered gene expression and cellular processes.[1][3][7][8]	Increases histone and non-histone protein acetylation by inhibiting HDACs, leading to changes in chromatin structure and gene transcription.[5][6]
Prostate Cancer Relevance	Tip60 is overexpressed in aggressive prostate cancer and acts as a co-activator for the androgen receptor (AR).[1][3][8]	HDACs are often dysregulated in prostate cancer, and their inhibition can suppress tumor growth and induce apoptosis.

Performance Data in Prostate Cancer Cell Lines

The following tables summarize the effects of NU9056 and Vorinostat on prostate cancer cell lines based on available preclinical data.

Table 1: Efficacy of NU9056 in Prostate Cancer Cell Lines

Cell Line	Assay	Endpoint	Result	Reference
LNCaP	Proliferation	GI50	8-27 µM	[1][3][8]
LNCaP	Apoptosis	Caspase 3/9 activation	Time and concentration-dependent increase	[1][3][8]
LNCaP	Protein Expression	AR, PSA, p53, p21	Decreased levels	[1][2][3][8]
LNCaP	Histone Acetylation	H4K16, H3K14, H4K8	Decreased levels	[2]
PC3	Proliferation	GI50	8-27 µM	[1][8]

Table 2: Efficacy of Vorinostat in Prostate Cancer Cell Lines

Cell Line	Assay	Endpoint	Result	Reference
LNCaP, PC-3, TSU-Pr1	Growth Inhibition	-	Suppression at micromolar concentrations	[9]
LNCaP	Apoptosis	Caspase-dependent	Induced at ≥5 µmol/L	[10]
LNCaP	Protein Expression	Androgen Receptor (AR)	Decreased mRNA and protein levels	[10]
PC-3, DU-145	Growth Inhibition	-	Demonstrated	[9]

Signaling Pathways

NU9056: Targeting the Tip60 Signaling Pathway

NU9056 selectively inhibits the histone acetyltransferase Tip60 (KAT5). In prostate cancer, Tip60 plays a crucial role in co-activating the androgen receptor (AR), a key driver of tumor growth.[1][3][8] By inhibiting Tip60, NU9056 disrupts AR-mediated transcription, leading to a downstream reduction in prostate-specific antigen (PSA) levels. Furthermore, Tip60 is involved in the DNA damage response. Pre-treatment with NU9056 has been shown to inhibit the phosphorylation of ATM and the stabilization of Tip60 in response to ionizing radiation.[1][3][7][8] The inhibition of Tip60 by NU9056 ultimately leads to the induction of apoptosis through the activation of caspases 3 and 9.[1][3][8]

NU9056 mechanism of action.

Vorinostat: Broad HDAC Inhibition

Vorinostat is a broad-spectrum inhibitor of class I and II histone deacetylases (HDACs).[5][6] HDACs remove acetyl groups from histones and other proteins, leading to a more condensed chromatin structure and transcriptional repression. By inhibiting HDACs, Vorinostat leads to the accumulation of acetylated proteins, which in turn alters transcription, mitosis, and protein stability.[9] This results in the inhibition of tumor cell proliferation and survival.[9] In prostate cancer, HDAC inhibition has been shown to decrease proliferation and induce apoptosis.[9] The anti-tumor effects of Vorinostat are mediated through various pathways, including the induction of cell cycle arrest and the modulation of pro- and anti-apoptotic proteins.

Vorinostat mechanism of action.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and validation of the cited findings.

Cell Proliferation Assay (Sulforhodamine B Assay)

• Cell Seeding: Plate prostate cancer cells (e.g., LNCaP, PC3) in 96-well plates at an appropriate density and allow them to attach overnight.

• Drug Treatment: Treat the cells with a range of concentrations of NU9056 or Vorinostat for the desired duration (e.g., 72 hours).

• Fixation: After incubation, fix the cells with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

• Staining: Wash the plates with water and stain with 0.4% sulforhodamine B (SRB) in 1% acetic acid for 30 minutes at room temperature.

• Destaining and Solubilization: Wash the plates with 1% acetic acid to remove unbound dye and air dry. Solubilize the bound dye with 10 mM Tris base solution.

• Measurement: Measure the absorbance at 510 nm using a microplate reader. The GI50 (concentration causing 50% growth inhibition) can be calculated from the dose-response curve.

Apoptosis Assay (Flow Cytometry for Caspase Activity)

• Cell Treatment: Treat prostate cancer cells with NU9056 or Vorinostat at various concentrations and time points.

• Cell Harvesting: Harvest the cells, including any floating cells in the medium.

• Staining: Use a commercially available kit (e.g., BD Pharmingen) to stain for active caspases 3 and 9 according to the manufacturer's protocol. This typically involves fixing and permeabilizing the cells, followed by incubation with a fluorescently labeled antibody or substrate specific for the active form of the caspase.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The percentage of cells positive for active caspases indicates the level of apoptosis.

Western Blotting for Protein Expression

• Cell Lysis: Treat cells with NU9056 or Vorinostat, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST). Incubate the membrane with primary antibodies against the proteins of interest (e.g., AR, PSA, p53, p21, acetylated histones) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

References

• 1. The Role of Histone Deacetylases in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Potential of histone deacetylase inhibitors in the control and regulation of prostate, breast and ovarian cancer [frontiersin.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Tip60 promotes prostate cancer cell proliferation by translocation of androgen receptor into the nucleus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Metabolic Roles of Androgen Receptor and Tip60 in Androgen-Dependent Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Expression of Tip60, an androgen receptor coactivator, and its role in prostate cancer development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Histone Deacetylase (HDAC) Inhibitor, Suberoylanilide Hydroxamic Acid (SAHA), Induces Apoptosis in Prostate Cancer Cell Lines via the Akt/FOXO3a Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of NU9056 and MG149 in the Inhibition of KAT5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two prominent inhibitors of the lysine acetyltransferase KAT5 (also known as Tip60): NU9056 and MG149. The following sections detail their inhibitory profiles, cellular effects, and the experimental methodologies used for their characterization, offering a valuable resource for researchers in oncology, epigenetics, and drug discovery.

Quantitative Comparison of Inhibitor Performance

The inhibitory activities of NU9056 and MG149 against KAT5 and other histone acetyltransferases (HATs) have been characterized in multiple studies. The following tables summarize the key quantitative data. It is important to note that the IC50 values reported for each compound are from different studies and may have been determined under varying experimental conditions.

Inhibitor	Target	IC50	Reference
NU9056	KAT5 (Tip60)	~2 µM	[1][2][3]
MG149	KAT5 (Tip60)	74 µM

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Inhibitor	Off-Target	IC50	Selectivity Notes	Reference
NU9056	p300	60 µM	>30-fold selective for KAT5 over p300
pCAF	36 µM	>18-fold selective for KAT5 over pCAF
GCN5	>100 µM	>50-fold selective for KAT5 over GCN5
MG149	MOF (KAT8)	47 µM	Also inhibits KAT8 with similar potency
pCAF	>200 µM	Weakly active against pCAF
p300	>200 µM	Weakly active against p300

Experimental Protocols

In Vitro Histone Acetyltransferase (HAT) Inhibition Assay (Radiometric)

This protocol outlines a common method for determining the in vitro inhibitory activity of compounds against KAT5.

1. Reagents and Materials:

• Recombinant human KAT5 enzyme

• Histone H4 peptide (substrate)

• [³H]-Acetyl Coenzyme A (radiolabeled acetyl donor)

• Assay buffer (e.g., 50 mM Tris-HCl pH 8.0, 10% glycerol, 0.1 mM EDTA, 1 mM DTT)

• Inhibitor compounds (NU9056, MG149) dissolved in a suitable solvent (e.g., DMSO)

• Phosphocellulose filter paper

• Scintillation cocktail

• Scintillation counter

2. Procedure:

• Prepare a reaction mixture containing assay buffer, recombinant KAT5 enzyme, and the histone H4 peptide substrate.

• Add varying concentrations of the inhibitor (NU9056 or MG149) or vehicle control (DMSO) to the reaction mixture and pre-incubate for a specified time (e.g., 10-15 minutes) at room temperature.

• Initiate the enzymatic reaction by adding [³H]-Acetyl CoA.

• Incubate the reaction at 30°C for a defined period (e.g., 30-60 minutes).

• Stop the reaction by spotting the reaction mixture onto phosphocellulose filter paper.

• Wash the filter paper extensively with a wash buffer (e.g., 50 mM sodium phosphate buffer, pH 7.0) to remove unincorporated [³H]-Acetyl CoA.

• Air-dry the filter paper and place it in a scintillation vial with a scintillation cocktail.

• Measure the incorporated radioactivity using a scintillation counter.

3. Data Analysis:

• The radioactivity counts are proportional to the HAT activity.

• Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Determine the IC50 value by fitting the data to a dose-response curve using non-linear regression analysis.[4][5]

Cellular Proliferation Assay (e.g., Sulforhodamine B Assay)

This assay is used to assess the effect of KAT5 inhibitors on the growth of cancer cell lines.

1. Reagents and Materials:

• Prostate cancer cell line (e.g., LNCaP)

• Complete cell culture medium

• NU9056 and MG149

• Sulforhodamine B (SRB) solution

• Trichloroacetic acid (TCA)

• Tris base solution

2. Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a range of concentrations of NU9056 or MG149 for a specified duration (e.g., 72 hours).

• Fix the cells by adding cold TCA to each well and incubate for 1 hour at 4°C.

• Wash the plates with water and allow them to air dry.

• Stain the cells with SRB solution for 30 minutes at room temperature.

• Wash the plates with 1% acetic acid to remove unbound dye and allow them to air dry.

• Solubilize the bound dye with Tris base solution.

• Measure the absorbance at a specific wavelength (e.g., 510 nm) using a microplate reader.

3. Data Analysis:

• The absorbance is proportional to the cell number.

• Calculate the percentage of growth inhibition for each concentration compared to the vehicle-treated control.

• Determine the GI50 (concentration for 50% growth inhibition) from the dose-response curve.

Signaling Pathways and Experimental Workflows

KAT5 is a crucial regulator of several cellular processes, most notably the DNA damage response and the modulation of oncogenic signaling pathways.

KAT5 in the DNA Damage Response

Upon DNA damage, KAT5 is activated and plays a pivotal role in the ATM-mediated signaling cascade. It acetylates ATM, which is essential for its full activation, and also acetylates p53, leading to cell cycle arrest and apoptosis.[6][7][8]

KAT5 in the DNA Damage Response Pathway.

KAT5 and c-Myc Regulation

KAT5 has been shown to interact with and stabilize the oncoprotein c-Myc by acetylating it, thereby preventing its ubiquitin-mediated degradation.[9][10] This leads to increased c-Myc levels and the promotion of cell proliferation and invasion in certain cancers.

References

• 1. Characterisation of a Tip60 specific inhibitor, NU9056, in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. IC50 Calculator | AAT Bioquest [aatbio.com]
• 6. KAT5 - Wikipedia [en.wikipedia.org]
• 7. KAT5 histone acetyltransferase mutations in cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tyrosine phosphorylation of KAT5 (Tip60) couples chromatin sensing to ATM-dependent checkpoint signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. erc.bioscientifica.com [erc.bioscientifica.com]
• 10. KAT5 promotes invasion and metastasis through C-MYC stabilization in ATC - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling NU9056

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of NU9056, a potent and selective Tip60 (KAT5) histone acetyltransferase inhibitor. Adherence to these guidelines is essential to ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE)

Given that a specific Safety Data Sheet (SDS) for NU9056 is not publicly available, a conservative approach to personal protection is paramount. The following PPE is mandatory when handling NU9056 in powdered form or in solution.

PPE Category	Item	Specification and Use
Hand Protection	Nitrile Gloves	Double-gloving is recommended, especially when handling stock solutions. Butyl gloves offer superior protection against DMSO. Gloves should be inspected for integrity before use and changed immediately upon contamination.
Eye Protection	Safety Goggles	Must be worn at all times to protect against splashes. A face shield should be worn in addition to goggles when there is a significant risk of splashing, such as during bulk preparation of solutions.
Body Protection	Laboratory Coat	A buttoned, knee-length lab coat is required to protect against incidental contact. An impermeable apron should be worn over the lab coat when handling larger quantities.
Respiratory Protection	N95 Respirator	Recommended when handling the powdered form of NU9056 to prevent inhalation of fine particles.

Operational Plan: Handling and Storage

NU9056 is a potent enzyme inhibitor and should be handled with care to avoid exposure and contamination.

2.1. Handling Powdered NU9056:

• Ventilation: Always handle the solid compound in a certified chemical fume hood to minimize inhalation risk.

• Weighing: Use a dedicated, clean weighing area within the fume hood. Tare a pre-labeled, sealed container before adding the compound to avoid contamination of the balance.

• Static: Be aware of static electricity, which can cause the powder to disperse. Use anti-static tools if available.

2.2. Preparing Stock Solutions:

• Solvent: NU9056 is soluble in Dimethyl Sulfoxide (DMSO).[1]

• Procedure:

  • Ensure all necessary PPE is correctly worn.

  • In a chemical fume hood, add the appropriate volume of DMSO to the vial containing the pre-weighed NU9056 powder.

  • Cap the vial securely and vortex or sonicate until the compound is fully dissolved.

  • Clearly label the stock solution with the compound name, concentration, solvent, date of preparation, and your initials.

2.3. Storage:

• Powder: Store the solid compound in a tightly sealed container at -20°C.

• Stock Solution: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Disposal Plan

Proper disposal of NU9056 and associated waste is critical to prevent environmental contamination and accidental exposure.

Waste Type	Disposal Procedure
Solid NU9056 Waste	Collect in a dedicated, sealed, and clearly labeled hazardous waste container.
Liquid Waste (DMSO solutions)	Collect in a designated, sealed, and labeled hazardous waste container for organic solvents. Do not pour down the drain.[1][2]
Contaminated Labware (e.g., pipette tips, tubes)	Dispose of in a dedicated hazardous waste container immediately after use.
Contaminated PPE (e.g., gloves)	Remove and dispose of in a designated hazardous waste container before leaving the work area.

Follow all local and institutional regulations for hazardous waste disposal.

NU9056 Signaling Pathway

NU9056 is a selective inhibitor of the Tip60 (KAT5) histone acetyltransferase. Tip60 is a crucial regulator of the DNA damage response (DDR) and is involved in the activation of the ATM kinase.[3][4] By inhibiting Tip60, NU9056 can block the acetylation and subsequent activation of ATM, thereby impairing the cell's ability to repair DNA double-strand breaks.[5] This can lead to the accumulation of DNA damage and ultimately induce apoptosis.[6]

Caption: NU9056 inhibits Tip60, disrupting the DNA damage response pathway and inducing apoptosis.

Experimental Protocol: In Vitro Enzyme Inhibition Assay

This protocol outlines a general procedure for determining the inhibitory effect of NU9056 on Tip60 histone acetyltransferase activity.

5.1. Materials:

• Recombinant human Tip60 enzyme

• Histone H4 peptide (substrate)

• Acetyl-CoA (co-substrate)

• NU9056 (inhibitor)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 10% glycerol, 0.1 mM EDTA, 1 mM DTT)

• Detection reagent (specific to the assay format, e.g., antibody for acetylated histone H4)

• 96-well microplate

• Microplate reader

5.2. Procedure:

• Prepare Reagents:

  • Prepare a stock solution of NU9056 in DMSO.

  • Create a serial dilution of NU9056 in assay buffer to achieve a range of desired concentrations.

  • Prepare solutions of Tip60 enzyme, histone H4 peptide, and Acetyl-CoA in assay buffer at their optimal concentrations.

• Enzyme Reaction:

  • To the wells of a 96-well plate, add the following in order:

    • Assay buffer

    • NU9056 solution (at various concentrations) or vehicle control (DMSO)

    • Tip60 enzyme solution

  • Incubate for 15-30 minutes at 30°C to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding the histone H4 peptide and Acetyl-CoA solution.

• Reaction Termination and Detection:

  • After a set incubation time (e.g., 60 minutes) at 30°C, stop the reaction (method depends on the detection kit).

  • Add the detection reagent according to the manufacturer's instructions.

  • Incubate as required for signal development.

• Data Acquisition and Analysis:

  • Read the plate using a microplate reader at the appropriate wavelength.

  • Calculate the percent inhibition for each NU9056 concentration relative to the vehicle control.

  • Plot the percent inhibition versus the log of the NU9056 concentration to determine the IC50 value.

Caption: A step-by-step workflow for an in vitro enzyme inhibition assay with NU9056.

References

• 1. uwaterloo.ca [uwaterloo.ca]
• 2. greenfield.com [greenfield.com]
• 3. Tip60: Connecting chromatin to DNA damage signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evaluating the Cellular Roles of the Lysine Acetyltransferase Tip60 in Cancer: A Multi-Action Molecular Target for Precision Oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterisation of a Tip60 Specific Inhibitor, NU9056, in Prostate Cancer | PLOS One [journals.plos.org]
• 6. medchemexpress.com [medchemexpress.com]